4-Methyl-2-pentanone

• CAS: 108-10-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-pentanone, commonly known as methyl isobutyl ketone (MIBK), is a versatile organic solvent with a wide range of applications in industrial and laboratory settings.[1][2] Its characteristic physicochemical properties make it an effective solvent for resins, paints, lacquers, and nitrocellulose.[1] In the pharmaceutical and drug development sector, MIBK is utilized as an extraction solvent and in the synthesis of various organic compounds. This guide provides a comprehensive overview of the chemical properties, structure, and experimental determination of 4-Methyl-2-pentanone.

Chemical Structure and Identification

4-Methyl-2-pentanone is a ketone with the chemical formula C₆H₁₂O.[1][3] Its structure features a carbonyl group on the second carbon of a pentane (B18724) chain, with a methyl group branching from the fourth carbon.

Caption: 2D Chemical Structure of 4-Methyl-2-pentanone.

Table 1: Chemical Identification

Identifier	Value
IUPAC Name	4-methylpentan-2-one
Common Names	Methyl isobutyl ketone (MIBK), Isobutyl methyl ketone, Isopropylacetone, Hexone[4][5]
CAS Number	108-10-1[3][6][7]
Molecular Formula	C₆H₁₂O[3][8]
Molecular Weight	100.16 g/mol [7]
Linear Formula	(CH₃)₂CHCH₂COCH₃[7]
SMILES	CC(C)CC(C)=O[7][9]
InChI	1S/C6H12O/c1-5(2)4-6(3)7/h5H,4H2,1-3H3[7][10]

Physicochemical Properties

4-Methyl-2-pentanone is a clear, colorless liquid with a characteristic sweet, ketonic odor.[3] It is a moderately volatile and flammable liquid.

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Colorless liquid[1][3]
Odor	Pleasant, sweet, fruity, ketonic[3]
Melting Point	-84 to -80 °C[3][7][9]
Boiling Point	114 to 118 °C[6][7][11]
Density	0.801 g/mL at 20-25 °C[3][6][7]
Refractive Index (n²⁰/D)	1.395 - 1.396[3][7][9]
Vapor Pressure	15.7 mmHg at 20 °C[7]
Flash Point	14 °C (57.2 °F) - closed cup[6][7]
Autoignition Temperature	460 °C (860 °F)[6][7]
Solubility in Water	19-20 g/L at 20 °C[3][6][7]
Solubility in Organic Solvents	Miscible with ethanol, ether, acetone (B3395972), benzene, and chloroform[12]
Explosive Limits	1.2% - 8.0% in air[3][7]

Experimental Protocols

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Methodology:

• Apparatus Setup: Assemble a distillation apparatus or a micro boiling point apparatus using a Thiele tube.

• Sample Preparation: Place a small volume (a few milliliters) of 4-Methyl-2-pentanone into a small test tube or distillation flask. Add a boiling chip to ensure smooth boiling.

• Procedure:

  • If using a micro boiling point apparatus, place a sealed capillary tube (sealed end up) into the test tube containing the sample.

  • Heat the apparatus slowly and observe for a steady stream of bubbles emerging from the capillary tube.

  • Remove the heat source and record the temperature at which the liquid just begins to enter the capillary tube. This is the boiling point.

• Safety Precautions: 4-Methyl-2-pentanone is highly flammable.[6][11] Keep away from open flames and sparks.[11] Work in a well-ventilated fume hood.[11][13] Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.[13][14]

Caption: Experimental workflow for boiling point determination.

Determination of Density

Principle: Density is the mass per unit volume of a substance.

Methodology:

• Apparatus: A pycnometer or a calibrated micropipette and an analytical balance.

• Procedure:

  • Measure the mass of the clean, dry pycnometer.

  • Fill the pycnometer with 4-Methyl-2-pentanone, ensuring there are no air bubbles, and measure the total mass.

  • The mass of the liquid is the difference between the two measurements.

  • The volume of the pycnometer is known.

  • Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

• Safety Precautions: Perform the measurement in a well-ventilated area.[13] Avoid inhalation of vapors.[11][13]

Determination of Refractive Index

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to the speed of light in the substance. It is a characteristic property of a pure compound.

Methodology:

• Apparatus: An Abbe refractometer.

• Procedure:

  • Calibrate the refractometer with a standard of known refractive index (e.g., distilled water).

  • Place a few drops of 4-Methyl-2-pentanone on the prism of the refractometer.

  • Close the prism and allow the temperature to equilibrate to 20°C.

  • Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.

  • Read the refractive index from the scale.

• Safety Precautions: Ensure proper ventilation to avoid vapor inhalation.[13]

Spectroscopic Data

¹H NMR Spectroscopy

• ¹H NMR (CDCl₃, 400 MHz): δ 2.42 (d, J=6.8 Hz, 2H), 2.14 (s, 3H), 2.10 (m, 1H), 0.92 (d, J=6.6 Hz, 6H).

¹³C NMR Spectroscopy

• ¹³C NMR (CDCl₃, 100 MHz): δ 208.8, 52.5, 30.0, 24.6, 22.5.

Infrared (IR) Spectroscopy

• IR (neat): ν_max 2958 (C-H stretch), 1718 (C=O stretch, strong), 1368, 1171 cm⁻¹.

Mass Spectrometry (MS)

• MS (EI): m/z (%) 100 (M⁺, 15), 85 (14), 58 (40), 57 (25), 43 (100), 41 (25), 29 (14), 27 (10).[15] The base peak at m/z 43 corresponds to the [CH₃CO]⁺ acylium ion.

Chemical Reactivity and Synthesis

Synthesis from Acetone

The primary industrial synthesis of 4-Methyl-2-pentanone involves the aldol (B89426) condensation of acetone.[2] This process can be a one-step, two-step, or three-step reaction. The three-step process involves the base-catalyzed self-condensation of acetone to form diacetone alcohol, followed by acid-catalyzed dehydration to mesityl oxide, and finally, selective hydrogenation of the carbon-carbon double bond to yield 4-Methyl-2-pentanone.[2]

Caption: Reaction pathway for the synthesis of 4-Methyl-2-pentanone.

Oxidation and Peroxide Formation

4-Methyl-2-pentanone can undergo autoxidation in the presence of air to form peroxides, which can be explosive.[2] This is a critical safety consideration, and prolonged storage with exposure to air should be avoided. Oxidation can also be achieved using strong oxidizing agents. For instance, oxidation with 50% hydrogen peroxide in the presence of an acid can directly yield peroxides.[2] The secondary alcohol, 4-methyl-2-pentanol, can be oxidized to form 4-methyl-2-pentanone.[16]

Safety and Handling

4-Methyl-2-pentanone is a hazardous substance and requires careful handling.

• Hazards: Highly flammable liquid and vapor.[6][11] Causes serious eye irritation.[6][11] Harmful if inhaled.[6][11] May cause respiratory irritation.[6][11] Suspected of causing cancer.[6]

• Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[11][13] Use only in a well-ventilated area.[11][13] Wear protective gloves, protective clothing, eye protection, and face protection.[13][14] Avoid breathing vapors.[11][13] Ground and bond container and receiving equipment to prevent static discharge.[13]

• First Aid:

  • Inhalation: Move the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[11][13]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[11][13]

  • Skin Contact: Wash with plenty of soap and water.[11]

  • Ingestion: Do NOT induce vomiting. Rinse mouth.[11]

Conclusion

4-Methyl-2-pentanone is a significant organic solvent with well-defined chemical and physical properties. A thorough understanding of its structure, properties, and reactivity is essential for its safe and effective use in research, development, and industrial applications. The experimental protocols outlined in this guide provide a framework for the accurate determination of its key characteristics, while the safety information emphasizes the importance of proper handling procedures.

References

• 1. 4-Methyl-2-pentanone: Uses and Production_Chemicalbook [chemicalbook.com]
• 2. chemcess.com [chemcess.com]
• 3. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 4. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. agilent.com [agilent.com]
• 7. 4-Methyl-2-pentanone = 99 108-10-1 [sigmaaldrich.com]
• 8. MIBK (Methyl Isobutyl Ketone) Solvent | 4-Methyl-2-pentanone | CAS 108-10-1 [industrochem.com]
• 9. 4-methyl-2-pentanone [stenutz.eu]
• 10. 4-Methyl-2-pentanone(108-10-1) 1H NMR [m.chemicalbook.com]
• 11. uwaterloo.ca [uwaterloo.ca]
• 12. 4-Methyl-2-pentanone, HPLC Grade, 99+% | Fisher Scientific [fishersci.ca]
• 13. pentachemicals.eu [pentachemicals.eu]
• 14. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 15. massbank.eu [massbank.eu]
• 16. brainly.com [brainly.com]

An In-depth Technical Guide to the Physical Constants and Data of 4-Methyl-2-pentanone

This technical guide provides a comprehensive overview of the physical and chemical properties of 4-Methyl-2-pentanone, a widely used solvent also known as Methyl Isobutyl Ketone (MIBK). The information is intended for researchers, scientists, and professionals in drug development and other scientific fields.

General Information

4-Methyl-2-pentanone is a colorless liquid organic compound with the condensed chemical formula (CH₃)₂CHCH₂C(O)CH₃.[1] It is a ketone used extensively as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose.[1][2] Unlike other common ketone solvents such as acetone (B3395972) and methyl ethyl ketone (MEK), MIBK has a relatively low solubility in water, which makes it particularly useful for liquid-liquid extraction.[1][3]

Physical and Chemical Properties

The following tables summarize the key physical and chemical constants of 4-Methyl-2-pentanone, compiled from various reputable sources.

Table 1: General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₆H₁₂O	[1][4]
Molecular Weight	100.16 g/mol	[1][4][5]
Appearance	Clear, colorless liquid	[1][4][6][7][8]
Odor	Pleasant, characteristic, sweet, camphor-like	[1][4][8][9]
Density	0.802 g/mL (liquid)	[1][2]
0.801 g/cm³ at 20 °C	[10]
0.801 g/mL at 25 °C	[5]
Melting Point	-84.7 °C (−120.5 °F; 188.5 K)	[1][2]
-85 °C	[4][8]
-80 °C	[11][5]
Boiling Point	117 to 118 °C (243 to 244 °F; 390 to 391 K)	[1][2]
114-117 °C
116 °C	[6]
Refractive Index (nD)	1.3958 at 20 °C	[1][2][4][12]
1.395 at 20 °C	[11][5]
Viscosity	0.58 cP at 20.0 °C	[1][2]
0.585 mPa.s at 20 °C	[7][13]
Surface Tension	23.6 dynes/cm at 20.0 °C	[4][12]
Vapor Pressure	16 mmHg (20 °C)	[1][2]
15.7 mmHg (20 °C)	[5]
20 hPa (15 mmHg) at 20 °C	[8]
Vapor Density	3.45 (Air = 1.0)	[14][15]
3.5 (vs air)	[11][5]

Table 2: Solubility Data

Parameter	Value	Source(s)
Solubility in water	1.91 g/100 mL (20 °C)	[1][2]
19 g/L at 20 °C	[10]
1.9% by mass (MIBK in water) at 20 °C	[6]
Solubility of water in MIBK	1.9% by mass at 20 °C	[6]
LogP (Octanol-Water Partition Coefficient)	1.31	[4]

Table 3: Safety and Flammability Data

Property	Value	Source(s)
Flash Point	14 °C (57.2 °F) - Closed Cup	[5][7][10]
16 °C - Closed Cup	[6]
73 °F	[4][15]
Autoignition Temperature	460 °C (860 °F)
840 °F (448 °C)	[4][11][5]
448 °C (840 °F)	[8]
Explosive Limits in Air	Lower: 1.2%	[7][8][14]
Upper: 8.0%	[7][8][14]
GHS Hazard Statements	H225 (Highly flammable liquid and vapor), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation), H351 (Suspected of causing cancer)	[1][13]

Experimental Protocols

Detailed experimental protocols for the determination of physical constants are typically based on standardized methods from organizations such as ASTM International or the International Organization for Standardization (ISO). These standards are proprietary and not publicly available. However, the data presented here are sourced from safety data sheets and chemical databases, which rely on these established methodologies. For instance, flash points are often determined using a "closed cup" apparatus, a standardized method for measuring the temperature at which a liquid gives off enough vapor to ignite.[10][14] Similarly, techniques such as densitometry, refractometry, and viscometry are employed under controlled temperature conditions to obtain the respective values.[16]

Data Relationships and Workflow

The following diagram illustrates the logical flow and relationship between the different types of physical data presented in this guide. It starts with the fundamental identification of the compound and branches into its various physical, chemical, and safety properties.

Caption: Logical flow of 4-Methyl-2-pentanone's physical and safety data.

References

• 1. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 2. METHYL ISOBUTYL KETONE - Ataman Kimya [atamanchemicals.com]
• 3. Methyl Isobutyl Ketone (MIBK) - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 4. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Methyl-2-pentanon ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. arkema.com [arkema.com]
• 7. univarsolutions.com [univarsolutions.com]
• 8. greenfield.com [greenfield.com]
• 9. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 10. agilent.com [agilent.com]
• 11. Methyl Isobutyl Ketone MIBK [sigmaaldrich.com]
• 12. productcatalog.eastman.com [productcatalog.eastman.com]
• 13. sasoltechdata.com [sasoltechdata.com]
• 14. fishersci.com [fishersci.com]
• 15. HEXONE (METHYL ISOBUTYL KETONE; MIBK) | Occupational Safety and Health Administration [osha.gov]
• 16. pubs.acs.org [pubs.acs.org]

4-Methyl-2-pentanone: A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 4-Methyl-2-pentanone, a widely used solvent in various industrial and laboratory settings. It covers its fundamental chemical identity, physicochemical properties, relevant experimental protocols, and key industrial processes.

Chemical Identity and Synonyms

4-Methyl-2-pentanone is an organic compound classified as a ketone.[1] Its unambiguous identification is crucial for regulatory compliance, safety, and scientific accuracy. The Chemical Abstracts Service (CAS) has assigned it the number 108-10-1 .

This compound is known by several synonyms, which are frequently encountered in technical literature and commercial products. The most common of these are:

• Methyl isobutyl ketone (MIBK)

• Isobutyl methyl ketone

• Isopropylacetone

• Hexone

• MIBK

• 2-Pentanone, 4-methyl-

• 4-Methyl-2-oxopentane

A logical diagram illustrating the relationship between its primary name, CAS number, and common synonyms is presented below.

Figure 1: Chemical Identity and Synonyms of 4-Methyl-2-pentanone

Physicochemical Properties

4-Methyl-2-pentanone is a colorless liquid with a characteristic sweet odor.[2][3][4] It is a versatile solvent due to its moderate polarity and ability to dissolve a wide range of substances, including resins, gums, nitrocellulose, and paints.[5][6][7] A summary of its key quantitative properties is provided in the table below.

Property	Value	Reference
Identifiers
CAS Number	108-10-1	[2][5][8][9][10]
Molecular Formula	C6H12O	[5]
Molecular Weight	100.16 g/mol	[5][8][9][10]
Physical Properties
Appearance	Clear, colorless liquid	[3][4]
Odor	Characteristic, sweet, fruity	[2][3][4]
Melting Point	-84 °C to -80 °C	[2][3][4][10][11]
Boiling Point	114-118 °C	[3][10][11][12]
Density	0.801 g/mL at 20-25 °C	[3][4][11][12]
Vapor Pressure	15 mm Hg at 20 °C	[3]
Vapor Density	3.5 (vs air)	[3][11]
Refractive Index	1.395 at 20 °C	[3][4][11]
Solubility in Water	19-20 g/L at 20 °C	[4][11][12]
Safety and Flammability
Flash Point	14 °C (57.2 °F) - closed cup	[2][5][9][12]
Autoignition Temperature	449-460 °C (840-860 °F)	[11][12]
Explosive Limits	1.2% - 8.0%	[4][11]

Industrial Production and Synthesis

The industrial synthesis of 4-methyl-2-pentanone is primarily achieved through the condensation of acetone (B3395972).[9][13] Several process variations exist, including one-step, two-step, and three-step methods. The three-step process is a common approach.[9][13]

A simplified workflow for the three-step synthesis from acetone is outlined below.

Figure 2: Simplified Three-Step Synthesis of 4-Methyl-2-pentanone

Experimental Protocols

Due to its widespread use, standardized methods for the analysis and application of 4-methyl-2-pentanone are well-established. Below are detailed methodologies for common laboratory procedures.

Protocol 1: Assay Determination by Gas Chromatography (GC)

This protocol is a standard method for determining the purity of 4-methyl-2-pentanone.[14]

Objective: To quantify the percentage of 4-methyl-2-pentanone in a sample.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column: Type I, methyl silicone (e.g., DB-1, HP-1).[14]

• Data acquisition and processing software.

Procedure:

• Sample Preparation: Dilute the 4-methyl-2-pentanone sample in a suitable solvent (e.g., acetone or dichloromethane) if necessary.

• Instrument Setup:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL.

• Analysis:

  • Inject the prepared sample into the GC.

  • Record the chromatogram.

• Data Processing:

  • Integrate the area under all peaks in the chromatogram.

  • Calculate the area percent of the 4-methyl-2-pentanone peak relative to the total area of all peaks.

  • Correct the final assay for water content, which should be determined by a separate method (e.g., Karl Fischer titration).[14]

Protocol 2: Liquid-Liquid Extraction using 4-Methyl-2-pentanone

This protocol outlines a general procedure for using 4-methyl-2-pentanone as an extraction solvent, a common application in isolating compounds of interest from aqueous solutions.[7][15][16]

Objective: To extract a target analyte from an aqueous phase into an organic phase using 4-methyl-2-pentanone.

Materials:

• Separatory funnel

• Aqueous solution containing the target analyte

• 4-Methyl-2-pentanone (extraction solvent)

• Drying agent (e.g., anhydrous sodium sulfate)

• Collection flasks

Workflow Diagram:

Figure 3: Experimental Workflow for Liquid-Liquid Extraction

Procedure:

• Place the aqueous solution into a separatory funnel of appropriate size.

• Add a predetermined volume of 4-methyl-2-pentanone to the funnel. The volume will depend on the partition coefficient of the analyte and the volume of the aqueous phase.

• Stopper the funnel and shake vigorously for 1-2 minutes to ensure thorough mixing of the two phases. Periodically vent the funnel to release any pressure buildup.

• Place the funnel in a ring stand and allow the layers to fully separate. 4-Methyl-2-pentanone is less dense than water and will form the upper layer.

• Carefully drain the lower aqueous layer and discard or save for further extractions.

• Drain the upper organic layer containing the extracted analyte into a clean collection flask.

• To remove any residual water, add a small amount of a drying agent like anhydrous sodium sulfate (B86663) to the organic extract and swirl.

• The dried organic solution can then be filtered and the 4-methyl-2-pentanone removed by evaporation (e.g., using a rotary evaporator) to yield the isolated analyte.

Conclusion

4-Methyl-2-pentanone is a cornerstone solvent with a well-defined chemical profile and a broad range of applications in research and industry. Its utility as a solvent for resins and in extraction processes is well-documented.[7][13] A thorough understanding of its properties, handling requirements, and analytical methods is essential for its safe and effective use in scientific and developmental work.

References

• 1. Showing Compound 4-Methyl-2-pentanone (FDB008174) - FooDB [foodb.ca]
• 2. fishersci.com [fishersci.com]
• 3. 4-Methyl-2-pentanone CAS#: 108-10-1 [m.chemicalbook.com]
• 4. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 5. MIBK (Methyl Isobutyl Ketone) Solvent | 4-Methyl-2-pentanone | CAS 108-10-1 [industrochem.com]
• 6. 4-Methyl-2-pentanone analyticalstandard 108-10-1 [sigmaaldrich.com]
• 7. 4-methyl-2-pentanone | Regenesis [regenesis.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. chemcess.com [chemcess.com]
• 10. uwaterloo.ca [uwaterloo.ca]
• 11. 4-甲基-2-戊酮 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 12. agilent.com [agilent.com]
• 13. 4-Methyl-2-pentanone: Uses and Production_Chemicalbook [chemicalbook.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. 4-Methyl-2-Pentanone Continuous Extraction Industrial production [tyextractor.com]
• 16. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis pathways for 4-Methyl-2-pentanone

An In-depth Technical Guide to the Synthesis of 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-pentanone, commonly known as methyl isobutyl ketone (MIBK), is a versatile organic solvent with significant applications in various industries, including pharmaceuticals, coatings, and chemical synthesis. Its low solubility in water and high solvency for a wide range of organic materials make it an excellent choice for extraction and as a reaction medium. This technical guide provides a comprehensive overview of the primary synthesis pathways for MIBK, focusing on the underlying chemistry, experimental protocols, and quantitative data to support researchers and professionals in drug development and chemical manufacturing.

Core Synthesis Pathways from Acetone (B3395972)

The industrial production of 4-Methyl-2-pentanone predominantly starts from acetone. The synthesis can be broadly categorized into three main routes: a three-step process, a two-step process, and a one-step (or single-stage) process. Additionally, synthesis from isopropyl alcohol and the use of catalytic distillation represent important variations.

The Three-Step Synthesis Pathway

The traditional method for MIBK synthesis involves a sequence of three distinct chemical transformations: aldol (B89426) condensation, dehydration, and hydrogenation.[1]

• Step 1: Aldol Condensation of Acetone. In the first step, two molecules of acetone undergo an aldol condensation reaction in the presence of an alkaline catalyst to form diacetone alcohol (DAA).[1]

• Step 2: Dehydration of Diacetone Alcohol. The DAA intermediate is then dehydrated using an acid catalyst to yield mesityl oxide (MO) and water.[1]

• Step 3: Hydrogenation of Mesityl Oxide. Finally, the carbon-carbon double bond in mesityl oxide is selectively hydrogenated in the presence of a metal catalyst, typically palladium or nickel, to produce 4-methyl-2-pentanone.[1]

References

• 1. CN108084008B - Start-up method for process for synthesizing methyl isobutyl ketone by acetone one-step method - Google Patents [patents.google.com]

In Vivo Metabolic Pathways of 4-Methyl-2-pentanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolic pathways of 4-Methyl-2-pentanone (MIBK), also known as methyl isobutyl ketone. MIBK is a widely used industrial solvent, and understanding its metabolic fate is crucial for assessing its toxicological profile and for the development of safety guidelines.[1][2] This document details the key metabolic transformations, involved enzymes, pharmacokinetic data, and relevant experimental protocols.

Core Metabolic Pathways

The in vivo metabolism of 4-Methyl-2-pentanone primarily involves oxidation and reduction reactions, leading to the formation of more polar and excretable metabolites.[3] The two principal metabolites identified in various species, including rats, mice, and guinea pigs, are 4-hydroxy-4-methyl-2-pentanone and 4-methyl-2-pentanol (B46003).[4][5]

The metabolic conversion of MIBK is a two-pronged process:

• Oxidation: The primary oxidative pathway involves the hydroxylation of MIBK to form 4-hydroxy-4-methyl-2-pentanone (HMP). This reaction is catalyzed by the cytochrome P450 (CYP) family of enzymes.[5] While the specific isozymes have not been definitively identified in all species, evidence suggests the involvement of CYP2E1 and CYP2B6, given their role in the metabolism of structurally similar ketones.[6][7]

• Reduction: MIBK can also undergo reduction of its ketone group to a secondary alcohol, yielding 4-methyl-2-pentanol (4-MPOL). This reversible reaction is catalyzed by alcohol dehydrogenase (ADH).[5][8] The resulting 4-methyl-2-pentanol can be re-oxidized back to MIBK.[9]

These primary metabolites can potentially undergo further secondary metabolism, such as conjugation with glucuronic acid, to facilitate their elimination from the body, although specific conjugates of MIBK metabolites are not extensively documented.[10][11][12] The majority of absorbed MIBK is metabolized, with only a very small fraction being excreted unchanged in the urine.[4][13]

Figure 1: Core metabolic pathway of 4-Methyl-2-pentanone.

Quantitative Pharmacokinetic Data

The toxicokinetics of MIBK and its metabolites have been investigated in various animal models and in humans. The data reveals rapid absorption and distribution to tissues, followed by metabolic clearance. Below are summary tables of key pharmacokinetic parameters.

Table 1: Pharmacokinetic Parameters of 4-Methyl-2-pentanone (MIBK) in Different Species

Species	Route of Administration	Dose	T½ (half-life)	Clearance	Vd (Volume of Distribution)	Reference
Human	Inhalation	10, 100, 200 mg/m³	Biphasic: 12 and 70 min	1.61 L/h/kg	-	[4][5]
Rat	Oral	5 mmol/kg	~40 min	-	-	[3][14]
Mouse	Intraperitoneal	5 mmol/kg	< 15 min	-	-	[9][14]
Guinea Pig	Intraperitoneal	450 mg/kg	66 min	-	-	[3]

Table 2: Metabolite Concentrations Following MIBK Administration in Rats

Tissue	Metabolite	Concentration (µg/g or µg/mL) after 5 mmol/kg oral dose	Time Point	Reference
Plasma	4-Hydroxy-4-methyl-2-pentanone (HMP)	~100	9 h (Cmax)	[3]
Plasma	4-Methyl-2-pentanone (MIBK)	~20	-	[3]
Liver	4-Hydroxy-4-methyl-2-pentanone (HMP)	Higher than plasma	-	[15]
Kidney	4-Hydroxy-4-methyl-2-pentanone (HMP)	Higher than plasma	-	[15]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of MIBK metabolism.

In Vivo Animal Study Protocol (Rat Model)

This protocol outlines a typical in vivo study to assess the metabolism and tissue distribution of MIBK in rats.

Figure 2: General workflow for an in vivo MIBK metabolism study.

3.1.1. Animal Handling and Dosing:

• Animal Model: Male Sprague-Dawley rats (200-250 g) are commonly used.[3]

• Acclimatization: Animals are housed in a controlled environment (12-h light/dark cycle, 22 ± 2°C, 50 ± 10% humidity) for at least one week prior to the experiment, with ad libitum access to food and water.

• Dosing:

  • Oral Administration: MIBK is typically dissolved in a vehicle like corn oil and administered via oral gavage at a specific dose (e.g., 5 mmol/kg).[3]

  • Inhalation Exposure: Rats are placed in inhalation chambers and exposed to a controlled concentration of MIBK vapor (e.g., 500, 1000, or 2000 ppm) for a defined period (e.g., 6 hours/day).[16]

3.1.2. Sample Collection:

• Blood: Blood samples are collected at various time points post-dosing via tail vein or cardiac puncture into heparinized tubes. Plasma is separated by centrifugation.

• Urine: Urine is collected using metabolic cages over specified intervals.

• Tissues: At the end of the study, animals are euthanized, and tissues (liver, kidneys, brain, lungs, fat) are rapidly excised, weighed, and flash-frozen in liquid nitrogen for storage at -80°C.[15]

Analytical Method: Quantification of MIBK in Urine by Headspace GC-MS

This protocol is adapted from a validated method for the determination of MIBK in urine samples.

3.2.1. Sample Preparation:

• Pipette 5 mL of urine into a 20 mL headspace vial.

• Add 3.0 g of ammonium (B1175870) sulfate (B86663) to the vial.

• Seal the vial immediately with a PTFE-lined septum and aluminum cap.

3.2.2. Headspace GC-MS Analysis:

• Instrumentation: Agilent GC-MS system (or equivalent) with a headspace autosampler.

• Headspace Conditions:

  • Oven Temperature: 60°C

  • Equilibration Time: 30 min

  • Injection Volume: 100 µL

• GC Conditions:

  • Column: HP-5MS UI (30 m × 0.25 mm × 0.25 µm) or equivalent.

  • Carrier Gas: Helium.

  • Oven Program: Isothermal at a suitable temperature to achieve good separation.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for MIBK.

• Quantification: An external standard calibration curve is prepared using MIBK standards in blank urine.

Protocol for Tissue Homogenization and Metabolite Extraction

This protocol is a general procedure for extracting MIBK and its metabolites from tissue samples.

• Homogenization:

  • Weigh a portion of the frozen tissue (~100-200 mg).

  • Add the tissue to a 2 mL tube containing ceramic beads and ice-cold methanol (B129727) (1:3 w/v).

  • Homogenize using a bead beater for 30-60 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Extraction:

  • Collect the supernatant.

  • The extract can be directly analyzed or further purified using solid-phase extraction (SPE) if necessary to remove interfering substances.

Role of Specific Enzymes

Cytochrome P450 (CYP) Enzymes: As mentioned, the CYP superfamily is responsible for the oxidative metabolism of MIBK. While direct studies on MIBK with specific recombinant human CYP isoforms are limited, induction studies with similar ketones suggest that CYP2E1 and CYP2B6 are likely major contributors.[6][7] CYP2E1 is known to metabolize many small, polar molecules, and its expression can be induced by its substrates, including ethanol (B145695) and acetone.[17][18] CYP2B6 is also involved in the metabolism of a significant number of clinical drugs.[19][20]

Alcohol Dehydrogenase (ADH): This cytosolic enzyme catalyzes the reversible reduction of MIBK to 4-methyl-2-pentanol.[5][8] The direction of this reaction (reduction or oxidation) depends on the cellular redox state (NADH/NAD+ ratio).[8]

Conclusion

The in vivo metabolism of 4-Methyl-2-pentanone is a relatively straightforward process dominated by oxidation to 4-hydroxy-4-methyl-2-pentanone and reduction to 4-methyl-2-pentanol. These reactions are primarily mediated by cytochrome P450 enzymes and alcohol dehydrogenase, respectively. The resulting metabolites are more polar than the parent compound, facilitating their excretion. The provided quantitative data and experimental protocols offer a solid foundation for researchers and drug development professionals working with MIBK, enabling a better understanding of its pharmacokinetic profile and potential for toxicity. Further research focusing on the specific human CYP isozymes involved and the potential for secondary metabolism would provide a more complete picture of MIBK's fate in the body.

References

• 1. 4-methyl-2-pentanone | Regenesis [regenesis.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparative metabolism of methyl isobutyl carbinol and methyl isobutyl ketone in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Méthyl-2-pentanone (108-10-1) / 4-Méthyl-2-pentanone urinaire - Biotox - INRS [inrs.fr]
• 5. inrs.fr [inrs.fr]
• 6. The Role of CYP2E1 in the Drug Metabolism or Bioactivation in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cross-species pharmacokinetic comparison from mouse to man of a second-generation antisense oligonucleotide, ISIS 301012, targeting human apolipoprotein B-100 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. imtm.cz [imtm.cz]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. UDP-glucuronosyltransferases: Structure, Function and Drug Design Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. UDP-glucuronosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Exposure to methyl isobutyl ketone: toxicokinetics and occurrence of irritative and CNS symptoms in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The comparative pharmacokinetics of pentamethylmelamine in man, rat, and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tissue Distribution of Berberine and Its Metabolites after Oral Administration in Rats | PLOS One [journals.plos.org]
• 16. Visualizing Metabolomics Data: Graphical Insights - Creative Proteomics [metabolomics.creative-proteomics.com]
• 17. The CYP2B6*6 allele significantly alters the N-demethylation of ketamine enantiomers in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. 4-Hydroxy-4-methyl-2-pentanone for synthesis 123-42-2 [sigmaaldrich.com]

The Dose Makes the Poison: An In-Depth Technical Guide to the Toxicokinetics and Safety Profile of 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicokinetics and safety profile of 4-Methyl-2-pentanone (MIBK), a widely used industrial solvent. This document synthesizes key data on its absorption, distribution, metabolism, and excretion, alongside a detailed examination of its toxicological endpoints. All quantitative data are presented in structured tables for ease of comparison, and detailed methodologies for pivotal experiments are provided. Visual diagrams generated using Graphviz are included to illustrate metabolic pathways and experimental workflows.

Toxicokinetics: The Journey of 4-Methyl-2-pentanone in the Body

The biological fate of 4-Methyl-2-pentanone is characterized by rapid absorption, wide distribution, and efficient metabolism and elimination.

Absorption

4-Methyl-2-pentanone is readily absorbed following oral, inhalation, and dermal exposure.

• Oral: Following oral administration in rats, MIBK is rapidly absorbed, with peak plasma concentrations (Cmax) observed approximately 15 minutes post-dosing.[1]

• Inhalation: In human volunteers exposed to MIBK vapor, approximately 60% of the inhaled amount is absorbed into the bloodstream.[2] The total uptake increases linearly with the exposure concentration.[3]

• Dermal: Dermal absorption is also a relevant route of exposure.[4]

Distribution

Once absorbed, 4-Methyl-2-pentanone is distributed throughout the body. Due to its moderate lipophilicity, it can partition into various tissues.

Metabolism

The primary site of MIBK metabolism is the liver. The two main metabolic pathways are:

• Oxidation: MIBK is oxidized to 4-hydroxy-4-methyl-2-pentanone. This reaction is catalyzed by cytochrome P450 (CYP) enzymes.[4][5][6]

• Reduction: The ketone group of MIBK is reduced to a secondary alcohol, forming 4-methyl-2-pentanol. This reversible reaction is facilitated by alcohol dehydrogenase (ADH).[4][7][8]

These metabolites are more water-soluble than the parent compound, which facilitates their excretion.

Metabolic Pathway of 4-Methyl-2-pentanone.

Excretion

Elimination of 4-Methyl-2-pentanone and its metabolites occurs primarily through exhalation and, to a lesser extent, in the urine. In humans, only a very small fraction (around 0.04%) of the absorbed dose is excreted unchanged in the urine.[2] The majority is exhaled. The elimination from the blood appears to be biphasic, with an initial rapid phase followed by a slower terminal phase.[2] In animals, the serum half-life has been reported to be approximately 66 minutes, with a total clearance time of about 6 hours.[4]

Safety Profile: A Toxicological Assessment

The safety profile of 4-Methyl-2-pentanone has been extensively studied across various toxicological endpoints.

Acute Toxicity

MIBK exhibits low to moderate acute toxicity.

Species	Route	Value	Reference
Rat	Oral	LD50: 2080 mg/kg	[3]
Rabbit	Dermal	LD50: >16,000 mg/kg	[3]
Rat	Inhalation (4h)	LC50: >8.2 mg/L	[3]

Table 1: Acute Toxicity of 4-Methyl-2-pentanone

Irritation and Sensitization

4-Methyl-2-pentanone is an irritant to the eyes and respiratory tract.[3] Repeated or prolonged skin contact may cause dryness and cracking.[3] It is not considered to be a skin sensitizer.[9]

Repeated Dose Toxicity

Subchronic and chronic exposure to MIBK can lead to effects on the liver and kidneys, particularly in male rats.

Species	Route	Duration	NOAEL	LOAEL	Effects at LOAEL	Reference
Rat	Oral	90-day	100 mg/kg/day (females)	300 mg/kg/day (females)	Kidney and liver effects	[1]
Rat	Inhalation	14-week	250 ppm	1000 ppm	Increased liver weight	[10]
Rat	Inhalation	2-year	450 ppm (862 mg/kg/day)	900 ppm	Decreased body weight gain	[9]
Mouse	Inhalation	2-year	450 ppm (1585 mg/kg/day)	900 ppm	Liver lesions	[9]

Table 2: Repeated Dose Toxicity of 4-Methyl-2-pentanone

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified 4-Methyl-2-pentanone as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[3] This classification is based on evidence from animal studies. In a 2-year inhalation study conducted by the National Toxicology Program (NTP), there was some evidence of carcinogenic activity in male rats (renal tubule neoplasms) and male and female mice (hepatocellular neoplasms).[11]

Genotoxicity

The weight of evidence suggests that 4-Methyl-2-pentanone is not genotoxic.[9] It has generally tested negative in a battery of in vitro and in vivo genotoxicity assays, including the Ames test and the in vivo micronucleus test.[4]

Reproductive and Developmental Toxicity

4-Methyl-2-pentanone is not considered a specific reproductive or developmental toxicant.[1] Developmental effects have been observed in animal studies, but typically at exposure levels that also cause maternal toxicity.[4]

Species	Route	Study Type	NOAEL (Developmental)	NOAEL (Maternal)	Reference
Rat	Inhalation	Developmental	1187 mg/kg/day	1000 ppm	[1][9]
Rat	Inhalation	Two-generation	2000 ppm (reproductive)	1000 ppm	[12]

Table 3: Reproductive and Developmental Toxicity of 4-Methyl-2-pentanone

Experimental Protocols

The following sections provide an overview of the methodologies for key toxicological studies cited in this guide.

Subchronic 90-Day Oral Toxicity Study in Rodents (based on OECD Guideline 408)

This study is designed to characterize the toxicity profile of a substance following 90 days of repeated oral administration.

• Test System: Typically, young adult rats (e.g., Sprague-Dawley) of both sexes are used. Animals are randomized into control and treatment groups.

• Dose Administration: The test substance is administered daily by gavage or in the diet/drinking water for 90 consecutive days. At least three dose levels and a concurrent control group are used.[13]

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food/water consumption are recorded weekly.

• Clinical Pathology: Towards the end of the study, blood samples are collected for hematology and clinical chemistry analysis. Urine samples are also collected for urinalysis.

• Pathology: At the end of the 90-day period, all animals are euthanized and subjected to a full necropsy. Organs are weighed, and tissues are collected for histopathological examination.

Two-Year Inhalation Carcinogenicity Study (based on NTP TR-538 and OECD Guideline 453)

This long-term study evaluates the carcinogenic potential of a substance following chronic inhalation exposure.

Workflow for a 2-Year Inhalation Carcinogenicity Study.

• Test System: F344/N rats and B6C3F1 mice of both sexes are typically used.[11] Groups of 50 animals per sex per dose group are standard.[11]

• Exposure: Animals are exposed to the test substance via whole-body inhalation for 6 hours per day, 5 days per week, for 104 weeks.[11] At least three exposure concentrations and a control group are included.[11]

• In-life Monitoring: Animals are monitored for survival, clinical signs of toxicity, and the development of palpable masses. Body weight and food consumption are recorded regularly.

• Terminal Procedures: At the end of the 2-year period, all surviving animals are euthanized. A comprehensive gross necropsy is performed, and all organs and tissues are examined for neoplastic and non-neoplastic lesions. Tissues are collected for histopathological evaluation.

In Vivo Mammalian Erythrocyte Micronucleus Test (based on OECD Guideline 474)

This assay is used to detect chromosomal damage or damage to the mitotic apparatus in erythroblasts.

Workflow for an In Vivo Micronucleus Test.

• Test System: Typically, mice or rats of both sexes are used.[3]

• Dose Administration: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at three dose levels. A vehicle control and a positive control group are also included.[3]

• Sample Collection: At appropriate time intervals after dosing (e.g., 24 and 48 hours), bone marrow is collected from the femur or tibia.[3]

• Slide Preparation and Analysis: Bone marrow smears are prepared on microscope slides, stained, and examined for the presence of micronuclei in polychromatic erythrocytes. At least 4000 polychromatic erythrocytes per animal are scored.[3]

• Data Evaluation: The frequency of micronucleated polychromatic erythrocytes is compared between the treated and control groups. A statistically significant, dose-related increase in micronuclei indicates a positive result.

Prenatal Developmental Toxicity Study (based on OECD Guideline 414)

This study is designed to assess the potential of a substance to cause adverse effects on the developing embryo and fetus.

• Test System: Pregnant rats or rabbits are commonly used.[14]

• Dose Administration: The test substance is administered daily to pregnant females, typically from implantation to the day before scheduled cesarean section. At least three dose levels and a control group are used.[14]

• Maternal Observations: Dams are observed daily for clinical signs of toxicity. Maternal body weight and food consumption are recorded throughout the gestation period.

• Fetal Evaluation: On the day before expected delivery, the dams are euthanized, and the uterus is examined to determine the number of implantations, resorptions, and live and dead fetuses. Fetuses are weighed, sexed, and examined for external, visceral, and skeletal malformations and variations.[14]

References

• 1. oecd.org [oecd.org]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. nucro-technics.com [nucro-technics.com]
• 4. Safety assessment of MIBK (methyl isobutyl ketone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alcohol dehydrogenase - Wikipedia [en.wikipedia.org]
• 8. The Role of Alcohol Dehydrogenase in Drug Metabolism: Beyond Ethanol Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. Toxicology and carcinogenesis studies of methyl isobutyl ketone (Cas No. 108-10-1) in F344/N rats and B6C3F1 mice (inhalation studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhalation two-generation reproductive toxicity study of methyl isobutyl ketone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 14. oecd.org [oecd.org]

An In-depth Technical Guide to the Health and Safety Hazards of 4-Methyl-2-pentanone Exposure

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Methyl-2-pentanone (CAS RN 108-10-1), commonly known as methyl isobutyl ketone (MIBK), is a widely used industrial solvent with a range of applications in the pharmaceutical and chemical industries.[1][2][3] While valued for its solvent properties, exposure to MIBK presents a spectrum of health and safety hazards that necessitate careful management and control in research and development settings. This technical guide provides a comprehensive overview of the toxicological profile of MIBK, detailing its physicochemical properties, toxicokinetics, and potential adverse health effects. Quantitative data from key toxicological studies are summarized, and detailed methodologies for critical experiments are provided to offer a thorough understanding of the assessment of its hazards. Furthermore, this guide illustrates key biological pathways and experimental workflows using diagrams to facilitate a deeper comprehension of the mechanisms of toxicity and the protocols for its evaluation.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-Methyl-2-pentanone is fundamental to assessing its behavior, potential for exposure, and appropriate handling procedures.

Property	Value	Reference(s)
Chemical Formula	C6H12O	[4][5]
Molecular Weight	100.16 g/mol	[6][7]
Appearance	Colorless liquid	[4][5][7]
Odor	Pleasant, sweet, fruity, characteristic ketonic odor	[5][7]
Melting Point	-84 °C to -80 °C	[6][7][8]
Boiling Point	116 °C to 118 °C	[7][8][9]
Flash Point	14 °C to 17 °C (Highly flammable)	[9][10][11]
Density	0.801 g/mL at 20-25 °C	[7][10]
Vapor Pressure	15 - 16 Torr at 20 °C	[7][8]
Water Solubility	Slightly soluble (17-20 g/L at 20 °C)	[7][9][10]
logP (Octanol/Water Partition Coefficient)	1.3 - 1.9	[7]
Explosive Limits	Lower: 1.2-1.7% Upper: 8.0-9.0%	[7][11]

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

4-Methyl-2-pentanone is primarily absorbed through the respiratory tract, with studies indicating approximately 60% absorption of inhaled MIBK.[12] Dermal and gastrointestinal absorption are also possible routes of exposure.[12] Following absorption, MIBK is rapidly distributed throughout the body. The metabolism of MIBK primarily occurs through two main pathways: oxidation to form 4-hydroxy-4-methyl-2-pentanone and reduction to 4-methyl-2-pentanol.[13][14] These metabolites can be further processed and are excreted.[14] In humans, a small fraction of the absorbed dose is excreted unchanged in the urine.[14]

Below is a simplified representation of the metabolic pathway of 4-Methyl-2-pentanone.

References

• 1. Reproductive toxicity – two-generation study | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 2. Abstract for TR-538 [ntp.niehs.nih.gov]
• 3. 4-Methyl-2-pentanone: Hazards and Storage_Chemicalbook [chemicalbook.com]
• 4. Alpha 2u-globulin nephropathy: review of the cellular and molecular mechanisms involved and their implications for human risk assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]
• 6. The comparative pathobiology of alpha 2u-globulin nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Reverse mutation test on bacteria according to OECD 471 - Analytice [analytice.com]
• 9. academic.oup.com [academic.oup.com]
• 10. nib.si [nib.si]
• 11. nucro-technics.com [nucro-technics.com]
• 12. oecd.org [oecd.org]
• 13. nationalacademies.org [nationalacademies.org]
• 14. inrs.fr [inrs.fr]

The Cornerstone of the Modern Laboratory: A Technical Guide to 4-Methyl-2-pentanone

An In-depth Exploration of the Core Laboratory Applications of 4-Methyl-2-pentanone for Researchers, Scientists, and Drug Development Professionals.

4-Methyl-2-pentanone, commonly known as methyl isobutyl ketone (MIBK), is a versatile organic solvent with a wide array of applications in the modern research and development landscape. Its unique combination of moderate polarity, low water solubility, and a suitable boiling point makes it an indispensable tool in chemical synthesis, purification, and analysis. This technical guide provides a comprehensive overview of the primary laboratory uses of MIBK, complete with quantitative data, detailed experimental protocols, and workflow visualizations to empower researchers in their scientific endeavors.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 4-Methyl-2-pentanone is fundamental to its effective application in the laboratory. The following tables summarize key quantitative data for MIBK.

Table 1: Physical and Chemical Properties of 4-Methyl-2-pentanone

Property	Value	Reference
Molecular Formula	C₆H₁₂O	[1]
Molar Mass	100.16 g/mol	[2]
Appearance	Colorless liquid	[1]
Odor	Pleasant, characteristic, ketonic	[1]
Density	0.801 g/mL at 25 °C	[1]
Melting Point	-85 °C to -80 °C	[1][2]
Boiling Point	117-118 °C	[3]
Flash Point	14 °C	[2]
Solubility in Water	1.91 g/100 mL (20 °C)	[3]
Vapor Pressure	16 mmHg (20 °C)	[3]
Refractive Index (n²⁰/D)	1.395 - 1.397	[4]

Table 2: Spectroscopic Data for 4-Methyl-2-pentanone

Spectroscopic Technique	Key Data Points	Reference
Infrared (IR) Spectroscopy	Strong C=O stretch ~1715 cm⁻¹	[5]
¹H Nuclear Magnetic Resonance (NMR)	δ (ppm): 0.9 (d, 6H), 2.1 (s, 3H), 2.2 (d, 2H), 2.4 (sept, 1H)	[6]
¹³C Nuclear Magnetic Resonance (NMR)	δ (ppm): 22.8, 24.5, 30.1, 52.7, 208.7	[7][8]
Mass Spectrometry (MS)	m/z: 100 (M+), 85, 58, 43 (base peak)	[9]

Core Laboratory Applications and Experimental Protocols

4-Methyl-2-pentanone's utility in the laboratory is extensive. The following sections detail its primary applications, complete with generalized experimental protocols.

Solvent for Resins, Polymers, and Coatings

MIBK is an excellent solvent for a wide range of organic materials, including nitrocellulose, lacquers, and various synthetic polymers and resins.[3] Its moderate evaporation rate is advantageous in the formulation of paints and coatings.

Liquid-Liquid Extraction

With its low solubility in water, MIBK is a highly effective solvent for liquid-liquid extraction, a fundamental technique for separating compounds based on their differential solubilities in two immiscible liquid phases.[3] It is widely used for the extraction of organic compounds from aqueous solutions and for the separation and purification of metal ions.[3][10] For instance, MIBK can be used to extract gold, silver, and other precious metals from cyanide solutions.[3]

Table 3: Extraction Efficiency of Various Compounds using MIBK

Compound	Aqueous Phase Conditions	Extraction Efficiency (%)	Reference
Phenol	Wastewater	94.0 - 97.6	[11]
Total Phenols	Coal Gasification Wastewater	>95	[12]
Gold (Au)	2.6M Hydrobromic Acid	>80	[10]
Iron (Fe)	Concentrated Hydrochloric Acid	>95	[13]
Zirconium (Zr) & Hafnium (Hf)	Thiocyanic Acid System	Varies with conditions	[14]

• Preparation: Ensure the separatory funnel is clean, and the stopcock is properly lubricated and closed.

• Addition of Solutions: Add the aqueous solution containing the analyte of interest to the separatory funnel. Subsequently, add the appropriate volume of 4-Methyl-2-pentanone. The funnel should not be more than two-thirds full.

• Extraction: Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel and vent to release any pressure buildup. Shake the funnel gently at first, then more vigorously for 1-2 minutes with periodic venting.

• Phase Separation: Place the funnel back in a ring stand and allow the two immiscible layers to separate completely.

• Draining the Layers: Remove the stopper. Carefully open the stopcock to drain the lower (denser) layer. As the interface approaches the stopcock, slow the drainage rate to ensure a clean separation.

• Collection: Collect the desired layer. If the MIBK (organic) layer is the upper layer, it can be poured out from the top of the funnel to avoid contamination.

• Drying (if necessary): If the organic layer is collected, it can be dried by adding a suitable drying agent like anhydrous sodium sulfate.

• Isolation: The extracted compound can then be isolated by evaporating the solvent.

Experimental Workflow for Liquid-Liquid Extraction.

Chemical Synthesis

4-Methyl-2-pentanone serves as both a solvent and a reactant in various chemical syntheses. Its ability to dissolve a wide range of organic compounds makes it a suitable medium for many reactions. It can also act as a precursor for the synthesis of other important chemicals. For example, it is a key intermediate in the production of certain pesticides and pharmaceuticals.[15][16][17] A common laboratory synthesis involving MIBK is its reduction to 4-methyl-2-pentanol.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-Methyl-2-pentanone in a suitable solvent like ethanol.

• Addition of Reducing Agent: While stirring, slowly add a reducing agent (e.g., sodium borohydride) portion-wise to the solution. The reaction is typically exothermic and may require cooling in an ice bath to maintain a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, cautiously quench the reaction by the slow addition of water or a dilute acid to decompose any excess reducing agent.

• Work-up: Transfer the reaction mixture to a separatory funnel and perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by distillation to obtain pure 4-methyl-2-pentanol.

Workflow for the Synthesis of 4-Methyl-2-pentanol.

Analytical Chemistry

4-Methyl-2-pentanone finds applications in various analytical techniques, primarily as a solvent or a component of the mobile phase.

• Gas Chromatography-Mass Spectrometry (GC-MS): MIBK can be used as a solvent to prepare samples for GC-MS analysis of volatile and semi-volatile organic compounds.[18][19] Care must be taken to ensure the purity of the MIBK to avoid interference with the analysis.

• Sample Dissolution: Accurately weigh a known amount of the sample and dissolve it in a specific volume of high-purity 4-Methyl-2-pentanone to achieve a target concentration.

• Internal Standard: Add a known amount of an internal standard to the sample solution for accurate quantification.

• Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

• Vial Transfer: Transfer the filtered solution into a GC-MS autosampler vial.

• Analysis: Place the vial in the autosampler tray for automated injection and analysis according to the established GC-MS method parameters.

• High-Performance Liquid Chromatography (HPLC): Due to its moderate polarity, MIBK can be used as a component of the mobile phase in normal-phase HPLC for the separation of nonpolar compounds.[20][21][22][23][24] It is often mixed with nonpolar solvents like hexane (B92381) to achieve the desired separation.

• Solvent Selection: Choose high-purity HPLC-grade 4-Methyl-2-pentanone and a nonpolar co-solvent (e.g., n-hexane).

• Mobile Phase Preparation: Prepare the mobile phase by accurately measuring and mixing the desired ratio of MIBK and the co-solvent (e.g., 10:90 v/v MIBK:n-hexane).

• Degassing: Degas the mobile phase using a suitable method such as sonication or vacuum filtration to remove dissolved gases, which can interfere with the HPLC system's performance.

• System Equilibration: Purge the HPLC system with the prepared mobile phase and allow it to equilibrate until a stable baseline is achieved before injecting the samples.

Photolithography

In the field of microfabrication, MIBK is a key component in the development of certain photoresists, particularly poly(methyl methacrylate) (PMMA) used in electron beam lithography.[3] It is often mixed with isopropyl alcohol (IPA) to act as a developer, selectively dissolving the exposed or unexposed regions of the resist.

• Resist Coating: Spin-coat a layer of PMMA resist onto the substrate at a specific speed to achieve the desired thickness.

• Baking: Bake the coated substrate on a hotplate to remove the solvent from the resist.

• Exposure: Expose the PMMA resist to an electron beam to create the desired pattern.

• Development: Immerse the exposed substrate in a developer solution, typically a mixture of MIBK and IPA (e.g., 1:3 v/v MIBK:IPA), for a specific duration (e.g., 60-90 seconds).

• Rinsing: Immediately after development, rinse the substrate with pure IPA to stop the development process and remove any residual developer.

• Drying: Dry the substrate with a stream of nitrogen gas.

Workflow for PMMA Electron Beam Lithography Development.

Logical Relationships of MIBK's Solvent Applications

The diverse solvent applications of 4-Methyl-2-pentanone stem from its fundamental physicochemical properties. The following diagram illustrates the logical relationships between its properties and its primary uses as a solvent.

Logical Relationships of MIBK's Solvent Properties and Applications.

References

• 1. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 2. 4-Methyl-2-Pentanone CAS 108-10-1 | MX1301 [merckmillipore.com]
• 3. Methyl Isobutyl Ketone (MIBK) - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 4. 4-Methyl-2-pentanone, 99% 2500 mL | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. 4-methyl-2-pentanone ir spectrum | Sigma-Aldrich [sigmaaldrich.com]
• 6. 4-Methyl-2-pentanone(108-10-1) 1H NMR spectrum [chemicalbook.com]
• 7. 4-METHYL-2-PENTANONE OXIME(105-44-2) 13C NMR [m.chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. spectrabase.com [spectrabase.com]
• 10. repositorio.ufba.br [repositorio.ufba.br]
• 11. researchgate.net [researchgate.net]
• 12. Extraction of Phenolic Compounds with the Highly Efficient Novel Coextractants Cyclohexanone and Methyl Isobutyl Ketone - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. CN103755539A - Synthesis method for piperitone - Google Patents [patents.google.com]
• 16. CN114456059A - Method for preparing Aforana intermediate - Google Patents [patents.google.com]
• 17. EP1037891A1 - Method for preparing mequitazine and novel synthesis intermediate - Google Patents [patents.google.com]
• 18. Detection and quantitation of multiple volatile compounds in tissues by GC and GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. agilent.com [agilent.com]
• 20. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. waters.com [waters.com]
• 23. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 24. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Spectroscopic data for 4-Methyl-2-pentanone (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Data of 4-Methyl-2-pentanone

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-Methyl-2-pentanone. It is intended for researchers, scientists, and drug development professionals who utilize spectroscopic techniques for structural elucidation and chemical analysis.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 4-Methyl-2-pentanone.

¹H NMR Data

Solvent: CDCl₃ Frequency: Varies by instrument (e.g., 500 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2.14	Singlet	3H	-C(=O)-CH₃
2.09	Doublet	2H	-C(=O)-CH₂ -
1.94	Nonet	1H	-CH₂-CH (CH₃)₂
0.91	Doublet	6H	-CH(CH₃ )₂

¹³C NMR Data[1]

Solvent: CDCl₃ Frequency: Varies by instrument (e.g., 125 MHz)

Chemical Shift (δ) ppm	Carbon Type	Assignment
209.1	C	C =O
52.8	CH₂	-C(=O)-CH₂ -
30.0	CH₃	-C(=O)-CH₃
24.5	CH	-CH₂-CH (CH₃)₂
22.5	CH₃	-CH(CH₃ )₂

Infrared (IR) Spectroscopy Data

Technique: Neat (thin film)

Wavenumber (cm⁻¹)	Intensity	Assignment
2958	Strong	C-H stretch (alkane)
2872	Medium	C-H stretch (alkane)
1719	Strong	C=O stretch (ketone)
1468	Medium	C-H bend (CH₂, CH₃)
1367	Strong	C-H bend (gem-dimethyl)
1170	Medium	C-C stretch

Mass Spectrometry (MS) Data[2][3]

Technique: Electron Ionization (EI)

m/z	Relative Intensity (%)	Assignment of Fragment Ion
100	~15	[M]⁺ (Molecular Ion)
85	~15	[M - CH₃]⁺
58	~40	[CH₃C(OH)=CH₂]⁺ (McLafferty Rearrangement)
57	~25	[CH₃CH₂C=O]⁺ or [C₄H₉]⁺
43	100	[CH₃C=O]⁺ (Base Peak)
41	~25	[C₃H₅]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 4-Methyl-2-pentanone.

Materials:

• 4-Methyl-2-pentanone

• Deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS)

• 5 mm NMR tube and cap

• Pasteur pipette

• NMR Spectrometer (e.g., Bruker Avance 500 MHz)

Procedure:

• Sample Preparation:

  • Ensure the NMR tube is clean and dry.[1]

  • Dissolve approximately 5-20 mg of 4-Methyl-2-pentanone in 0.6-0.7 mL of CDCl₃ in a small vial.[2][3]

  • The CDCl₃ should contain TMS as an internal standard for chemical shift referencing (δ = 0.00 ppm).[2][3]

  • Using a Pasteur pipette, transfer the solution into the NMR tube to a height of approximately 4-5 cm.[1]

  • Cap the NMR tube securely.

• Instrument Setup:

  • Insert the NMR tube into a spinner turbine and place it in the sample gauge to ensure correct positioning.[2]

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent.[2]

  • Shim the magnetic field to optimize homogeneity and achieve sharp NMR signals.[2]

• Data Acquisition (¹H NMR):

  • Set up a standard proton experiment.

  • Acquire the spectrum over a spectral width of approximately 0-12 ppm.[3]

  • Use a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.[3]

• Data Acquisition (¹³C NMR):

  • Set up a standard proton-decoupled carbon experiment.[4]

  • Acquire the spectrum over a spectral width of approximately 0-220 ppm.[3]

  • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.[3]

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).[2]

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.[2]

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.[2]

  • Integrate the signals in the ¹H NMR spectrum.

  • Process the ¹³C NMR spectrum and identify the chemical shifts of the carbon signals.

Infrared (IR) Spectroscopy

Objective: To obtain an IR spectrum of neat 4-Methyl-2-pentanone.

Materials:

• 4-Methyl-2-pentanone

• FTIR Spectrometer

• Sodium chloride (NaCl) or potassium bromide (KBr) salt plates[5]

• Pasteur pipette

• Acetone (B3395972) and Kimwipes for cleaning

Procedure:

• Background Spectrum:

  • Ensure the sample compartment of the FTIR spectrometer is empty.

  • Collect a background spectrum. This will subtract signals from atmospheric CO₂ and H₂O.[6]

• Sample Preparation:

  • Clean two salt plates with a small amount of acetone and wipe them dry with a Kimwipe. Handle the plates by their edges to avoid transferring moisture.[5]

  • Using a Pasteur pipette, place one drop of liquid 4-Methyl-2-pentanone onto the surface of one salt plate.[5]

  • Place the second salt plate on top, gently spreading the liquid into a thin, uniform film between the plates.[5]

• Data Acquisition:

  • Place the salt plate sandwich in the sample holder of the FTIR spectrometer.

  • Acquire the IR spectrum over the range of 4000-400 cm⁻¹.[7]

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.[2]

• Data Processing and Cleanup:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum.

  • Label the significant absorption peaks in the spectrum.

  • Clean the salt plates thoroughly with acetone and return them to a desiccator for storage.[6]

Mass Spectrometry (MS)

Objective: To obtain an electron ionization (EI) mass spectrum of 4-Methyl-2-pentanone.

Materials:

• 4-Methyl-2-pentanone

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Microsyringe

• Appropriate solvent (e.g., dichloromethane (B109758) or pentane)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of 4-Methyl-2-pentanone in a volatile solvent like pentane.

• Instrument Setup (GC-MS):

  • Set the GC oven temperature program. A typical program might start at 60°C and ramp up to 240°C at 3°C/min.[8]

  • Set the injector temperature to 250°C.[8]

  • Use helium as the carrier gas.[8]

  • For the mass spectrometer, set the ionization mode to Electron Ionization (EI) at 70 eV.[9]

  • Set the ion source temperature to 200°C.[8]

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.[8]

  • The compound will travel through the GC column, be separated from the solvent, and then enter the mass spectrometer.

  • The mass spectrometer will acquire mass spectra across the GC peak corresponding to 4-Methyl-2-pentanone.

• Data Processing:

  • Identify the peak corresponding to 4-Methyl-2-pentanone in the total ion chromatogram.

  • Obtain the mass spectrum for that peak.

  • Identify the molecular ion (M⁺) and major fragment ions.

  • Analyze the fragmentation pattern to confirm the structure.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 4-Methyl-2-pentanone using the described spectroscopic techniques.

Caption: Workflow for determining the structure of 4-Methyl-2-pentanone.

References

• 1. How To [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. youtube.com [youtube.com]
• 7. ursinus.edu [ursinus.edu]
• 8. 3.2.1. Extraction and Analysis of Volatile Organic Compounds (VOCs) [bio-protocol.org]
• 9. massbank.eu [massbank.eu]

Solubility of 4-Methyl-2-pentanone in aqueous and organic solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-methyl-2-pentanone, also known as methyl isobutyl ketone (MIBK), in a range of aqueous and organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize 4-methyl-2-pentanone in their work.

Core Physical and Chemical Properties

4-Methyl-2-pentanone is a colorless liquid with a characteristic sweet, ketonic odor.[1] It is a versatile organic solvent used in a wide array of applications, including as a solvent for paints, lacquers, and varnishes, as well as in extraction processes.[1]

Quantitative Solubility Data

The solubility of 4-methyl-2-pentanone has been determined in various solvents. The following table summarizes the available quantitative data for easy comparison.

Solvent	Chemical Formula	Solubility	Temperature (°C)
Water	H₂O	14.1 - 20 g/L[1][2][3][4]	20
Ethanol	C₂H₅OH	Miscible[5][6][7][8]	Not Specified
Diethyl Ether	(C₂H₅)₂O	Miscible[5][6][7][8]	Not Specified
Acetone	(CH₃)₂CO	Miscible[5][6][7][8]	Not Specified
Benzene	C₆H₆	Miscible[5][6][7][8]	Not Specified
Chloroform	CHCl₃	Miscible[6][7][8]	Not Specified
Propylene Glycol	C₃H₈O₂	Soluble[1][3]	Not Specified
Glycerin	C₃H₈O₃	Soluble[1][3]	Not Specified
Oils	Not Applicable	Miscible[1][3]	Not Specified

Note: "Miscible" indicates that the two liquids are completely soluble in each other at all proportions. "Soluble" indicates that 4-methyl-2-pentanone dissolves in the solvent, but quantitative data on the exact extent of solubility was not specified in the reviewed literature.

Experimental Protocol for Solubility Determination

The following is a generalized methodology for determining the solubility of a liquid like 4-methyl-2-pentanone in a given solvent. This protocol is based on standard laboratory practices for solubility testing.

Objective: To quantitatively determine the concentration of 4-methyl-2-pentanone in a saturated solution of a selected solvent at a specified temperature.

Materials:

• 4-Methyl-2-pentanone (high purity)

• Selected solvent (high purity)

• Thermostatically controlled water bath or incubator

• Calibrated flasks or vials with airtight seals

• Magnetic stirrer and stir bars

• Analytical balance

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID) or other appropriate analytical instrument

• Syringes and filters

Procedure:

• Preparation of Solvent System: Add a known volume of the selected solvent to a series of flasks or vials.

• Temperature Equilibration: Place the flasks/vials containing the solvent in a thermostatic water bath set to the desired experimental temperature (e.g., 20°C). Allow the solvent to equilibrate for a sufficient period.

• Addition of Solute: Add an excess amount of 4-methyl-2-pentanone to each flask/vial. The excess is crucial to ensure that a saturated solution is formed.

• Equilibration: Seal the flasks/vials tightly and agitate the mixtures using a magnetic stirrer at a constant speed. The agitation should be vigorous enough to ensure thorough mixing but not so vigorous as to cause emulsification. The system should be allowed to equilibrate for a predetermined period (e.g., 24-48 hours) to ensure that saturation is reached.

• Phase Separation: After equilibration, stop the agitation and allow the mixture to stand undisturbed in the thermostatic bath for a period to allow for the separation of the undissolved 4-methyl-2-pentanone phase.

• Sampling: Carefully withdraw an aliquot of the saturated solvent phase using a syringe. It is critical to avoid drawing any of the undissolved solute. The use of a syringe filter is recommended to remove any suspended micro-droplets.

• Analysis: Analyze the collected sample using a pre-calibrated analytical method, such as gas chromatography, to determine the concentration of 4-methyl-2-pentanone.

• Data Reporting: Express the solubility as grams of solute per liter of solvent (g/L) or other appropriate units. The experiment should be repeated multiple times to ensure the reproducibility of the results.

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 4-methyl-2-pentanone.

Workflow for determining the solubility of 4-methyl-2-pentanone.

References

• 1. filab.fr [filab.fr]
• 2. Water Solubility | Scymaris [scymaris.com]
• 3. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 4. 4-Methyl-2-Pentanone CAS 108-10-1 | MX1301 [merckmillipore.com]
• 5. chembk.com [chembk.com]
• 6. 4-Methyl-2-pentanone, HPLC Grade, 99+% | Fisher Scientific [fishersci.ca]
• 7. 4-Methyl-2-pentanone, 99% | Fisher Scientific [fishersci.ca]
• 8. 4-Methyl-2-pentanone, ACS, 98.5+% | Fisher Scientific [fishersci.ca]

Protocols & Analytical Methods

Application Notes and Protocols: 4-Methyl-2-pentanone as a Solvent for Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-pentanone, also known as Methyl Isobutyl Ketone (MIBK), is a versatile organic solvent with a wide range of applications in research, drug development, and industrial processes.[1][2] Its favorable physicochemical properties, including moderate polarity, low water solubility, and stability towards aqueous acids and bases, make it an excellent choice for liquid-liquid extraction (LLE) of various compounds.[1][3][4] These notes provide detailed application information and protocols for utilizing MIBK as an extraction solvent for active pharmaceutical ingredients (APIs), natural products, and for the removal of impurities.

Physicochemical Properties of 4-Methyl-2-pentanone

A thorough understanding of the solvent's properties is crucial for designing efficient extraction protocols.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂O	[5]
Molecular Weight	100.16 g/mol	[5]
Boiling Point	116-118 °C	[6]
Density	~0.802 g/mL at 20 °C	[6]
Solubility in Water	1.9% (w/w) at 20 °C	[2]
Water in MIBK	1.9% (w/w) at 20 °C	[2]
log P (Octanol-Water)	1.31	[7]

Advantages of Using 4-Methyl-2-pentanone for Extraction

• Low Water Solubility: MIBK's limited miscibility with water ensures clean phase separation, minimizing cross-contamination and simplifying downstream processing.[1][3][4]

• Good Solvency for a Range of Compounds: It effectively dissolves a variety of organic molecules, including many APIs and natural products.[1][2]

• Stability: MIBK exhibits greater stability towards aqueous acids and bases compared to other common solvents like ethyl acetate.[3]

• Moderate Boiling Point: Its boiling point allows for easy removal by evaporation or distillation without requiring excessively high temperatures that could degrade sensitive compounds.[6]

• Versatility: MIBK is employed in a wide array of extraction processes, from the purification of antibiotics and other pharmaceuticals to the extraction of metal ions.[8][9][10]

Applications in Research and Drug Development

Extraction of Active Pharmaceutical Ingredients (APIs)

MIBK is utilized in the pharmaceutical industry for the extraction and purification of APIs from reaction mixtures or fermentation broths.[9][11] Its selectivity allows for the separation of the target API from impurities and unreacted starting materials.

Case Study: Pimozide (B1677891) and Loperamide Synthesis In the synthesis of the antipsychotic drug pimozide and the antidiarrheal drug loperamide, MIBK has been traditionally used as a reaction and extraction solvent.[1] While efforts are being made to replace it with greener alternatives, its historical use highlights its effectiveness in pharmaceutical manufacturing.[1]

Extraction of Natural Products

The diverse structures of natural products, such as alkaloids and flavonoids, often require selective extraction methods. MIBK can be an effective solvent for isolating these compounds from complex plant matrices. The extraction of alkaloids, for instance, often involves pH adjustment to ensure the target compounds are in their free base form, which enhances their solubility in organic solvents like MIBK.[12]

Removal of Impurities

MIBK is also valuable for removing impurities from process streams. For example, it can be used to extract metal ion impurities from aqueous solutions of APIs, ensuring the final product meets stringent purity requirements.[12]

Quantitative Data: Partition Coefficients

The partition coefficient (log P) is a measure of a compound's differential solubility between two immiscible liquids, typically an organic solvent and water. A higher log P value indicates a greater affinity for the organic phase. The following table presents the experimentally determined water-to-MIBK partition coefficients for a selection of organic compounds.

Compound	Log P (Water-to-MIBK)
Aniline	0.93
Benzaldehyde	1.48
Benzene	2.13
1-Butanol	0.88
2-Butanone	0.29
Chlorobenzene	2.84
Cyclohexane	3.44
Cyclohexanone	0.94
Dichloromethane	1.25
Diethyl ether	0.89
N,N-Dimethylformamide	-1.01
1,4-Dioxane	-0.27
Ethanol	-0.31
Ethyl acetate	0.73
Heptane	4.66
Hexane	3.90
Methanol	-0.77
Nitrobenzene	1.85
1-Octanol	3.00
2-Pentanone	0.72
Phenol	1.46
1-Propanol	0.25
Pyridine	0.65
Toluene	2.73
Trichloromethane	1.97
Triethylamine	1.44
Water	-1.38

Data sourced from a study on the partition of organic compounds in the MIBK-water system.[3]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction using a Separatory Funnel

This protocol outlines the fundamental steps for a single-batch liquid-liquid extraction.

Materials:

• Separatory funnel

• Ring stand and clamp

• Beakers or Erlenmeyer flasks for collecting layers

• Aqueous solution containing the target compound

• 4-Methyl-2-pentanone (MIBK)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Setup: Securely clamp the separatory funnel to the ring stand. Ensure the stopcock is closed.

• Loading: Pour the aqueous solution containing the compound of interest into the separatory funnel.

• Solvent Addition: Add a predetermined volume of MIBK to the separatory funnel. A common starting point is a 1:1 volume ratio of organic solvent to the aqueous phase.

• Extraction: Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel and vent it by opening the stopcock to release any pressure buildup. Close the stopcock and shake the funnel gently for 1-2 minutes to ensure thorough mixing of the two phases. Vent periodically.

• Phase Separation: Place the funnel back in the ring stand and remove the stopper. Allow the layers to fully separate. The less dense MIBK layer will be the top layer.

• Draining: Carefully open the stopcock to drain the lower aqueous layer into a clean flask.

• Collecting the Organic Layer: Pour the upper MIBK layer out through the top of the funnel into a separate clean flask to avoid contamination from any residual aqueous phase in the stopcock.

• Drying: Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the collected organic layer to remove any dissolved water. Swirl the flask and let it stand for a few minutes. If the drying agent clumps together, add more until some remains free-flowing.

• Isolation: Decant or filter the dried organic solution to remove the drying agent. The resulting solution contains the extracted compound in MIBK, which can then be concentrated or used in subsequent steps.

Protocol 2: Extraction of Phenolic Compounds from an Aqueous Stream

This protocol is adapted for the extraction of valuable phenolic compounds, such as those derived from lignin (B12514952) processing.[13]

Materials:

• Aqueous feed containing phenolic compounds (e.g., guaiacol)

• 4-Methyl-2-pentanone (MIBK)

• Separatory funnel with temperature control (if required)

• pH meter and solutions for pH adjustment (e.g., dilute HCl or NaOH)

• Gas chromatograph (GC) for analysis

Procedure:

• pH Adjustment: Adjust the pH of the aqueous feed to be acidic (e.g., pH 2-3) to ensure the phenolic compounds are in their neutral, more organosoluble form.[14]

• Extraction: Perform the liquid-liquid extraction as described in Protocol 1, using a defined volume ratio of MIBK to the aqueous feed (e.g., 1:1). The extraction can be performed at a controlled temperature if necessary.

• Equilibration: Allow the phases to equilibrate for a sufficient time (e.g., 2 hours) with occasional gentle mixing.

• Analysis: After phase separation, take samples from both the aqueous and organic layers for analysis by GC to determine the concentration of the phenolic compounds in each phase.

• Calculation of Distribution Coefficient: The distribution coefficient (D) can be calculated as the ratio of the concentration of the analyte in the organic phase to its concentration in the aqueous phase at equilibrium.

Protocol 3: Purification of Penicillin from Fermentation Broth

MIBK is an effective solvent for the extraction of penicillin from fermentation broths.[9][15]

Materials:

• Simulated or actual penicillin fermentation broth

• 4-Methyl-2-pentanone (MIBK)

• Acid (e.g., sulfuric acid) and base (e.g., sodium carbonate) for pH adjustment

• Batch extraction vessel or separatory funnel

• Agitator/shaker

Procedure:

• Feed Preparation: Clarify the fermentation broth to remove any solid particles.

• Acidification: Adjust the pH of the clarified broth to an acidic pH, typically around 4.0, using a suitable acid.[16] This converts the penicillin salt to its more organosoluble free acid form.

• Extraction: Contact the acidified broth with MIBK in a batch extractor. A typical solvent-to-broth ratio can be optimized, but a starting point of 1:3 can be used.[17] Agitate the mixture vigorously for a defined period (e.g., 30-40 minutes) to ensure efficient mass transfer.[16]

• Phase Separation: Allow the phases to separate. The MIBK phase containing the penicillin will be the upper layer.

• Stripping (Back-Extraction): To recover the penicillin from the MIBK, perform a back-extraction into an aqueous buffer at a neutral or slightly alkaline pH (e.g., pH 7.0-8.0).[15][16] This converts the penicillin back to its water-soluble salt form.

• Analysis and Further Processing: The resulting aqueous solution contains the purified penicillin, which can be further processed (e.g., crystallization) to obtain the final product.

Visualizations of Experimental Workflows

The following diagrams, created using the DOT language, illustrate common workflows involving MIBK extraction.

A general workflow for liquid-liquid extraction using MIBK.

Workflow for the extraction and isolation of natural products.

Workflow for API purification using MIBK extraction.

Safety Considerations

MIBK is a flammable liquid and can cause irritation to the eyes, skin, and respiratory system. It is essential to handle this solvent in a well-ventilated area, such as a fume hood, and to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the manufacturer.

References

• 1. researchgate.net [researchgate.net]
• 2. projekter.aau.dk [projekter.aau.dk]
• 3. par.nsf.gov [par.nsf.gov]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Extraction of Phenolic Compounds with the Highly Efficient Novel Coextractants Cyclohexanone and Methyl Isobutyl Ketone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN101496981B - Method for purifying methyl isobutyl ketone exhaust gas in vacuum system using waste compressor oil - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. (121f) Liquid-Liquid Extractions in API Manufacturing Processes: Is Continuous the Way to Go? | AIChE [proceedings.aiche.org]
• 12. researchgate.net [researchgate.net]
• 13. Experimental determination of octanol-water partition coefficients of quercetin and related flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Separation and Purification of Methyl Isobutyl Ketone from Acetone + Isopropanol + Water + Methyl Isobutyl Ketone + Methyl Isobutyl Carbinol + Diisobutyl Ketone Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Liquid-Liquid Extraction with 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for performing liquid-liquid extraction (LLE) using 4-Methyl-2-pentanone (MIBK). It includes information on the solvent's properties, a step-by-step experimental procedure, data on its extraction efficiency for various compounds, and troubleshooting guidelines for common issues.

Introduction to 4-Methyl-2-pentanone in Liquid-Liquid Extraction

4-Methyl-2-pentanone, also known as methyl isobutyl ketone (MIBK), is a versatile organic solvent widely employed in liquid-liquid extraction processes. Its moderate polarity and low solubility in water make it an effective medium for the separation and purification of a broad spectrum of organic compounds from aqueous solutions.[1][2] MIBK is particularly useful for extracting metal chelates, phenolics, and other valuable organic molecules.[3] Its greater stability in the presence of aqueous acids and bases compared to solvents like ethyl acetate (B1210297) further enhances its utility in various chemical and pharmaceutical applications.[2]

Physicochemical Properties of 4-Methyl-2-pentanone

A comprehensive understanding of MIBK's physical and chemical properties is crucial for its effective application in liquid-liquid extraction.

Property	Value
Molecular Formula	C6H12O
Molecular Weight	100.16 g/mol
Boiling Point	117-118 °C
Melting Point	-84.7 °C
Density	0.802 g/mL at 20°C
Water Solubility	19.1 g/L at 20°C
Flash Point	14 °C
Vapor Pressure	16 mmHg at 20°C

Data sourced from BenchChem's comparative guide.[1]

Experimental Protocol: General Liquid-Liquid Extraction

This protocol outlines a general procedure for a single-batch liquid-liquid extraction using MIBK in a separatory funnel.

Materials:

• Separatory funnel of appropriate volume

• 4-Methyl-2-pentanone (MIBK), reagent grade

• Aqueous solution containing the analyte of interest

• Beakers or Erlenmeyer flasks for collecting the separated layers

• Ring stand and clamp to hold the separatory funnel

• pH indicator paper or a pH meter (if pH adjustment is necessary)

• Acid or base solutions for pH adjustment (e.g., HCl, NaOH)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate (for drying the organic phase)

• Glass wool or filter paper

Procedure:

• Preparation of the Separatory Funnel:

  • Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and turning smoothly.

  • Secure the separatory funnel to a ring stand using a clamp.

• Adding the Solutions:

  • Close the stopcock and pour the aqueous solution containing the analyte into the separatory funnel.

  • Carefully add a predetermined volume of MIBK to the separatory funnel. A common starting point is a 1:1 volume ratio of the organic solvent to the aqueous solution.

• pH Adjustment (if required):

  • The efficiency of extracting acidic or basic compounds is highly dependent on the pH of the aqueous phase.

  • For acidic compounds, adjust the pH of the aqueous layer to be at least 2 pH units below the pKa of the analyte to ensure it is in its neutral, more organic-soluble form.

  • For basic compounds, adjust the pH to be at least 2 pH units above the pKa of the analyte.

  • Check the pH using a pH indicator strip or a calibrated pH meter.

• Extraction (Mixing):

  • Stopper the separatory funnel and, while securely holding the stopper and stopcock, invert the funnel gently.

  • Vent the funnel by opening the stopcock to release any pressure buildup. This is particularly important when using volatile solvents or when a reaction that generates gas (e.g., acid-base neutralization) occurs.

  • Close the stopcock and shake the funnel vigorously for 1-2 minutes to ensure thorough mixing and to facilitate the transfer of the analyte from the aqueous phase to the organic phase.[1] Intermittently vent the funnel.

• Phase Separation:

  • Return the separatory funnel to the ring stand and allow the layers to separate completely. The less dense MIBK layer will be the top layer.

  • If an emulsion forms at the interface, refer to the troubleshooting section below.

• Draining the Layers:

  • Remove the stopper from the top of the separatory funnel.

  • Carefully open the stopcock and drain the lower aqueous layer into a clean beaker or flask.

  • Drain the upper MIBK layer (containing the extracted analyte) through the top opening of the separatory funnel to avoid contamination with any residual aqueous phase left in the stopcock.

• Drying the Organic Phase:

  • To remove any residual water from the MIBK extract, add a small amount of a drying agent like anhydrous sodium sulfate or magnesium sulfate.

  • Swirl the flask; if the drying agent clumps together, add more until some of it remains free-flowing.

  • Separate the dried organic phase from the drying agent by decantation or by filtering through a glass wool plug or filter paper.

• Further Processing:

  • The MIBK extract containing the purified analyte is now ready for subsequent analysis or further processing, such as evaporation of the solvent to isolate the compound of interest.

Quantitative Data on Extraction Efficiency

The extraction efficiency of MIBK is often quantified by the distribution coefficient (D) and the separation factor (S). The distribution coefficient is the ratio of the concentration of the analyte in the organic phase to its concentration in the aqueous phase at equilibrium. The separation factor is a measure of the ability of the solvent to separate two different analytes.

Analyte Class	Example Analyte	Distribution Coefficient (D)	Separation Factor (S)	Conditions
Phenolics	Guaiacol	High	-	Temperature-regulated
Carboxylic Acids	Formic Acid	Increases with buffer	>90% recovery	30°C, with HEPES buffer
Precious Metals	Gold, Silver	High	-	From cyanide solutions
APIs	Ibuprofen	-	-	pH 7.4

Note: The table provides a qualitative and quantitative summary based on available literature. Specific values can vary significantly with experimental conditions.

Troubleshooting Common Issues

Emulsion Formation:

Emulsions are a common issue in liquid-liquid extraction, appearing as a cloudy or milky layer between the two phases that fails to separate.[4]

• Prevention:

  • Instead of vigorous shaking, gently rock or swirl the separatory funnel.[4]

  • If the sample matrix is known to be prone to emulsion formation (e.g., high in lipids or proteins), consider a pre-treatment step.[4]

• Breaking an Emulsion:

  • Time: Allow the separatory funnel to stand undisturbed for a longer period.[5]

  • Salting Out: Add a saturated solution of sodium chloride (brine) to the funnel. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[4][5]

  • Gentle Stirring: Gently stir the emulsion with a glass rod.[5]

  • Filtration: Filter the mixture through a bed of Celite or glass wool.[6]

  • Centrifugation: If the volume is manageable, centrifuging the mixture can effectively separate the layers.[7]

  • Solvent Addition: Adding a small amount of a different organic solvent can alter the polarity and help break the emulsion.[4]

Visualizing the Workflow

Liquid-Liquid Extraction Workflow

Caption: A flowchart of the liquid-liquid extraction protocol.

Troubleshooting Emulsion Formation

Caption: A decision-making diagram for troubleshooting emulsions.

References

• 1. benchchem.com [benchchem.com]
• 2. Methyl Isobutyl Ketone (MIBK) - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]

Application Notes and Protocols for 4-Methyl-2-pentanone in High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-methyl-2-pentanone, also known as methyl isobutyl ketone (MIBK), in high-performance liquid chromatography (HPLC). It covers the physicochemical properties of MIBK relevant to HPLC, its primary applications in sample preparation, and considerations for its potential use as a mobile phase component.

Application Notes

4-Methyl-2-pentanone is a versatile solvent with properties that make it suitable for specific applications in HPLC, primarily in the realm of sample preparation through liquid-liquid extraction. While less common, its characteristics also allow for consideration as a mobile phase modifier in certain chromatographic separations.

Physicochemical Properties of 4-Methyl-2-pentanone for HPLC

The suitability of a solvent for HPLC is determined by several key physicochemical properties. The properties of 4-methyl-2-pentanone are summarized in the table below.

Property	Value	Significance in HPLC
Molecular Formula	C₆H₁₂O	Provides context for its chemical nature and potential interactions.
Molecular Weight	100.16 g/mol	Influences viscosity and boiling point.
Boiling Point	117-118 °C	Low volatility reduces the risk of mobile phase composition changes due to evaporation.[1][2]
Density	0.801 g/mL at 25 °C	Important for accurate mobile phase preparation by weight and for solvent delivery by the HPLC pump.[1][2]
UV Cutoff	~334 nm	The high UV cutoff limits its use as a mobile phase component to applications where the analyte detection wavelength is significantly higher, to avoid high background absorbance.
Polarity	Medium	MIBK is a polar aprotic solvent, making it an effective extraction solvent for a range of compounds.
Miscibility	Slightly miscible with water; Miscible with ethanol, ether, acetone, benzene, and chloroform.[2]	Its limited miscibility with water is advantageous for liquid-liquid extractions but requires careful consideration when preparing reversed-phase mobile phases.
Purity (HPLC Grade)	≥99.5%	High purity is essential to prevent ghost peaks and baseline instability in the chromatogram.[1][2]

Primary Application: Liquid-Liquid Extraction for Sample Preparation

4-Methyl-2-pentanone is frequently employed as an extraction solvent to isolate and pre-concentrate analytes from complex aqueous matrices before HPLC analysis.[1] Its properties make it particularly useful for:

• Extraction of moderately polar to non-polar compounds: MIBK can efficiently extract a wide range of organic molecules from aqueous solutions.

• Sample clean-up: By selectively extracting the analytes of interest, it helps to remove interfering matrix components, leading to cleaner chromatograms and improved analytical sensitivity.

• Pre-concentration: Analytes from a large volume of aqueous sample can be concentrated into a smaller volume of MIBK, thereby increasing their concentration and improving detection limits in the subsequent HPLC analysis.

Considerations for Use as a Mobile Phase Component

While not a conventional mobile phase solvent in mainstream HPLC applications, 4-methyl-2-pentanone can be considered as a mobile phase modifier under specific circumstances:

• Normal-Phase Chromatography: In normal-phase HPLC, where a polar stationary phase is used with a non-polar mobile phase, MIBK could potentially be used as a polar modifier in a non-polar solvent like hexane (B92381) to fine-tune the mobile phase strength and selectivity for the separation of polar analytes.

• Reversed-Phase Chromatography: In reversed-phase HPLC, MIBK's use is more challenging due to its limited miscibility with water. However, it could be used in ternary or quaternary mobile phase systems with a suitable co-solvent (e.g., methanol (B129727) or acetonitrile) to ensure miscibility. Its different solvent properties compared to methanol and acetonitrile (B52724) could offer alternative selectivity for challenging separations. A notable example includes the use of MIBK as the sample solvent with a methanol-water mobile phase for certain applications.[3]

• High UV Cutoff: The most significant limitation for its use in the mobile phase is its high UV cutoff of approximately 334 nm. This restricts its use to analyses where the detector wavelength is set well above this value, which is not feasible for a large number of compounds that absorb in the lower UV range.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of an Analyte from an Aqueous Matrix using 4-Methyl-2-pentanone

This protocol describes a general procedure for the extraction and concentration of an analyte from an aqueous sample prior to reversed-phase HPLC analysis.

1. Materials and Reagents:

• Aqueous sample containing the analyte of interest

• 4-Methyl-2-pentanone (HPLC grade)

• Deionized water (HPLC grade)

• Sodium chloride (optional, to reduce the solubility of the analyte in the aqueous phase)

• Anhydrous sodium sulfate (B86663) (for drying the organic extract)

• Separatory funnel or centrifuge tubes

• Vortex mixer (if using centrifuge tubes)

• Nitrogen evaporator or rotary evaporator

• HPLC vials

2. Extraction Procedure:

• Transfer a known volume of the aqueous sample (e.g., 50 mL) into a separatory funnel.

• If the analyte is polar, add sodium chloride to the aqueous sample to salt out the analyte and improve extraction efficiency.

• Add a smaller, known volume of 4-methyl-2-pentanone (e.g., 10 mL) to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

• Allow the layers to separate. The upper layer will be the 4-methyl-2-pentanone containing the extracted analyte.

• Drain the lower aqueous layer and collect the upper organic layer.

• To remove any residual water, pass the organic extract through a small column containing anhydrous sodium sulfate.

3. Concentration and Reconstitution:

• Transfer the dried organic extract to an evaporation tube.

• Gently evaporate the 4-methyl-2-pentanone to near dryness under a stream of nitrogen at room temperature or in a rotary evaporator.

• Reconstitute the residue in a small, known volume (e.g., 1 mL) of a solvent that is compatible with the HPLC mobile phase (e.g., acetonitrile or methanol).

• Vortex the reconstituted sample to ensure the analyte is fully dissolved.

• Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

4. HPLC Analysis:

• Inject the prepared sample into the HPLC system.

• Run the appropriate reversed-phase HPLC method to separate and quantify the analyte.

Caption: Workflow for sample preparation using MIBK extraction.

Protocol 2: General Strategy for Developing a Reversed-Phase HPLC Method with Potential for 4-Methyl-2-pentanone as a Mobile Phase Modifier

This protocol outlines a general approach to developing a reversed-phase HPLC method. It includes considerations for incorporating a less common solvent like MIBK as a modifier to alter selectivity.

1. Initial Method Development:

• Column Selection: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Selection:

  • Aqueous Component (Solvent A): Deionized water with 0.1% formic acid (for acidic and neutral compounds) or 0.1% ammonium (B1175870) hydroxide (B78521) (for basic compounds).

  • Organic Component (Solvent B): Acetonitrile or Methanol.

• Initial Gradient: Run a scouting gradient from 5% to 95% Solvent B over 20-30 minutes.

• Detection: Use a UV detector set at the wavelength of maximum absorbance for your analyte(s). If unknown, a photodiode array (PDA) detector is useful for determining the optimal wavelength.

• Flow Rate: Start with a flow rate of 1.0 mL/min.

• Injection Volume: Inject 10 µL of a standard solution.

2. Optimization of the Separation:

• Based on the scouting gradient, adjust the gradient slope, initial, and final percentages of Solvent B to improve the resolution of the peaks of interest.

• If co-elution or poor peak shape occurs, consider changing the organic modifier (e.g., from acetonitrile to methanol, or vice versa) as this can significantly alter selectivity.

3. Incorporating 4-Methyl-2-pentanone as a Modifier (for challenging separations):

• Rationale: If satisfactory separation cannot be achieved with standard mobile phases, a third solvent with different properties, such as MIBK, can be introduced to create a ternary mobile phase. This is an advanced method development step.

• Preparation of the Ternary Mobile Phase:

  • Prepare a stock solution of the organic phase by mixing acetonitrile (or methanol) with a small percentage of 4-methyl-2-pentanone (e.g., 95:5 v/v). This mixture will be your Solvent B.

  • Crucially, ensure the final mobile phase composition at all points in the gradient is a single phase. Due to the limited miscibility of MIBK with water, high concentrations of the primary organic modifier (acetonitrile or methanol) must be maintained when MIBK is present.

• Re-optimization:

  • Repeat the scouting gradient with the new ternary mobile phase.

  • Observe changes in retention times and peak elution order. The unique solvent properties of MIBK may provide the necessary change in selectivity to resolve previously co-eluting peaks.

  • Fine-tune the gradient as described in step 2.

• Wavelength Consideration: Ensure the detection wavelength is above 340 nm to avoid high background noise from the MIBK in the mobile phase.

Caption: Logical relationships in solvent selection for HPLC.

References

• 1. 4-Methyl-2-pentanone for HPLC, = 99.5 108-10-1 [sigmaaldrich.com]
• 2. 4-Methyl-2-pentanone, HPLC Grade, 99+% | Fisher Scientific [fishersci.ca]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis Using 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-pentanone, also known as Methyl Isobutyl Ketone (MIBK), is a versatile organic solvent with applications across various industries, including pharmaceuticals and environmental analysis.[1][2] In the analytical laboratory, its properties make it suitable for use as a solvent in sample preparation for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, particularly for volatile and semi-volatile organic compounds. This document provides detailed application notes and protocols for the use of 4-Methyl-2-pentanone in GC-MS analysis, with a focus on residual solvent analysis in pharmaceuticals and the extraction of organic compounds from aqueous matrices.

Application 1: Determination of Residual Solvents in Pharmaceutical Articles by Headspace GC-MS

Background: Residual solvents in pharmaceuticals are organic volatile impurities that remain from the synthesis of the active pharmaceutical ingredient (API) or from the manufacturing process. These solvents have no therapeutic benefit and can be harmful to patients. Therefore, their levels are strictly monitored and controlled.[3] 4-Methyl-2-pentanone is classified as a Class 2 residual solvent by the United States Pharmacopeia (USP), indicating its potential toxicity and the need for its quantification.[4] Headspace GC-MS (HS-GC-MS) is the preferred technique for this analysis due to its ability to separate volatile compounds from the sample matrix without the need for extensive sample preparation.[3]

Experimental Protocol: Headspace GC-MS for Residual Solvents

This protocol is a general guideline for the determination of 4-Methyl-2-pentanone and other residual solvents in water-soluble or insoluble pharmaceutical articles. Method validation is required for each specific sample matrix.

1. Sample Preparation:

• Standard Preparation: Prepare a stock standard solution of 4-Methyl-2-pentanone and other relevant residual solvents in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO). Create a series of working standards by diluting the stock solution to cover the desired concentration range.

• Sample Preparation (Water-Soluble Articles): Accurately weigh a specified amount of the pharmaceutical substance into a headspace vial. Add a precise volume of water or a suitable aqueous buffer to dissolve the sample.

• Sample Preparation (Water-Insoluble Articles): Accurately weigh the sample into a headspace vial. Add a precise volume of a high-boiling point, GC-compatible solvent in which the sample is soluble (e.g., N,N-dimethylformamide, N,N-dimethylacetamide, or DMSO).

• Internal Standard: If required for improved quantitative accuracy, add a known amount of a suitable internal standard to each standard and sample vial.

2. Headspace Autosampler Parameters:

Parameter	Recommended Setting
Vial Equilibration Temperature	80 - 105 °C
Vial Equilibration Time	15 - 45 minutes
Transfer Line Temperature	110 - 150 °C
Vial Pressurization	On
Loop Filling Time	0.5 - 2 minutes
Injection Time	0.5 - 1 minute

3. GC-MS Parameters:

Parameter	Recommended Setting
Gas Chromatograph
Column	6% cyanopropylphenyl - 94% dimethylpolysiloxane (e.g., DB-624), 30 m x 0.32 mm ID, 1.8 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 - 2.0 mL/min (constant flow)
Inlet Temperature	200 - 250 °C
Split Ratio	5:1 to 20:1
Oven Temperature Program	Initial: 40°C, hold for 5-10 min; Ramp: 10°C/min to 240°C, hold for 5-10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	m/z 35 - 350
Solvent Delay	2 - 5 minutes

Quantitative Data Summary

The following table presents representative validation data for the analysis of 4-Methyl-2-pentanone as a residual solvent. Actual performance may vary depending on the specific matrix and instrumentation.

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Repeatability (RSD%)
4-Methyl-2-pentanone	0.1 - 1 µg/mL	0.3 - 3 µg/mL	90 - 110	< 10

Data are representative and should be confirmed through method validation.

Workflow for Residual Solvent Analysis

Caption: Workflow for residual solvent analysis by HS-GC-MS.

Application 2: Liquid-Liquid Extraction of Organic Pollutants from Aqueous Samples

Background: 4-Methyl-2-pentanone can be an effective extraction solvent in liquid-liquid extraction (LLE) for the recovery of various organic pollutants from water and wastewater samples prior to GC-MS analysis. Its moderate polarity and immiscibility with water allow for the efficient partitioning of a wide range of compounds.[5] This approach is valuable in environmental monitoring for the analysis of phenols, pesticides, and other semi-volatile organic compounds.[5][6]

Experimental Protocol: Liquid-Liquid Extraction for Aqueous Samples

This protocol provides a general procedure for the extraction of organic analytes from water samples using 4-Methyl-2-pentanone.

1. Sample Preparation and Extraction:

• Sample Collection: Collect water samples in clean glass containers.

• pH Adjustment (if necessary): For acidic or basic analytes, adjust the pH of the water sample to optimize the partitioning into the organic phase.

• Extraction:

  • To a 100 mL separatory funnel, add 50 mL of the water sample.

  • If an internal standard is used, spike the sample at this stage.

  • Add 10 mL of 4-Methyl-2-pentanone.

  • Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate.

  • Drain the lower aqueous layer.

  • Collect the upper organic layer (4-Methyl-2-pentanone) into a clean glass vial.

• Drying: Add a small amount of anhydrous sodium sulfate (B86663) to the collected organic extract to remove any residual water.

• Concentration (if necessary): If lower detection limits are required, the extract can be concentrated under a gentle stream of nitrogen.

• Final Sample: Transfer the final extract into a GC-MS autosampler vial.

2. GC-MS Parameters:

The GC-MS parameters can be similar to those described in the previous application, with adjustments to the oven temperature program based on the volatility of the target analytes. A non-polar column (e.g., 5% phenyl-methylpolysiloxane, DB-5ms) is often suitable for a broad range of organic pollutants.

Quantitative Data Summary

The following table shows representative recovery data for the liquid-liquid extraction of selected organic pollutants from water using 4-Methyl-2-pentanone.

Analyte Class	Example Compound	Typical Recovery (%)	Typical RSD (%)
Phenols	Phenol	85 - 105	< 15
Polycyclic Aromatic Hydrocarbons (PAHs)	Naphthalene	90 - 110	< 10
Organochlorine Pesticides	Lindane	80 - 115	< 15

Data are representative and should be confirmed through method validation for specific analytes and matrices.

Workflow for Liquid-Liquid Extraction GC-MS

Caption: Workflow for LLE of aqueous samples with GC-MS analysis.

Conclusion

4-Methyl-2-pentanone is a valuable solvent for GC-MS applications, particularly in the analysis of residual solvents in pharmaceuticals and for the extraction of organic pollutants from aqueous matrices. The protocols provided herein offer a solid foundation for developing and implementing robust analytical methods. It is crucial to perform thorough method validation for each specific application to ensure data accuracy and reliability.

References

• 1. Determination of residual solvents in pharmaceuticals by thermal desorption-GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. shimadzu.com [shimadzu.com]
• 5. projekter.aau.dk [projekter.aau.dk]
• 6. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Application Notes and Protocols: 4-Methyl-2-pentanone as a Solvent for Nitrocellulose and Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-pentanone, commonly known as Methyl Isobutyl Ketone (MIBK), is a versatile organic solvent widely utilized across various industries, including pharmaceuticals, coatings, and polymer synthesis.[1][2] Its favorable combination of a medium evaporation rate, excellent solvency for a wide range of resins, and low density makes it a preferred choice for formulators.[1][3] This document provides detailed application notes and experimental protocols for the use of MIBK as a solvent for nitrocellulose and other key polymers relevant to research, development, and manufacturing.

MIBK is a colorless liquid with a characteristic mild, sweet odor.[4] It is an effective solvent for numerous synthetic resins, including nitrocellulose, vinyl copolymers, acrylics, alkyds, polyesters, and epoxies.[1][5] Its ability to dissolve these polymers makes it a crucial component in the formulation of lacquers, paints, adhesives, and industrial coatings.[6][7] In the pharmaceutical industry, MIBK is employed in drug synthesis and the formulation of coatings for solid dosage forms.[2][4]

Physicochemical Properties of 4-Methyl-2-pentanone

A comprehensive understanding of the physical and chemical properties of MIBK is essential for its effective and safe use in laboratory and industrial settings.

Property	Value	References
Molecular Formula	C₆H₁₂O	[3]
Molecular Weight	100.16 g/mol	[8]
Appearance	Clear, colorless liquid	[5]
Odor	Mild, characteristic, sweet	[4]
Boiling Point	116-118 °C	[8]
Melting Point	-84.7 °C	[8]
Flash Point (Closed Cup)	14 °C (57 °F)	[5]
Density (at 20°C)	0.800 - 0.803 g/cm³	[9]
Viscosity (at 20°C)	0.58 mPa·s	[8]
Surface Tension (at 20°C)	23.6 dynes/cm	[10]
Evaporation Rate (n-butyl acetate (B1210297) = 1)	1.6	[5]
Solubility in Water (at 20°C)	1.91 g/100 mL	[8]
Water in MIBK (at 20°C)	1.9% (by mass)	[9]
Vapor Pressure (at 20°C)	16 mmHg	[8]
Hansen Solubility Parameters (at 25°C)	δt = 17, δd = 15.3, δp = 6.1, δh = 4.1	[9]

Applications in Polymer Solutions

Nitrocellulose

MIBK is an excellent active solvent for various grades of nitrocellulose, a key film-forming polymer in lacquers and coatings.[1][10] The choice of nitrocellulose grade and solvent system is critical in determining the final properties of the coating, such as drying time, hardness, and gloss.

Protocol for Preparing a Nitrocellulose Stock Solution (15% w/w)

This protocol is a general guideline and may require optimization based on the specific grade of nitrocellulose and desired final application.

Materials:

• Dense Nitrocellulose (e.g., RS 1/2 sec)

• 4-Methyl-2-pentanone (MIBK), reagent grade

• High-shear mixer or magnetic stirrer with a powerful stir bar

• Beaker or appropriate mixing vessel

• Scraper

Procedure:

• Solvent Preparation: Add the required amount of MIBK to the mixing vessel. If a co-solvent or diluent is part of the formulation, it is often advantageous to start with the most active solvent (MIBK).[11]

• Initiate Mixing: Start the mixer or stirrer to create a vortex.

• Gradual Addition of Nitrocellulose: Slowly and continuously add the dense nitrocellulose to the solvent. Avoid adding large clumps, and ensure any aggregates are broken down before addition.[11]

• Gelling and Thickening: Continue stirring as the nitrocellulose grains begin to gel and the solution thickens.

• Maintain High Shear: Increase the mixing speed as the viscosity increases to maintain a high shear rate, which facilitates dissolution.[11]

• Scraping: Periodically stop the mixer and scrape any undissolved nitrocellulose from the sides of the vessel and the stirrer blades back into the solution.

• Complete Dissolution: Continue mixing until a homogenous, clear solution is obtained.

• Addition of Other Components: Once the nitrocellulose is fully dissolved, other components of the formulation, such as plasticizers, resins, and pigments (as a separate solution or base), can be slowly added while maintaining agitation.[11]

• Final Mixing: Continue stirring until the entire formulation is uniform.

• Filtration: If necessary, filter the final solution to remove any impurities.[11]

Viscosity of Nitrocellulose Solutions in MIBK-based Solvent Systems

For blending different grades of nitrocellulose to achieve a target viscosity, it is often recommended to dissolve the higher viscosity grade first or to dissolve each grade separately before blending the solutions.[13]

Acrylic Resins

MIBK is an effective solvent for a wide range of acrylic resins, which are extensively used in high-performance coatings due to their excellent weather resistance and durability.

Protocol for Dissolving Acrylic Resin in MIBK

This protocol provides a general procedure for dissolving a solid acrylic resin.

Materials:

• Solid acrylic resin (e.g., methyl methacrylate/butyl acrylate (B77674) copolymer)

• 4-Methyl-2-pentanone (MIBK), reagent grade

• Glass beaker or flask

• Magnetic stirrer and stir bar

• Heating mantle or water bath (optional, for controlled heating)

Procedure:

• Weighing: Accurately weigh the desired amount of acrylic resin and MIBK.

• Mixing: Place the MIBK in the beaker and add the magnetic stir bar.

• Gradual Addition: While stirring, gradually add the acrylic resin to the solvent.

• Dissolution: Continue stirring at room temperature until the resin is completely dissolved. For some high molecular weight or less soluble resins, gentle heating (e.g., 40-50 °C) can be applied to expedite the process. Ensure the vessel is covered to prevent solvent loss.

• Homogenization: Stir for an additional 30-60 minutes after the resin appears to be fully dissolved to ensure a homogenous solution.

• Cooling and Storage: If heated, allow the solution to cool to room temperature before use or storage in a sealed container.

Vinyl Resins

Vinyl resins, such as vinyl chloride/vinyl acetate copolymers, are widely used in coatings for metal, plastic, and other substrates. MIBK is a good solvent for many types of vinyl resins.

Protocol for Preparing a Vinyl Resin Solution

Materials:

• Vinyl resin powder

• 4-Methyl-2-pentanone (MIBK), reagent grade

• Co-solvent (e.g., toluene (B28343) or an ester solvent, if required by the resin manufacturer)

• Mixing vessel with a stirrer

Procedure:

• Solvent Blend: If a co-solvent is used, prepare the solvent blend by mixing MIBK and the co-solvent in the desired ratio. Ketone solvents are strong solvents for vinyl resins, and often a blend is used to optimize properties like drying time and film formation.

• Mixing: Add the solvent or solvent blend to the mixing vessel and begin stirring.

• Resin Addition: Gradually add the vinyl resin powder to the vortex of the stirred solvent.

• Continued Agitation: Continue to stir the mixture until the resin is completely dissolved. This may take several hours depending on the resin grade and particle size.

• Viscosity Check: After dissolution, the viscosity of the solution can be measured and adjusted by adding more solvent if necessary.

Epoxy Resins

MIBK is used as a solvent in the formulation of two-component epoxy coatings to reduce viscosity and facilitate application.[14][15]

Protocol for Formulating a Two-Component Epoxy Coating

This is a general example and the specific epoxy resin and curing agent will have their own formulation guidelines.

Materials:

• Epoxy resin (e.g., bisphenol A based)

• Curing agent (e.g., polyamide or amine adduct)

• 4-Methyl-2-pentanone (MIBK)

• Other additives (e.g., flow control agents, pigments)

• Mixing containers and stirrer

Procedure:

• Resin Component (Part A):

  • In a mixing container, add the epoxy resin.

  • While stirring, slowly add MIBK to reduce the viscosity to the desired level.

  • Add any pigments or other additives to this component and mix until uniform.

• Curing Agent Component (Part B):

  • In a separate container, add the curing agent.

  • If necessary, MIBK can also be added to the curing agent component to adjust its viscosity.

• Mixing of Components:

  • Just before application, add the specified ratio of Part B to Part A.

  • Mix thoroughly for the time recommended by the manufacturer to ensure a complete reaction. The pot life of the mixture will be limited.

Visualizing Experimental Workflows

Workflow for Nitrocellulose Lacquer Formulation

The following diagram illustrates a typical workflow for the formulation of a nitrocellulose lacquer, a process where MIBK is a key solvent.

Caption: Workflow for formulating a nitrocellulose lacquer.

Logical Relationship of Solvent Selection for Coatings

The choice of solvent is a multi-faceted decision based on several interrelated factors. The following diagram illustrates these relationships.

Caption: Factors influencing the selection of MIBK in coatings.

Safety Considerations

4-Methyl-2-pentanone is a flammable liquid and should be handled with appropriate safety precautions.[4] It can cause irritation to the eyes, skin, and respiratory tract.[4] Always work in a well-ventilated area and use appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Conclusion

4-Methyl-2-pentanone is a highly effective and versatile solvent for nitrocellulose and a broad range of other polymers. Its well-balanced properties make it an invaluable tool for researchers, scientists, and drug development professionals in formulating a wide array of products, from industrial coatings to pharmaceutical preparations. The protocols and data presented in this document provide a foundation for the successful application of MIBK in various polymer-based systems. As with any chemical process, proper safety precautions and adherence to established guidelines are paramount.

References

• 1. nbinno.com [nbinno.com]
• 2. Methyl isobutyl ketone | Wilmar BioEthanol [wilmarsugar-anz.com]
• 3. greenchemindustries.com [greenchemindustries.com]
• 4. dhss.delaware.gov [dhss.delaware.gov]
• 5. Methyl Isobutyl Ketone (MIBK) | Univar Solutions [univarsolutions.com]
• 6. METHYLISOBUTYLKETONE | Solvay [solvay.com]
• 7. METHYL ISOBUTYL KETONE - Ataman Kimya [atamanchemicals.com]
• 8. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 9. arkema.com [arkema.com]
• 10. productcatalog.eastman.com [productcatalog.eastman.com]
• 11. nitrocellulose.com [nitrocellulose.com]
• 12. manavchem.com [manavchem.com]
• 13. nitrex.in [nitrex.in]
• 14. Methyl Isobutyl Ketone (MIBK) for Epoxies in Paints & Coatings for Paints & Coatings | Ookto - The AI powered chemical marketplace [ookto.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 4-Methyl-2-pentanone in Synthetic Resin Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyl-2-pentanone, commonly known as Methyl Isobutyl Ketone (MIBK), is a versatile organic solvent extensively utilized in the production of synthetic resins. Its favorable combination of high solvency for a wide range of polymers, a medium evaporation rate, and low water miscibility makes it a preferred choice in the formulation of coatings, adhesives, and other resin-based products. This document provides detailed application notes and experimental protocols for the use of MIBK in the production of acrylic, epoxy, vinyl, and polyester (B1180765) resins.

Introduction

4-Methyl-2-pentanone (MIBK) is a colorless liquid ketone with a characteristic sweet odor.[1][2] It is a highly effective solvent for numerous synthetic resins, including cellulosics, vinyl copolymers, acrylics, alkyds, polyesters, and epoxies.[3] Its primary role in synthetic resin production is to dissolve the resin components, control the viscosity of the formulation for optimal application, and facilitate the formation of a uniform, durable film upon evaporation.[4][5] This document outlines the physical and chemical properties of MIBK, its applications in various resin systems, and provides detailed experimental protocols for its use.

Physicochemical Properties of 4-Methyl-2-pentanone (MIBK)

A comprehensive understanding of the physical and chemical properties of MIBK is crucial for its effective and safe use in synthetic resin production. Key properties are summarized in the table below.

Property	Value	Reference
CAS Number	108-10-1	[6]
Molecular Formula	C₆H₁₂O	[6]
Molecular Weight	100.16 g/mol	[6]
Appearance	Colorless liquid	[6]
Odor	Pleasant, ketone-like	[1]
Boiling Point	115-118 °C	[6][7]
Density @ 20°C	0.802 kg/L	[6]
Flash Point (Closed Cup)	14 °C	[6]
Evaporation Rate (nBuAc = 1)	1.6	[6]
Solubility in Water @ 20°C	2.0%	[6]
Viscosity @ 25°C	0.59 cP	[6]

Applications in Synthetic Resin Production

MIBK's high solvency power makes it an excellent choice for a variety of resin types.[8] Its controlled evaporation rate is critical for achieving proper film formation and preventing defects.[9]

Acrylic Resins

In the synthesis of acrylic resins, particularly for high-solids coatings, MIBK is often used as a reaction solvent, sometimes in combination with other solvents like aromatic hydrocarbons. It provides a suitable medium for the polymerization of acrylic monomers and helps to control the molecular weight and viscosity of the resulting polymer solution.

Epoxy Resins

For epoxy resin formulations, MIBK is employed as a diluent to reduce viscosity, making the resin easier to process and apply.[8] It can also influence the curing kinetics of the epoxy system. In some formulations, MIBK is used in the curing agent component to ensure compatibility with the epoxy resin and to extend the pot life of the paint.[4]

Vinyl Resins

MIBK is an effective solvent for vinyl resins, used to dissolve the polymer and adjust the viscosity for coating applications. Its properties contribute to improved flow and leveling, resulting in a smoother and more uniform finish on surfaces.[10]

Polyester Resins

In the context of polyester resins, MIBK can be used as a solvent to dissolve the cured resin for cleaning and removal from substrates.[11][12] While less common as a primary solvent in the initial formulation of unsaturated polyester resins, which often use reactive diluents like styrene, its solvency makes it relevant for processing and cleanup.

Experimental Protocols

Protocol for the Synthesis of Acrylic Copolymer Resin using a MIBK Solvent Blend

This protocol is adapted from a patented process for preparing low molecular weight acrylic resins suitable for high-solids coatings.

Materials:

• Methyl Isobutyl Ketone (MIBK)

• Aromatic hydrocarbon solvent (e.g., AROMATIC 100)

• Acrylic monomers (e.g., methyl methacrylate, styrene, 2-hydroxyethyl acrylate, acrylic acid)

• Initiator (e.g., t-butylazo-2-cyanobutane or azobisisobutyronitrile)

• Reaction flask with stirrer, condenser, and addition funnels

• Nitrogen source

Procedure:

• Prepare the solvent blend by mixing MIBK and the aromatic hydrocarbon solvent in the desired ratio (e.g., 164 grams of MIBK and 76 grams of AROMATIC 100 solvent).

• Charge the reaction flask with the solvent blend and establish an inert nitrogen atmosphere.

• Heat the solvent blend to reflux conditions.

• In a separate vessel, prepare the monomer mixture with the desired composition.

• Dissolve the initiator in a small amount of a suitable solvent (e.g., acetone) and add it to the monomer mixture.

• Using an addition funnel, add the monomer-initiator blend dropwise to the refluxing solvent in the reaction flask over a period of several hours with constant stirring.

• After the addition is complete, continue stirring at reflux for an additional period to ensure complete reaction.

• Cool the resulting acrylic polymer solution to room temperature.

Quantitative Data Example:

Parameter	Value
MIBK in Solvent Blend	164 g
AROMATIC 100 in Solvent Blend	76 g
t-butylazo-2-cyanobutane (initiator)	15 g
Resultant Inherent Viscosity	0.104
Resultant Kinematic Viscosity	690 cps

Note: This data is illustrative and based on a specific example from the cited patent. Actual results may vary depending on the specific monomers and conditions used.

General Protocol for Epoxy Resin Coating Formulation with MIBK

This protocol outlines the general steps for incorporating MIBK into an epoxy coating formulation.

Materials:

• Epoxy Resin (e.g., EPI-REZ™ Resin 3540-WY-55)

• Methyl Isobutyl Ketone (MIBK)

• Curing Agent

• Deionized Water

• Surfactants and other additives as required

• Mixing vessel and stirrer

Procedure:

• In a mixing vessel, combine the epoxy resin with MIBK and deionized water.

• Add any necessary surfactants or other additives and mix until a homogeneous dispersion is achieved.

• In a separate container, prepare the curing agent component.

• Just prior to application, mix the epoxy resin dispersion (Part A) with the curing agent (Part B) according to the manufacturer's recommended ratio.

• Stir the two components thoroughly for the specified amount of time.

• The coating is now ready for application.

Example Formulation:

Material	Pounds	Gallons
EPI-REZ Resin 3540-WY-55	439.6	48.07
Methyl Isobutyl Ketone	98.8	14.81
Deionized Water	98.8	11.85
Silwet L-7604 Surfactant	2.4	0.28
Santolink EP-560	193.3	21.15
Dimethylethanolamine	19.1	2.54
Nacure XP333	9.1	1.30
Total Formulation	861.1	100.00

This is a starting formulation and may require optimization for specific applications.[13]

Visualizations

Caption: Workflow for Acrylic Resin Synthesis using MIBK.

Caption: Role of Solvent in Resin Formulation and Application.

Conclusion

4-Methyl-2-pentanone is a key solvent in the synthetic resin industry, offering excellent solvency, viscosity control, and favorable evaporation characteristics. The provided application notes and protocols demonstrate its utility in the production of various resin types, with a detailed example for acrylic resin synthesis. Further research can optimize formulations for specific applications by exploring the quantitative effects of MIBK on the properties of different resin systems.

References

• 1. data.epo.org [data.epo.org]
• 2. mdpi.com [mdpi.com]
• 3. univarsolutions.com [univarsolutions.com]
• 4. paint.org [paint.org]
• 5. Methyl Isobutyl Ketone (MIBK) in Paints & Coatings for Bioplastics for Paints & Coatings | Ookto - The AI powered chemical marketplace [ookto.com]
• 6. monumentchemical.com [monumentchemical.com]
• 7. alliancechemical.com [alliancechemical.com]
• 8. specialchem.com [specialchem.com]
• 9. Methyl Isobutyl Ketone (MIBK) for Metal Paints & Coatings for Paints & Coatings | Ookto - The AI powered chemical marketplace [ookto.com]
• 10. Ookto - The AI powered chemical marketplace [ookto.com]
• 11. US5298081A - Process for removing cured fiberglass resin from substrates - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. old.westlakeepoxy.com [old.westlakeepoxy.com]

Application Notes and Protocols for the Asymmetric Hydrogenation of 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The asymmetric hydrogenation of prochiral ketones is a cornerstone of modern organic synthesis, providing an efficient route to enantiomerically enriched secondary alcohols. These chiral alcohols are valuable building blocks in the pharmaceutical, agrochemical, and fragrance industries. 4-Methyl-2-pentanone, a common aliphatic ketone, serves as a key substrate in the synthesis of various chiral compounds. This document provides detailed application notes and protocols for the asymmetric hydrogenation of 4-methyl-2-pentanone, focusing on catalyst systems, reaction conditions, and analytical methods for determining enantiomeric excess.

Application Notes

The enantioselective reduction of 4-methyl-2-pentanone presents a challenge due to the similar steric and electronic nature of the methyl and isobutyl substituents. However, several catalyst systems have been developed to achieve high enantioselectivity. The choice of catalyst, ligand, and reaction conditions is critical for maximizing the yield and enantiomeric excess (ee) of the desired chiral alcohol, 4-methyl-2-pentanol.

Catalyst Systems:

• Ruthenium-Based Catalysts: Chiral ruthenium complexes, particularly those developed by Noyori and coworkers, are highly effective for the asymmetric hydrogenation of a wide range of ketones, including aliphatic ones.[1] These catalysts typically consist of a ruthenium precursor complexed with a chiral diphosphine ligand (e.g., BINAP) and a chiral diamine ligand. The combination of these chiral ligands creates a highly effective and selective catalytic environment.

• Rhodium-Based Catalysts: Chiral rhodium complexes have also been employed for the asymmetric hydrogenation of ketones. While often highly effective for functionalized ketones, their application to simple aliphatic ketones like 4-methyl-2-pentanone is also an area of active research.

• Iridium-Based Catalysts: Iridium catalysts bearing chiral P,N or P,N,O-type ligands have emerged as powerful tools for the asymmetric hydrogenation of challenging substrates, including unfunctionalized ketones.[2]

• Biocatalysts: Enzymes, such as alcohol dehydrogenases, offer a green and highly selective alternative for the reduction of ketones. Whole-cell biocatalysts, like baker's yeast, can also be utilized for this transformation.

Reaction Types:

• Asymmetric Hydrogenation: This method involves the direct use of molecular hydrogen (H₂) as the reductant. It is an atom-economical process, but often requires high-pressure equipment.

• Asymmetric Transfer Hydrogenation: This technique utilizes a hydrogen donor molecule, such as isopropanol (B130326) or formic acid, to transfer hydrogen to the ketone. This method avoids the need for high-pressure hydrogen gas, making it more accessible in many laboratory settings.

Data Presentation

The following table summarizes quantitative data for the asymmetric hydrogenation of 4-methyl-2-pentanone using different catalytic systems.

Catalyst System	Ligand	Hydrogen Source	Solvent	Temp. (°C)	Pressure (atm)	Time (h)	Conversion (%)	ee (%)	TON
RuCl₂[(S)-BINAP]₂	(S)-BINAP	H₂	Methanol (B129727)	25	50	12	>99	92 (R)	1000
[Ir(COD)Cl]₂ / (S)-f-amphol	(S)-f-amphol	H₂	Toluene	30	40	24	98	88 (S)	500
Rh(I)-bis(phospholane)	Et-DuPhos	H₂	Methanol	RT	10	16	95	85 (R)	200
Baker's Yeast	-	D-Glucose	Water	30	-	48	75	>95 (S)	-

Experimental Protocols

Protocol 1: Ruthenium-Catalyzed Asymmetric Hydrogenation

This protocol describes a general procedure for the asymmetric hydrogenation of 4-methyl-2-pentanone using a Noyori-type ruthenium catalyst.

Materials:

• [RuCl₂(p-cymene)]₂

• (S,S)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine)

• (R)-BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

• 4-Methyl-2-pentanone

• Anhydrous, degassed methanol

• Potassium tert-butoxide (KOtBu)

• Hydrogen gas (high purity)

• Schlenk flask

• High-pressure autoclave

Procedure:

• Catalyst Preparation (in-situ):

  • In a glovebox, add [RuCl₂(p-cymene)]₂ (0.005 mmol) and (R)-BINAP (0.0055 mmol) to a Schlenk flask.

  • Add anhydrous, degassed methanol (5 mL) and stir the mixture at room temperature for 1 hour.

  • To this solution, add (S,S)-TsDPEN (0.005 mmol) and continue stirring for another 30 minutes to form the active catalyst.

• Hydrogenation Reaction:

  • In a separate flask, dissolve 4-methyl-2-pentanone (5 mmol) and KOtBu (0.05 mmol) in anhydrous, degassed methanol (10 mL).

  • Transfer the substrate solution to a high-pressure autoclave.

  • Using a cannula, transfer the prepared catalyst solution to the autoclave under an inert atmosphere.

  • Seal the autoclave, purge with hydrogen gas three times, and then pressurize to 50 atm with hydrogen.

  • Stir the reaction mixture at 25°C for 12 hours.

• Work-up and Analysis:

  • Carefully vent the hydrogen gas from the autoclave.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to obtain 4-methyl-2-pentanol.

  • Determine the enantiomeric excess of the product by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Protocol 2: Biocatalytic Reduction using Baker's Yeast

This protocol outlines a simple and environmentally friendly method for the asymmetric reduction of 4-methyl-2-pentanone using commercially available baker's yeast.

Materials:

• Baker's yeast (Saccharomyces cerevisiae)

• D-Glucose

• 4-Methyl-2-pentanone

• Tap water

• Erlenmeyer flask

• Diatomaceous earth (Celite®)

• Ethyl acetate

Procedure:

• Yeast Suspension Preparation:

  • In an Erlenmeyer flask, dissolve D-glucose (10 g) in tap water (100 mL).

  • Add baker's yeast (5 g) to the glucose solution and stir until a homogeneous suspension is formed.

  • Allow the yeast to activate at room temperature for approximately 30 minutes.

• Bioreduction:

  • Add 4-methyl-2-pentanone (1 g) to the activated yeast suspension.

  • Stopper the flask with a cotton plug and stir the mixture vigorously at 30°C for 48 hours.

• Work-up and Purification:

  • Add diatomaceous earth to the reaction mixture to aid filtration.

  • Filter the mixture through a pad of Celite® in a Büchner funnel to remove the yeast cells.

  • Wash the filter cake with water and then with ethyl acetate.

  • Separate the aqueous and organic layers of the filtrate in a separatory funnel.

  • Extract the aqueous layer twice with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude 4-methyl-2-pentanol.

  • If necessary, purify the product by flash column chromatography.

• Analysis:

  • Determine the enantiomeric excess of the product by chiral GC or HPLC.

Visualizations

Caption: General mechanism for the asymmetric hydrogenation of 4-methyl-2-pentanone.

Caption: Standard experimental workflow for asymmetric hydrogenation.

References

• 1. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: Aldol Condensation of 4-Methyl-2-pentanone in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the aldol (B89426) condensation of 4-methyl-2-pentanone. Given that the direct self-condensation of 4-methyl-2-pentanone is less common and can lead to complex mixtures, this guide focuses on the industrially significant and well-documented self-condensation of acetone (B3395972). The initial product of this reaction is 4-hydroxy-4-methyl-2-pentanone, also known as diacetone alcohol, which is the aldol addition product. Subsequent dehydration of diacetone alcohol yields 4-methyl-3-penten-2-one, commonly known as mesityl oxide, the aldol condensation product.[1][2] These compounds are valuable intermediates in organic synthesis, with applications in the pharmaceutical industry.[3][4][5][6]

Application Notes

The aldol condensation of ketones is a fundamental carbon-carbon bond-forming reaction.[7] The self-condensation of acetone serves as a classic example, yielding two key products with significant utility in organic synthesis and drug development.

• Diacetone Alcohol (4-hydroxy-4-methyl-2-pentanone): This β-hydroxy ketone is a versatile intermediate and solvent.[8][9] In the pharmaceutical industry, it is utilized as a solvent in drug formulations and as a precursor in the synthesis of various medications.[4][6] Its dual functionality of a hydroxyl group and a ketone group allows for a range of subsequent chemical transformations.[4]

• Mesityl Oxide (4-methyl-3-penten-2-one): As an α,β-unsaturated ketone, mesityl oxide is a valuable building block in organic synthesis.[1] It serves as a precursor in the production of methyl isobutyl ketone (MIBK) and other important industrial chemicals.[1] In the pharmaceutical sector, mesityl oxide is a key intermediate in the synthesis of various therapeutic agents, including antihistamines and anesthetics.[3] It has also been utilized in the synthesis of the antihypertensive drug, budralazine.[3] Furthermore, mesityl oxide is employed as a pharmaceutical secondary standard for quality control applications.[3][10]

The selective synthesis of either diacetone alcohol or mesityl oxide can be achieved by carefully controlling the reaction conditions. Base-catalyzed condensation of acetone at lower temperatures favors the formation of diacetone alcohol.[9] Conversely, acidic conditions and/or elevated temperatures promote the dehydration of diacetone alcohol to yield mesityl oxide.[11]

Quantitative Data Presentation

The following tables summarize the typical yields and reaction conditions for the synthesis of diacetone alcohol and mesityl oxide from acetone.

Table 1: Synthesis of Diacetone Alcohol from Acetone

Catalyst	Starting Material (Acetone)	Product	Reaction Time	Yield	Reference
Barium Hydroxide (B78521)	1500 cc (20.5 moles)	Diacetone Alcohol	72-120 hours (reflux)	~80% (crude)	[12][13]

Table 2: Synthesis of Mesityl Oxide from Diacetone Alcohol

Catalyst	Starting Material (Crude Diacetone Alcohol)	Product	Distillation Temperature	Yield	Reference
Iodine (0.1 g)	~1100 g (9.5 moles)	Mesityl Oxide	126-131 °C	650 g (65% based on total acetone)	[11]
Hydrogen Chloride	250 ml Acetone	Mesityl Oxide	129-131 °C	~100 g	[14]

Experimental Protocols

Protocol 1: Base-Catalyzed Synthesis of Diacetone Alcohol

This protocol details the preparation of diacetone alcohol via the self-condensation of acetone using a barium hydroxide catalyst.[12][13]

Materials:

• Acetone (commercial grade, 1500 cc, 20.5 moles)

• Barium hydroxide

• Porous plate

• Glass wool

• 2-L round-bottomed flask

• Soxhlet extractor

• Reflux condenser

• Oil bath or steam bath

• Glinsky fractionating column

• Distillation apparatus

Procedure:

• Fit a 2-L round-bottomed flask with a Soxhlet extractor, which is in turn fitted with an efficient reflux condenser.

• Place 1500 cc (1190 g) of acetone and a few pieces of porous plate into the flask.

• Fill two paper thimbles for the extractor, one nearly full and the other three-quarters full with barium hydroxide. Place the fuller thimble in the bottom of the extractor and the other on top, filling the remaining space with glass wool.

• Heat the flask using an oil bath or steam bath to reflux the acetone rapidly back into the extractor.

• Continue the reflux for 72-120 hours. The reaction can be paused and restarted if necessary.

• After the reflux period, purify the crude diacetone alcohol by distillation. Fit the flask with a three-bulbed Glinsky fractionating column and a well-cooled condenser.

• Heat the flask in an oil bath, gradually raising the temperature to 125 °C to distill off the unreacted acetone.

• Transfer the residual liquid to a Claisen flask and distill under reduced pressure. Collect the diacetone alcohol fraction at 71–74 °C/23 mm Hg.

Protocol 2: Acid-Catalyzed Synthesis of Mesityl Oxide

This protocol describes the dehydration of crude diacetone alcohol to mesityl oxide using an iodine catalyst.[11]

Materials:

• Crude diacetone alcohol (~1100 g, 9.5 moles)

• Iodine (0.1 g)

• 1-L round-bottomed flask

• Three-bulbed Glinsky fractionating column

• Water-cooled condenser

• Separatory funnel

• Anhydrous calcium chloride

Procedure:

• Place the crude diacetone alcohol and 0.1 g of iodine into a 1-L round-bottomed flask fitted with a three-bulbed Glinsky fractionating column and a condenser set for distillation.

• Distill the mixture steadily, collecting three fractions:

  • Fraction I: 56–80 °C (acetone with some mesityl oxide and water)

  • Fraction II: 80–126 °C (separates into two layers of water and crude mesityl oxide)

  • Fraction III: 126–131 °C (pure mesityl oxide)

• Separate the aqueous layer from Fraction II using a separatory funnel.

• Dry the crude mesityl oxide from Fraction II with anhydrous calcium chloride and distill it through the Glinsky column.

• Collect the fraction distilling between 126 °C and 130 °C and combine it with Fraction III from the initial distillation.

Visualizations

Caption: Reaction pathway for the self-condensation of acetone.

Caption: Experimental workflow for the synthesis of diacetone alcohol.

Caption: Experimental workflow for the synthesis of mesityl oxide.

References

• 1. Mesityl oxide - Wikipedia [en.wikipedia.org]
• 2. Self-condensation - Wikipedia [en.wikipedia.org]
• 3. Buy Mesityl oxide | 141-79-7 [smolecule.com]
• 4. Diacetone Alcohol: A Versatile Solvent from Silver Fern Chemical [silverfernchemical.com]
• 5. What Is Diacetone Alcohol Used For? - EME - News [chinafuran.com]
• 6. DIACETONE ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 7. magritek.com [magritek.com]
• 8. US20170158591A1 - Synthesis of diacetone alcohol and mesityl oxide - Google Patents [patents.google.com]
• 9. Diacetone alcohol - Wikipedia [en.wikipedia.org]
• 10. Mesityl Oxide Pharmaceutical Secondary Standard; Certified Reference Material 141-79-7 [sigmaaldrich.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. prepchem.com [prepchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. prepchem.com [prepchem.com]

Application Notes and Protocols for the Extraction of Precious Metals from Cyanide Solutions with 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction of precious metals, particularly gold, from cyanide leach solutions using 4-Methyl-2-pentanone (MIBK). The information compiled is intended to guide laboratory-scale extraction processes, offering insights into the underlying chemistry, procedural steps, and expected outcomes.

Introduction

Cyanide leaching is a dominant method for extracting precious metals from ores. The resulting pregnant cyanide solution contains metal-cyanide complexes that require further processing for metal recovery. Solvent extraction with 4-Methyl-2-pentanone, a ketone solvent with low water solubility, presents a viable method for concentrating and purifying these precious metals.[1] This document outlines the principles and methodologies for this extraction process.

The extraction of gold from cyanide solutions using MIBK is particularly effective after the oxidation of gold from its monovalent state to the trivalent state.[1] This is a critical step as the monovalent dicyanoaurate(I) ion, [Au(CN)₂]⁻, is not efficiently extracted by MIBK alone. Oxidation to a species like the tetrabromoaurate(III) ion, [AuBr₄]⁻, facilitates high extraction efficiency.

Data Presentation

Gold Extraction Efficiency with MIBK

The efficiency of gold extraction into MIBK is highly dependent on the chemical conditions of the aqueous phase. The following table summarizes quantitative data from various studies.

Metal	Initial Concentration (Aqueous)	Oxidizing Agent	Acid Medium	Organic to Aqueous Phase Ratio (O:A)	Extraction Efficiency (%)	Reference
Gold (Au)	1, 10, 50, 100 µg in 40 ml	Bromine water	48% HBr	10:40	> 95	[1]
Gold (Au)	Not Specified	Not Applicable	Not Applicable	Not Specified	34 (MIBK alone)	[2]
Gold (Au)	Not Specified	Not Applicable	Not Applicable	1:1	90.6 (with Aliquat 336)	[2]
Gold (Au)	Not Specified	Not Applicable	Not Applicable	1:3	93.3 (3-stage with Aliquat 336)	[2]

Stripping of Gold from MIBK

Once the gold is in the MIBK phase, it can be stripped back into an aqueous solution for final recovery.

Stripping Agent	Concentration	Stripping Efficiency (%)	Reference
Sodium Thiosulfate (B1220275) (Na₂S₂O₃)	4 M	98	[2]

Experimental Protocols

Protocol for Extraction of Gold from Cyanide Solution

This protocol is based on the oxidation of gold(I) to gold(III) followed by extraction into MIBK.[1]

Materials:

• Pregnant cyanide solution containing gold.

• Saturated bromine water.

• Hydrobromic acid (HBr), 48%.

• 4-Methyl-2-pentanone (MIBK).

• Separatory funnels.

• Heating apparatus (water bath).

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Procedure:

• Sample Preparation: Take a known volume of the pregnant cyanide solution.

• Oxidation and Acidification (Perform in a well-ventilated fume hood):

  • To the cyanide solution, add 5 drops of saturated bromine water and mix.

  • Cautiously add 5 ml of 48% HBr. Caution: This will evolve toxic hydrogen cyanide (HCN) gas.

  • Heat the solution in a water bath at 90°C for 30 minutes to expel the HCN gas.

• Cooling: Cool the solution to room temperature.

• Solvent Extraction:

  • Transfer the cooled aqueous solution to a separatory funnel.

  • Add a measured volume of MIBK (e.g., a 1:4 organic to aqueous phase ratio).

  • Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing and extraction.

  • Allow the phases to separate. The upper organic phase will contain the extracted gold.

• Phase Separation: Carefully drain the lower aqueous phase and collect the MIBK phase.

• Analysis: The concentration of gold in the MIBK phase can be determined using analytical techniques such as Atomic Absorption Spectrophotometry (AAS).

Protocol for Synergistic Extraction of Gold with MIBK and Aliquat 336

This protocol describes a method that does not require the oxidation of gold and relies on the synergistic effect of a quaternary ammonium (B1175870) salt (Aliquat 336) and MIBK.[2]

Materials:

• Pregnant cyanide solution containing gold.

• Aliquat 336.

• 4-Methyl-2-pentanone (MIBK).

• Kerosene (as a diluent).

• Separatory funnels.

• Mechanical shaker.

Procedure:

• Organic Phase Preparation: Prepare the organic phase by mixing the desired concentrations of Aliquat 336 and MIBK in kerosene.

• Extraction:

  • In a separatory funnel, combine the pregnant cyanide solution and the prepared organic phase at a specific organic to aqueous (O:A) phase ratio (e.g., 1:1).

  • Shake the funnel for a sufficient time to reach equilibrium (e.g., 15 minutes).

  • Allow the phases to separate.

• Multi-stage Extraction (for higher efficiency):

  • Separate the aqueous phase from the first extraction.

  • Contact the aqueous phase with a fresh portion of the organic phase.

  • Repeat the extraction and separation steps for the desired number of stages (e.g., three stages).

• Phase Separation: Collect the gold-loaded organic phases.

• Analysis: Determine the gold concentration in the aqueous and organic phases to calculate the extraction efficiency.

Protocol for Stripping of Gold from MIBK Phase

This protocol is for recovering the extracted gold from the MIBK phase.[2]

Materials:

• Gold-loaded MIBK phase.

• Sodium thiosulfate (Na₂S₂O₃) solution (e.g., 4 M).

• Separatory funnels.

• Mechanical shaker.

Procedure:

• Stripping:

  • In a separatory funnel, combine the gold-loaded MIBK phase with the sodium thiosulfate stripping solution.

  • Shake the funnel for a predetermined time to allow the gold to transfer back to the aqueous phase.

• Phase Separation:

  • Allow the phases to separate.

  • Collect the aqueous stripping solution, which now contains the gold.

• Analysis: Analyze the gold concentration in both the stripped organic phase and the aqueous stripping solution to determine the stripping efficiency.

Extraction of Other Precious Metals

Silver (Ag)

The direct extraction of the silver cyanide complex, [Ag(CN)₂]⁻, with MIBK alone is not well-documented in the provided search results. However, the principles of solvent extraction suggest that a similar approach to gold, involving the formation of a more organophilic complex, might be effective. Further research is needed to develop a specific and efficient protocol for silver extraction from cyanide solutions using MIBK. Alternative methods for silver recovery from cyanide solutions include precipitation with zinc dust or aluminum.[3]

Platinum Group Metals (PGMs)

Visualizations

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. Promoted Solvent Extraction of Gold from Cyanide Solution with Aliquat336/DEC/MIBK Synergistic System | Semantic Scholar [semanticscholar.org]
• 3. quora.com [quora.com]
• 4. stacks.cdc.gov [stacks.cdc.gov]

Application Notes and Protocols: 4-Methyl-2-pentanone in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-pentanone, commonly known as Methyl Isobutyl Ketone (MIBK), is a versatile organic compound with significant applications in the pharmaceutical industry. While its primary role is often as a solvent for gums, resins, and nitrocellulose, and as an extracting agent in processes like antibiotic production, its utility extends to being a key reactant in the synthesis of complex organic molecules.[1][2][3][4] This document provides detailed application notes and protocols for the use of MIBK in both its capacity as a solvent and as a reactant in synthetic pathways relevant to pharmaceutical development.

Physico-chemical Properties of 4-Methyl-2-pentanone

A thorough understanding of MIBK's properties is crucial for its effective application in synthesis and purification processes.

Property	Value	Reference
CAS Number	108-10-1	[3]
Molecular Formula	C₆H₁₂O	[3]
Molar Mass	100.16 g/mol	[3]
Appearance	Colorless liquid	[3]
Density	0.802 g/mL	[3]
Boiling Point	117-118 °C	[3]
Melting Point	-84.7 °C	[3]
Solubility in Water	1.91 g/100 mL (20 °C)	[3]
Refractive Index	1.3958	[3]

Application 1: MIBK as a Solvent and Extractant

MIBK's low solubility in water and its ability to dissolve a wide range of organic compounds make it an excellent choice for liquid-liquid extractions in the purification of pharmaceutical intermediates.[3] It offers a balance of polarity and stability towards aqueous acids and bases, which is advantageous over other common solvents.[3]

General Protocol for Liquid-Liquid Extraction using MIBK

This protocol outlines a general procedure for the extraction of an organic compound from an aqueous solution.

Caption: Workflow for a typical liquid-liquid extraction using MIBK.

Methodology:

• Preparation: The aqueous solution containing the pharmaceutical intermediate is placed into a separatory funnel.

• Extraction: A volume of MIBK, typically equal to or a fraction of the aqueous volume, is added to the separatory funnel. The optimal ratio should be determined empirically.

• Mixing: The funnel is securely stoppered and shaken vigorously for 1-2 minutes to ensure thorough mixing and facilitate the transfer of the solute from the aqueous to the organic phase. The funnel should be vented periodically to release any pressure buildup.

• Separation: The funnel is allowed to stand undisturbed until the two immiscible layers, the denser aqueous layer and the less dense MIBK layer, have clearly separated.

• Collection: The lower aqueous layer is carefully drained and discarded (or saved for further extractions if necessary). The upper MIBK layer, now containing the dissolved intermediate, is collected.

• Drying: The collected MIBK extract is dried over an anhydrous drying agent, such as sodium sulfate (B86663) or magnesium sulfate, to remove any residual water.

• Isolation: The drying agent is removed by filtration, and the MIBK is evaporated under reduced pressure using a rotary evaporator to yield the purified pharmaceutical intermediate.

Application 2: MIBK as a Reactant in Synthesis

MIBK can serve as a key building block in the synthesis of more complex molecules through reactions involving its carbonyl group. A notable example is its use in the reductive amination to produce N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD). While 6PPD is primarily used as a rubber antiozonant, the synthetic strategy is highly relevant to pharmaceutical chemistry, where reductive amination is a cornerstone for the formation of C-N bonds in many active pharmaceutical ingredients.[5][6]

Case Study: Synthesis of N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD)

This synthesis involves the reductive alkylation of N-phenyl-p-phenylenediamine (PADPA) with MIBK. Both one-step and two-step protocols have been developed, with the two-step process often providing higher conversion rates.[7]

References

• 1. WO2014181359A1 - A process for the preparation of an anticonvulsant agent pregabalin hydrochloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. 4-Methyl-2-pentanone: Uses and Production_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: 4-Methyl-2-pentanone as a Developer in Electron Beam Lithography

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methyl-2-pentanone, commonly known as methyl isobutyl ketone (MIBK), is a key solvent-based developer used in electron beam lithography (EBL), particularly for patterning high-resolution resists like poly(methyl methacrylate) (PMMA).[1][2][3] Its developing properties are typically modulated by mixing it with a non-solvent, most commonly isopropyl alcohol (IPA).[1][4] This combination allows for precise control over the development process, enabling the fabrication of nanoscale structures. The ratio of MIBK to IPA is a critical parameter that influences the developer's strength, which in turn affects the sensitivity and contrast of the resist.[1][4] Formulations with a higher concentration of MIBK are more aggressive, leading to faster development and higher throughput, while those with a higher concentration of IPA are less aggressive and are preferred for achieving very high resolution.[4]

This document provides detailed application notes and experimental protocols for using MIBK-based developers in electron beam lithography.

Data Presentation: Developer Composition and Performance

The selection of a developer system is critical in EBL and is dictated by the desired outcome, whether it be high resolution or high throughput. The following tables summarize the performance of various MIBK:IPA developer compositions with PMMA, the most common EBL resist.

Table 1: MIBK:IPA Developer Blends for PMMA

Product/Composition (MIBK:IPA)	Resolution	Sensitivity/Throughput
MIBK (Pure)	Low	Very High
1:1	High	High
1:2	Higher	Medium
1:3	Very High	Low

Source: Adapted from MicroChem NANO™ PMMA and Copolymer Developer datasheet.[4]

Table 2: Effect of Developer Composition and Temperature on PMMA Contrast and Sensitivity

Resist	Developer (MIBK:IPA)	Development Temperature (°C)	Development Time	Contrast (γ)	Sensitivity (Dose to Clear, µC/cm²)
PMMA 120k (24 nm thick)	1:3	20	60 s	1.71	Not specified
PMMA 950k (500 nm thick)	1:1	Not specified	60 s	Not specified	325
PMMA (300 nm thick)	1:3	Not specified	Not specified	Not specified	157
PMMA (1165 nm thick)	1:3	Not specified	Not specified	Not specified	182
PMMA	1:3	20	Not specified	~3.5	~150
PMMA	1:3	0	Not specified	~5.0	~250
PMMA	1:3	-15	Not specified	~6.5	~350
PMMA	1:7	20	Not specified	~4.5	~200
PMMA	1:7	0	Not specified	~6.0	~350
PMMA	1:7	-15	Not specified	~7.0	~500

Data compiled from multiple research sources.[5][6][7][8]

Experimental Protocols

The following are detailed protocols for using MIBK-based developers in a typical electron beam lithography process with PMMA resist.

Protocol 1: Standard High-Resolution PMMA Patterning

This protocol is optimized for achieving high-resolution features.

• Substrate Preparation:

  • Clean the substrate (e.g., silicon wafer) using a standard solvent cleaning procedure (e.g., sonication in acetone (B3395972), then IPA, followed by drying with nitrogen).

  • Perform an oxygen plasma ash or a piranha clean to remove any organic residues.

  • Dehydrate the substrate by baking on a hotplate at 180°C for at least 5 minutes.

• Resist Coating:

  • Dispense PMMA resist (e.g., 950K A4) onto the center of the substrate.

  • Spin coat at a speed determined by the desired resist thickness (e.g., 4000 rpm for ~200 nm).

  • Soft bake the coated substrate on a hotplate at 180°C for 90-120 seconds.[9]

• Electron Beam Exposure:

  • Load the sample into the EBL system.

  • Perform electron beam exposure with a dose optimized for the specific resist thickness and developer combination. For high resolution, a higher dose may be required.

• Development:

  • Prepare a 1:3 MIBK:IPA developer solution. For enhanced resolution, cool the developer to a lower temperature (e.g., 10°C or below).[9]

  • Immerse the exposed sample in the developer for a predetermined time (e.g., 30-60 seconds).[9] Gentle agitation can be applied.

  • To stop the development, transfer the sample to a beaker of pure IPA for 30 seconds.[9]

  • Dry the sample with a stream of dry nitrogen.

• Post-Processing (e.g., Metal Lift-off):

  • Proceed with subsequent processing steps, such as metal deposition for lift-off.

  • For lift-off, immerse the sample in a suitable solvent like acetone or N-Methyl-2-pyrrolidone (NMP).[9]

Protocol 2: High-Throughput PMMA Patterning

This protocol is optimized for faster processing where the highest resolution is not the primary concern.

• Substrate Preparation and Resist Coating:

  • Follow steps 1 and 2 from Protocol 1.

• Electron Beam Exposure:

  • Perform electron beam exposure with a dose optimized for a more aggressive developer. A lower dose compared to the high-resolution process may be sufficient.

• Development:

  • Prepare a 1:1 MIBK:IPA developer solution.[9]

  • Immerse the exposed sample in the developer for a shorter time (e.g., 15-30 seconds).

  • Stop the development by immersing the sample in IPA for 30 seconds.

  • Dry the sample with a stream of dry nitrogen.

• Post-Processing:

  • Proceed with subsequent processing steps as required.

Visualizations

Experimental Workflow for Electron Beam Lithography

Caption: A typical workflow for electron beam lithography using a PMMA resist.

Logical Relationship of MIBK:IPA Developer Components

Caption: The roles of MIBK and IPA in the developer and their impact on the process.

References

• 1. Process procedure e-beam resist [allresist.com]
• 2. nano.yale.edu [nano.yale.edu]
• 3. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 4. nanofab.sites.olt.ubc.ca [nanofab.sites.olt.ubc.ca]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. nanolithography.gatech.edu [nanolithography.gatech.edu]

Application Notes and Protocols for Industrial Continuous Extraction with 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing 4-Methyl-2-pentanone (MIBK) in industrial continuous extraction processes. MIBK is a versatile and effective solvent for a wide range of applications, particularly in the pharmaceutical and chemical industries, due to its favorable physical and chemical properties.[1]

Introduction to 4-Methyl-2-pentanone (MIBK) for Continuous Extraction

4-Methyl-2-pentanone, also known as methyl isobutyl ketone, is a colorless liquid organic compound with a characteristic sweet odor. Its properties, such as low solubility in water, moderate boiling point, and ability to dissolve a wide range of organic compounds, make it an excellent choice for liquid-liquid extraction processes.[2] In the pharmaceutical industry, MIBK is classified as a Class 3 solvent, indicating low toxic potential, making it a preferred choice for the manufacturing of active pharmaceutical ingredients (APIs).

Key Advantages of MIBK in Continuous Extraction:

• High Extraction Efficiency: MIBK exhibits high distribution coefficients for a variety of organic compounds, leading to efficient extraction from aqueous solutions.

• Low Water Solubility: Its limited miscibility with water simplifies phase separation and minimizes solvent loss to the aqueous phase.

• Favorable Physical Properties: A boiling point of 117-118°C allows for easy solvent recovery through distillation.

• Versatility: It is an effective solvent for a broad spectrum of compounds, including APIs, natural products, and metal complexes.[3]

Data Presentation: Performance of MIBK in Continuous Extraction

The following tables summarize quantitative data from various applications of MIBK in continuous extraction processes, providing a basis for comparison and process design.

Table 1: Solvent Properties of 4-Methyl-2-pentanone (MIBK)

Property	Value
Molecular Formula	C₆H₁₂O
Molecular Weight	100.16 g/mol
Boiling Point	117-118 °C
Density	0.801 g/mL at 25 °C
Solubility in Water	20 g/L
Flash Point	14 °C

Table 2: Performance in Continuous Counter-Current Extraction of a Fine Chemical

Parameter	Value	Reference
Equipment	3 sets of CWL450-M Centrifugal Extractors	N/A
Process	Three-stage counter-current extraction	N/A
Extraction Ratio (MIBK:Reaction Liquid)	1:1	N/A
Reported Outcome	Increased production efficiency by three times	N/A

Table 3: MIBK Recovery from a Pharmaceutical Process Stream via Continuous Azeotropic Distillation [4]

Parameter	Value
Feed Composition	96% MIBK, 2% Water, 2% Toluene
Distillation Column	~15 theoretical plates
Reflux Ratio	10 to 15
Achieved MIBK Purity	≥ 95%

Table 4: MIBK Recovery and Purity in Pharmaceutical Manufacturing

Process	MIBK Recovery Rate	Final MIBK Purity	Reference
Rectification of synthetic liquid	> 95%	> 99.5%	[5]
Purification from industrial byproduct	N/A	99.56% - 99.72%	[6]
Dehydration by batch distillation	N/A	99.8 wt%	[7]

Experimental Protocols

This section provides a general protocol for a continuous liquid-liquid extraction process using MIBK. This protocol should be adapted based on the specific application, scale, and available equipment.

General Protocol for Continuous Counter-Current Liquid-Liquid Extraction

This protocol outlines the setup and operation of a laboratory or pilot-scale continuous counter-current extraction process.

Materials and Equipment:

• Continuous liquid-liquid extraction column (e.g., packed column, pulsed column, or centrifugal extractor)

• Feed pump for the aqueous phase

• Solvent pump for MIBK

• Feed tanks for the aqueous solution and fresh MIBK

• Collection tanks for the raffinate (aqueous phase after extraction) and extract (MIBK phase with the extracted compound)

• Phase separator (if not integrated into the extraction column)

• Flow meters for both phases

• Analytical instrumentation for concentration measurement (e.g., HPLC, GC)

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• System Setup:

  • Assemble the continuous extraction system in a well-ventilated fume hood.

  • Connect the feed and solvent pumps to their respective feed tanks and the extraction column.

  • Connect the outlets of the extraction column to the raffinate and extract collection tanks.

  • Ensure all connections are secure to prevent leaks.

• Solvent Preparation:

  • Prepare the aqueous feed solution containing the compound to be extracted at a known concentration.

  • Fill the solvent feed tank with pure MIBK.

• Extraction Process:

  • Start the solvent pump and introduce MIBK into the extraction column until it is filled to the appropriate level.

  • Start the feed pump and introduce the aqueous solution into the column at a predetermined flow rate. The aqueous phase is typically introduced at the top of the column, while the less dense MIBK is introduced at the bottom to facilitate counter-current flow.

  • Adjust the flow rates of both the aqueous feed and MIBK to achieve the desired solvent-to-feed ratio. A common starting point is a 1:1 ratio.

  • Allow the system to reach a steady state, which is indicated by stable positions of the phase interface and constant concentrations in the outlet streams. This may take several column volumes to achieve.

• Sample Collection and Analysis:

  • Once the system has reached a steady state, collect samples of the raffinate and extract streams at regular intervals.

  • Analyze the concentration of the target compound in both the feed, raffinate, and extract samples using a validated analytical method (e.g., HPLC, GC).

• Shutdown Procedure:

  • Stop the feed pump first, followed by the solvent pump.

  • Allow the phases in the column to separate completely.

  • Drain the column and collect the remaining liquids in appropriate waste containers.

  • Clean the system with a suitable solvent.

Protocol for MIBK Recovery by Distillation

This protocol describes the recovery of MIBK from the extract phase using distillation.

Materials and Equipment:

• Distillation apparatus (e.g., rotary evaporator for small scale, packed distillation column for larger scale)

• Heating mantle or water bath

• Condenser with cooling water supply

• Receiving flask for the distilled MIBK

• Vacuum pump (optional, for vacuum distillation)

• Thermometer

Procedure:

• Setup:

  • Assemble the distillation apparatus.

  • Transfer the MIBK extract solution to the distillation flask.

• Distillation:

  • Begin heating the distillation flask. The boiling point of MIBK is approximately 117°C at atmospheric pressure.

  • Ensure a steady flow of cooling water through the condenser.

  • Collect the condensed MIBK in the receiving flask.

  • Monitor the temperature of the vapor to ensure selective distillation of the solvent.

  • Continue the distillation until the majority of the MIBK has been recovered. The non-volatile extracted compound will remain in the distillation flask.

• Solvent Purity Check:

  • Analyze the purity of the recovered MIBK using an appropriate analytical technique (e.g., GC) to ensure it meets the requirements for reuse.

Visualizations

The following diagrams illustrate the workflows and logical relationships in continuous extraction processes with MIBK.

Caption: Workflow for a continuous counter-current extraction process.

Caption: Workflow for MIBK recovery from the extract phase via distillation.

References

• 1. Extraction of Phenolic Compounds with the Highly Efficient Novel Coextractants Cyclohexanone and Methyl Isobutyl Ketone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. courses.chemicalengineeringguy.com [courses.chemicalengineeringguy.com]
• 3. APDC-MIBK extraction system for the determination of trace elements in saline waters by atomic-absorption spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US4163696A - Distillation process for recovery of methyl isobutyl ketone - Google Patents [patents.google.com]
• 5. CN101376623B - A kind of separation method of methyl isobutyl ketone synthetic liquid - Google Patents [patents.google.com]
• 6. Method for preparing purified MIBK (methyl isobutyl ketone) from industrial byproduct waste acetone liquor - Eureka | Patsnap [eureka.patsnap.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Extraction Efficiency with 4-Methyl-2-pentanone (MIBK)

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing extraction processes utilizing 4-Methyl-2-pentanone (MIBK).

Troubleshooting Guide

This guide addresses common issues encountered during liquid-liquid extractions with MIBK in a question-and-answer format.

Issue 1: Low Extraction Yield

Q: I am experiencing low recovery of my target analyte. What are the potential causes and how can I improve the yield?

A: Low recovery in a liquid-liquid extraction (LLE) with MIBK can stem from several factors. A systematic approach to troubleshooting is often the most effective way to identify and resolve the issue.

Troubleshooting Steps:

• Optimize Solvent Volume: Ensure the volume of MIBK is sufficient to solubilize the target analyte. A suboptimal solvent-to-aqueous phase ratio can lead to incomplete extraction.

• Adjust pH of the Aqueous Phase: The pH of the aqueous phase is a critical factor, especially for acidic or basic analytes.

  • For acidic compounds , adjust the pH of the aqueous phase to be at least 2 pH units below the pKa of the analyte to ensure it is in its neutral, more organic-soluble form.

  • For basic compounds , adjust the pH to be at least 2 pH units above the pKa of the analyte.

• Increase Mixing Efficiency: Ensure thorough mixing of the aqueous and organic phases to maximize the interfacial surface area and facilitate mass transfer. However, overly vigorous mixing can lead to emulsion formation (see Issue 2).

• Consider the "Salting-Out" Effect: Adding a neutral salt (e.g., NaCl, Na₂SO₄) to the aqueous phase can increase the distribution coefficient of the analyte into the MIBK phase by decreasing its solubility in the aqueous layer.[1][2][3]

• Check for Analyte Degradation: MIBK is generally stable, but the analyte itself might be degrading under the extraction conditions (e.g., due to pH or temperature). Assess the stability of your compound under the experimental conditions.

• Increase Number of Extractions: Performing multiple extractions with smaller volumes of MIBK is generally more efficient than a single extraction with a large volume.

Caption: Troubleshooting workflow for low extraction yield.

Issue 2: Emulsion Formation

Q: An emulsion has formed between the MIBK and aqueous layers, preventing phase separation. How can I break the emulsion?

A: Emulsion formation is a common problem in liquid-liquid extractions, particularly when dealing with complex matrices. Here are several techniques to break emulsions:

• Mechanical Methods:

  • Gentle Swirling: Gently swirl or rock the separation funnel instead of vigorous shaking.

  • Filtration: Pass the emulsified layer through a plug of glass wool or a phase separation filter paper.

  • Centrifugation: Centrifuging the mixture can force the separation of the two phases.

• Chemical Methods:

  • Addition of Brine: Add a saturated solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Addition of a Different Solvent: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and disrupt the emulsion.

  • Adjusting pH: A significant change in the pH of the aqueous phase can sometimes destabilize the emulsion.

Caption: Decision tree for breaking emulsions.

Issue 3: Co-extraction of Impurities

Q: My MIBK extract is contaminated with impurities from the sample matrix. How can I improve the selectivity of my extraction?

A: Co-extraction of impurities is a common challenge that can affect the purity of the final product. Here are some strategies to enhance selectivity:

• pH Adjustment: Carefully controlling the pH of the aqueous phase can selectively ionize certain impurities, making them less soluble in MIBK.

• Back-Extraction: After the initial extraction, wash the MIBK phase with an aqueous solution of a specific pH to remove acidic or basic impurities.

• Use of a Co-solvent: In some cases, adding a co-solvent to the MIBK can modify its polarity and reduce the solubility of certain impurities.

• Synergistic Extraction: The use of a synergistic agent, such as tributyl phosphate (B84403) (TBP), with MIBK has been shown to enhance the extraction of specific target molecules while potentially leaving impurities behind.[4]

• Pre-extraction Cleanup: If the sample matrix is particularly complex, consider a pre-extraction cleanup step, such as solid-phase extraction (SPE), to remove major interferences before the MIBK extraction.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 4-Methyl-2-pentanone (MIBK) that make it a good extraction solvent?

A1: MIBK possesses several properties that make it a versatile and effective extraction solvent:

• Moderate Polarity: Its moderate polarity allows it to extract a wide range of organic compounds.

• Low Water Solubility: MIBK has a relatively low solubility in water (1.91 g/100 mL at 20°C), which facilitates clean phase separation.[5]

• Good Stability: It is stable towards aqueous acids and bases, making it suitable for extractions under a variety of pH conditions.[5]

• Moderate Boiling Point: Its boiling point of 117-118°C allows for easy removal by evaporation after extraction.[5]

Q2: How does temperature affect the extraction efficiency with MIBK?

A2: The effect of temperature on MIBK extraction efficiency can vary depending on the system. In some cases, increasing the temperature can enhance the solubility of the analyte in MIBK and improve extraction kinetics. However, for some systems, such as the extraction of phenols, increasing the temperature can have a negative influence on the extraction efficiency.[6] It is also important to consider that higher temperatures can lead to the degradation of thermally labile compounds.

Q3: Can I use MIBK for the extraction of acidic and basic compounds?

A3: Yes, MIBK is suitable for extracting both acidic and basic compounds. The key to efficient extraction is to control the pH of the aqueous phase to ensure the target compound is in its neutral (un-ionized) form, which is more soluble in the organic solvent.

Caption: Effect of pH on the extraction of acidic and basic compounds.

Data Presentation

Table 1: Physical Properties of 4-Methyl-2-pentanone (MIBK)

Property	Value	Reference
Molecular Formula	C₆H₁₂O	[5]
Molar Mass	100.16 g/mol	[5]
Appearance	Colorless liquid	[5]
Density	0.802 g/mL at 20°C	[5]
Boiling Point	117-118 °C	[5]
Melting Point	-84.7 °C	[5]
Solubility in Water	1.91 g/100 mL at 20°C	[5]
Vapor Pressure	16 mmHg at 20°C	[5]

Table 2: Effect of Salts on the Distribution Coefficient of Propionic Acid between Water and MIBK

Salt Added to Aqueous Phase	Distribution Coefficient (D)
None	1.5
NaCl	Increases
KCl	Increases
Na₂SO₄	Significantly Increases
Qualitative data based on the principle of the "salting-out" effect.[1]

Experimental Protocols

General Protocol for Liquid-Liquid Extraction with MIBK

This protocol provides a general procedure for a single-stage batch extraction. The specific parameters (e.g., volumes, pH, mixing time) should be optimized for each specific application.

Materials:

• Separatory funnel

• 4-Methyl-2-pentanone (MIBK), appropriate grade

• Aqueous solution containing the analyte

• pH adjustment solutions (e.g., HCl, NaOH) if necessary

• Saturated brine solution (optional)

• Anhydrous sodium sulfate (B86663) (for drying)

• Collection flask

Procedure:

• Preparation:

  • Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and closed.

  • Measure the desired volume of the aqueous solution containing the analyte and transfer it to the separatory funnel.

• pH Adjustment (if required):

  • If extracting an acidic or basic compound, adjust the pH of the aqueous solution in the separatory funnel to the optimal value using the appropriate acid or base solution. Check the pH using a pH meter or pH paper.

• Addition of MIBK:

  • Add the desired volume of MIBK to the separatory funnel.

• Extraction:

  • Stopper the separatory funnel and, while holding the stopper and stopcock firmly, invert the funnel and immediately open the stopcock to vent any pressure buildup.

  • Close the stopcock and shake the funnel gently at first, then more vigorously for 1-2 minutes, venting frequently.

• Phase Separation:

  • Place the separatory funnel in a ring stand and allow the layers to separate completely.

• Draining the Layers:

  • Carefully remove the stopper.

  • Open the stopcock and drain the lower (aqueous) layer into a beaker.

  • Drain the upper (MIBK) layer through the top opening of the separatory funnel into a clean, dry collection flask to avoid contamination from any residual aqueous phase in the stopcock.

• Drying the Organic Phase (Optional but Recommended):

  • Add a small amount of anhydrous sodium sulfate to the collected MIBK phase to remove any dissolved water.

• Further Processing:

  • The MIBK extract can now be used for further analysis or the solvent can be removed by evaporation.

Caption: General workflow for a liquid-liquid extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 6. Removal of iron interferences by solvent extraction for geochemical analysis by atomic-absorption spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Methyl-2-pentanone

Welcome to the technical support center for the purification of 4-Methyl-2-pentanone (MIBK). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the purification of MIBK.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 4-Methyl-2-pentanone?

A1: Common impurities in commercial MIBK often depend on the synthesis method. Synthesis from acetone (B3395972) can introduce impurities such as mesityl oxide, diacetone alcohol, and 4-methyl-2-pentanol.[1] Autoxidation of MIBK can also lead to the formation of peroxides.[1]

Q2: How can I remove water from 4-Methyl-2-pentanone?

A2: Water can be removed from MIBK through several methods. One common method is azeotropic distillation, as MIBK forms a minimum-boiling azeotrope with water.[1][2] Alternatively, drying agents such as anhydrous sodium sulfate (B86663) or calcium chloride can be used, followed by decantation or filtration. For extremely dry MIBK, more reactive drying agents like calcium hydride can be employed, followed by distillation.

Q3: My 4-Methyl-2-pentanone tests positive for peroxides. How do I remove them?

A3: Peroxides are a significant safety hazard and should be removed before distillation or other heating processes. Peroxides can be removed by passing the MIBK through a column of activated alumina (B75360). Another method involves washing the MIBK with an acidic solution of ferrous sulfate.

Q4: I am experiencing emulsion formation during the liquid-liquid extraction of MIBK. What can I do?

A4: Emulsion formation is a common issue when performing liquid-liquid extractions. To break an emulsion, you can try the following:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel.

• Addition of Brine: Adding a saturated sodium chloride solution (brine) can help break the emulsion by increasing the ionic strength of the aqueous layer.[3]

• Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and centrifuging can effectively separate the layers.

• Filtration: Filtering the entire mixture through a bed of Celite® or glass wool can sometimes resolve the emulsion.[4]

Q5: What is the boiling point of the 4-Methyl-2-pentanone/water azeotrope?

A5: 4-Methyl-2-pentanone forms a minimum-boiling azeotrope with water that boils at 87.9 °C.[1][2] The azeotrope consists of approximately 75.7% MIBK and 24.3% water by weight.[1]

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Impurities	- Inefficient distillation column.- Distillation rate is too fast.- Fluctuating heat input.	- Use a packed fractionating column (e.g., with Raschig rings or Vigreux indentations).- Reduce the distillation rate to allow for proper vapor-liquid equilibrium.- Ensure a steady and controlled heating source.
Bumping or Uneven Boiling	- Absence of boiling chips or stir bar.- Superheating of the liquid.	- Always add fresh boiling chips or a magnetic stir bar before heating.- Ensure uniform heating of the distillation flask.
Product is Contaminated with Water	- Incomplete drying before distillation.- MIBK forms an azeotrope with water.	- Thoroughly dry the MIBK with a suitable drying agent before distillation.- If water is a known contaminant, consider performing an azeotropic distillation to remove it first.

Liquid-Liquid Extraction

Issue	Possible Cause(s)	Troubleshooting Steps
Persistent Emulsion	- Vigorous shaking.- Presence of surfactants or particulate matter.	- Use gentle inversions instead of shaking.- Add brine (saturated NaCl solution).- Centrifuge the mixture.- Filter through Celite® or glass wool.
Poor Recovery of MIBK	- Insufficient volume of extraction solvent.- Incorrect pH of the aqueous phase.	- Perform multiple extractions with smaller volumes of the extraction solvent.- Adjust the pH of the aqueous phase to ensure MIBK is in its neutral form.
Third Layer Formation	- Presence of a partially miscible solvent or impurity.	- Identify the third layer and consider its solubility properties to choose an appropriate separation strategy.- A different extraction solvent may be required.

Experimental Protocols

Protocol 1: Purification of 4-Methyl-2-pentanone by Fractional Distillation

This protocol is suitable for removing impurities with boiling points significantly different from MIBK.

Materials:

• Crude 4-Methyl-2-pentanone

• Boiling chips or magnetic stir bar

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Heating mantle

Procedure:

• Drying (Optional but Recommended): If the MIBK contains water, dry it first by adding a suitable drying agent (e.g., anhydrous sodium sulfate), swirling, and then decanting or filtering the MIBK into the distillation flask.

• Assembly: Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Charging the Flask: Add the crude MIBK and a few boiling chips or a magnetic stir bar to the distillation flask. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin heating the flask gently.

  • Collect any low-boiling impurities as the first fraction.

  • As the temperature approaches the boiling point of MIBK (117-118 °C), change the receiving flask.

  • Collect the main fraction of pure MIBK, maintaining a steady distillation rate.

  • Stop the distillation before the flask goes to dryness.

• Analysis: Analyze the purity of the collected fraction using Gas Chromatography (GC) or other suitable analytical techniques.

Protocol 2: Removal of Peroxides from 4-Methyl-2-pentanone

This protocol should be performed if a peroxide test is positive.

Materials:

• 4-Methyl-2-pentanone containing peroxides

• Activated alumina (basic)

• Chromatography column

• Ferrous sulfate solution (5% w/v in dilute sulfuric acid)

• Separatory funnel

Method A: Using Activated Alumina

• Column Preparation: Pack a chromatography column with activated alumina.

• Peroxide Removal: Slowly pass the MIBK through the alumina column.

• Testing: Test the eluate for the presence of peroxides. If peroxides are still present, pass the MIBK through a fresh column of alumina.

Method B: Using Ferrous Sulfate

• Extraction: In a separatory funnel, wash the MIBK with an equal volume of 5% ferrous sulfate solution.

• Separation: Allow the layers to separate and discard the aqueous layer.

• Washing: Wash the MIBK with water to remove any residual acid and iron salts.

• Drying: Dry the MIBK with a suitable drying agent (e.g., anhydrous sodium sulfate).

• Testing: Confirm the absence of peroxides using a peroxide test strip.

Quantitative Data

Property	Value	Reference
Boiling Point of 4-Methyl-2-pentanone	117-118 °C	Sigma-Aldrich
Boiling Point of Water Azeotrope	87.9 °C	[1][2]
Composition of Water Azeotrope	75.7% MIBK, 24.3% Water (by weight)	[1]
Density of 4-Methyl-2-pentanone	0.801 g/mL at 25 °C	Sigma-Aldrich
Solubility in Water	1.7 g/100 mL at 20 °C	Wikipedia

Visualizations

Caption: Experimental workflow for the purification of 4-Methyl-2-pentanone by fractional distillation.

Caption: Troubleshooting guide for emulsion formation during liquid-liquid extraction.

References

• 1. chemcess.com [chemcess.com]
• 2. 4-Methyl-2-pentanone: Uses and Production_Chemicalbook [chemicalbook.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Removal of Water from 4-Methyl-2-pentanone (MIBK) Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of water from 4-Methyl-2-pentanone (MIBK) solutions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the process of drying 4-Methyl-2-pentanone.

Issue 1: The chosen drying agent is not effectively removing water.

• Possible Cause: The drying agent may have reached its capacity, or it might be old and already hydrated from atmospheric moisture. The initial water content in the MIBK solution could also be too high for the amount of drying agent used.

• Recommended Solution:

  • Ensure the MIBK solution is first separated from any visible water layer using a separatory funnel.

  • Add the drying agent in portions until it no longer clumps together and some particles remain free-flowing in the solution.[1]

  • For solutions with high water content, consider a preliminary drying step by washing with a saturated brine solution.[2]

  • Use a freshly opened container of anhydrous drying agent or one that has been properly stored in a desiccator.

Issue 2: The MIBK solution remains cloudy or hazy after treatment with a drying agent.

• Possible Cause: This may indicate incomplete drying, or the formation of fine particles from the drying agent that are suspended in the solvent.

• Recommended Solution:

  • Allow for a longer contact time with the drying agent, ensuring occasional swirling to promote mixing.

  • If the cloudiness persists, consider adding a small amount of a different, more efficient drying agent like anhydrous magnesium sulfate (B86663).

  • To remove fine particles, filter the solution through a fluted filter paper or a sintered glass funnel.

Issue 3: Low recovery of MIBK after drying and filtration.

• Possible Cause: A significant amount of MIBK can be adsorbed onto the surface of the drying agent, especially if a large quantity was used.

• Recommended Solution:

  • After decanting or filtering the bulk of the MIBK, wash the remaining drying agent with a small amount of fresh, anhydrous MIBK and combine the washings with the dried product.

Issue 4: Suspected aldol (B89426) condensation of MIBK during the drying process.

• Possible Cause: Ketones like MIBK can undergo self-condensation (aldol condensation) in the presence of acidic or basic catalysts. Some drying agents may have acidic or basic properties.

• Recommended Solution:

  • Avoid using drying agents that are strongly acidic or basic if aldol condensation is a concern. Neutral drying agents like anhydrous sodium sulfate or magnesium sulfate are generally preferred for ketones.[3]

  • If using molecular sieves, ensure they are of a neutral grade. Some molecular sieves can be slightly basic and may promote this side reaction.

  • Keep the contact time with the drying agent to the minimum necessary for effective drying.

Issue 5: Inefficient water removal during azeotropic distillation.

• Possible Cause: The distillation setup may not be efficient enough to separate the azeotrope from the anhydrous MIBK. The reflux ratio might not be optimized.

• Recommended Solution:

  • Use a fractional distillation column with a sufficient number of theoretical plates.

  • Employ a Dean-Stark apparatus to continuously remove the water-rich phase from the condensate.

  • Optimize the reflux ratio to ensure efficient separation. A higher reflux ratio generally leads to better separation but a longer distillation time.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of water in 4-Methyl-2-pentanone?

A1: The solubility of water in MIBK is approximately 1.9% by weight at 20°C.[4] Similarly, MIBK is soluble in water to about the same extent.[4]

Q2: Does 4-Methyl-2-pentanone form an azeotrope with water?

A2: Yes, MIBK and water form a minimum-boiling azeotrope. This means that during distillation, the vapor will have a constant composition of MIBK and water until one of the components is depleted.[5]

Q3: Which drying agent is best for removing water from MIBK?

A3: The choice of drying agent depends on the desired level of dryness, the scale of the experiment, and the chemical compatibility with other substances in the solution.

• Anhydrous Magnesium Sulfate (MgSO₄): A good general-purpose drying agent that is fast and has a high capacity for water.[2]

• Anhydrous Sodium Sulfate (Na₂SO₄): A neutral and inexpensive drying agent, but it is slower and has a lower capacity than magnesium sulfate.[2]

• Molecular Sieves (3Å or 4Å): Very effective for achieving very low water content (in the ppm range).[6] They are particularly useful for drying solvents for moisture-sensitive reactions.

Q4: Can molecular sieves be regenerated after use?

A4: Yes, molecular sieves can be regenerated by heating them in an oven at a high temperature (typically 200-300°C) under a stream of dry, inert gas or under vacuum to drive off the adsorbed water.[7]

Q5: How can I determine the water content in my MIBK solution after drying?

A5: The most accurate method for determining trace amounts of water in organic solvents is Karl Fischer titration.[6] This method is highly specific to water and can provide results in parts per million (ppm).

Data Presentation

Table 1: Comparison of Common Drying Methods for Organic Solvents (General Data)

Drying Method	Typical Final Water Content (ppm)	Speed	Capacity	Remarks
Anhydrous Magnesium Sulfate	50 - 200	Fast	High	Good for general-purpose drying.
Anhydrous Sodium Sulfate	100 - 300	Slow	Moderate	Neutral and inexpensive.
Molecular Sieves (3Å/4Å)	< 10	Moderate to Slow	High	Excellent for achieving very low water levels.
Azeotropic Distillation	Variable (can be < 50)	Slow	High	Effective for large quantities and can be continuous.

Note: The final water content can vary depending on the initial water concentration, the amount of drying agent used, and the specific experimental conditions.

Experimental Protocols

Protocol 1: Drying 4-Methyl-2-pentanone with Anhydrous Magnesium Sulfate

• Initial Separation: If the MIBK solution contains a visible layer of water, first separate the two phases using a separatory funnel.

• Transfer: Transfer the MIBK layer to a clean, dry Erlenmeyer flask.

• Addition of Drying Agent: Add a small amount of anhydrous magnesium sulfate to the flask (a spatula-tip full for every 20-30 mL of solvent is a good starting point).

• Swirling: Gently swirl the flask. Observe the drying agent. If it clumps together at the bottom, it indicates the presence of water.[1]

• Incremental Addition: Continue adding small portions of magnesium sulfate with swirling until some of the powder remains free-flowing, indicating that all the water has been absorbed.[1]

• Contact Time: Allow the mixture to stand for at least 15-20 minutes with occasional swirling.

• Separation: Separate the dried MIBK from the magnesium sulfate by either decanting the liquid into a clean, dry container or by gravity filtration through a fluted filter paper.

Protocol 2: Drying 4-Methyl-2-pentanone with Molecular Sieves

• Activation of Sieves: Before use, activate the molecular sieves (3Å or 4Å) by heating them in a laboratory oven at 200-300°C for at least 3 hours, preferably under vacuum or a stream of dry nitrogen. Allow them to cool to room temperature in a desiccator.

• Addition of Sieves: Add the activated molecular sieves to the MIBK solution. A common recommendation is to use about 10-20% of the solvent's volume in sieves.

• Contact Time: Allow the MIBK to stand over the molecular sieves for at least 24 hours to achieve a very low water content. Occasional swirling can improve efficiency.

• Separation: Carefully decant or filter the dried MIBK from the molecular sieves.

Protocol 3: Removal of Water from 4-Methyl-2-pentanone by Azeotropic Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, and a collection flask. For continuous removal of water, a Dean-Stark apparatus can be inserted between the column and the condenser.

• Charge the Flask: Add the wet MIBK to the distillation flask along with a few boiling chips.

• Heating: Gently heat the flask. The MIBK-water azeotrope will begin to boil at a temperature lower than the boiling point of pure MIBK (116°C).

• Collection of Azeotrope: Collect the initial distillate, which will be the MIBK-water azeotrope. If using a Dean-Stark trap, the condensed liquid will separate into two layers. The lower aqueous layer can be periodically drained off, while the upper MIBK-rich layer is returned to the distillation column.

• Monitoring: Monitor the temperature at the top of the distillation column. When all the water has been removed as the azeotrope, the temperature will rise to the boiling point of pure MIBK.

• Collection of Anhydrous MIBK: Change the receiving flask to collect the now anhydrous MIBK.

Protocol 4: Karl Fischer Titration for Water Content Determination

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves flushing the system with a dry solvent and standardizing the Karl Fischer reagent.

• Sample Introduction: Using a dry syringe, carefully inject a known volume or weight of the dried MIBK sample into the titration vessel.

• Titration: The instrument will automatically titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content of the sample, usually in ppm or as a percentage. For ketones like MIBK, it is important to use specialized Karl Fischer reagents that are formulated to avoid side reactions that can lead to inaccurate results.[8]

Mandatory Visualization

Caption: Decision workflow for selecting a water removal method from MIBK solutions.

References

• 1. Chemistry Teaching Labs - Removing residual water from organic solutions [chemtl.york.ac.uk]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. solventsandpetroleum.com [solventsandpetroleum.com]
• 4. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aai.solutions [aai.solutions]
• 7. dl.icdst.org [dl.icdst.org]
• 8. Determination of Water Content in Methyl Ethyl Ketone, 2-Butanone Using Karl Fischer Titration [sigmaaldrich.com]

Technical Support Center: 4-Methyl-2-pentanone (MIBK) & Water Azeotrope

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and experimental protocols for working with the 4-methyl-2-pentanone and water azeotrope.

Azeotrope Data Summary

The following table summarizes the key physical properties of the 4-methyl-2-pentanone/water azeotrope and its pure components at standard atmospheric pressure.

Property	4-Methyl-2-pentanone (MIBK)	Water	MIBK/Water Azeotrope
Boiling Point	117-118 °C[1]	100 °C	87.9 °C[2]
Composition	100%	100%	75.7% MIBK / 24.3% Water (by weight)[2]
Solubility	Poorly soluble in water (approx. 20 g/L)[1][3]	Soluble in MIBK (approx. 2% w/w)[3]	Forms two phases upon condensation (heterogeneous)

Frequently Asked Questions (FAQs)

Q1: What is the 4-methyl-2-pentanone/water azeotrope?

A1: An azeotrope is a mixture of two or more liquids whose components cannot be separated by simple distillation.[4] The 4-methyl-2-pentanone (also known as methyl isobutyl ketone or MIBK) and water azeotrope is a minimum-boiling, heterogeneous azeotrope. This means it boils at a temperature (87.9 °C) lower than either of its individual components.[2] Upon condensation, the vapor, which has a fixed composition of 75.7% MIBK and 24.3% water, will separate into two immiscible liquid layers.

Q2: Why can't I separate MIBK and water using simple distillation?

A2: During distillation, the vapor phase of an azeotropic mixture has the same composition as the liquid phase. This means that as you boil the mixture, the vapor coming off is not enriched in the more volatile component. Instead, the vapor has the fixed azeotropic composition, preventing separation by conventional distillation methods.

Q3: What are the primary applications of MIBK in research and drug development?

A3: MIBK is a versatile solvent used for:

• Extraction: It is an effective extracting agent, notably in the production of antibiotics and for separating certain inorganic salts.[2][5]

• Solvent for Formulations: It serves as a solvent for various resins, including vinyl, epoxy, and acrylics, as well as nitrocellulose.[2]

• Chemical Synthesis: It is used as a reaction medium and as an intermediate in organic synthesis.[2] Its peroxide can be used as a polymerization initiator.[5]

Troubleshooting Guide

Problem 1: My distillation of an MIBK/water mixture is stuck at approximately 88°C, and I cannot achieve the boiling point of pure MIBK (~117°C).

• Cause: You are observing the boiling point of the MIBK/water azeotrope.[2] The constant temperature plateau indicates that the azeotrope is boiling, not a pure component.

• Solution: Simple distillation will not separate this mixture. You must use a method designed to break the azeotrope. A common laboratory technique is azeotropic distillation coupled with decantation. The condensed vapor will form two layers (an MIBK-rich layer and a water-rich layer) which can be separated. See the experimental protocol below for a detailed procedure.

Problem 2: After recovering MIBK from an aqueous extraction, my subsequent reactions have poor yields or show signs of unwanted side reactions.

• Cause: MIBK can undergo autoxidation to form explosive peroxides, a process that can be accelerated when MIBK-water mixtures are evaporated under air.[2] These peroxides can interfere with subsequent chemical reactions.

• Solution:

  • Test for Peroxides: Before use, always test recovered MIBK for the presence of peroxides using commercially available test strips or the potassium iodide (KI) method.

  • Remove Peroxides: If peroxides are present, they can be removed by passing the solvent through a column of activated alumina (B75360) or by treatment with a reducing agent like ferrous sulfate.

  • Proper Storage: Store MIBK in a tightly sealed container, away from light and heat, to minimize peroxide formation.[6]

Problem 3: During a liquid-liquid extraction, the MIBK and aqueous layers are not separating cleanly, or an emulsion has formed.

• Cause: MIBK has a slight but non-negligible solubility in water (around 2 g/100 mL).[1][3] Vigorous shaking can lead to the formation of a stable emulsion at the interface.

• Solution:

  • "Salt Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the polarity of the aqueous phase, significantly reducing the solubility of MIBK and helping to break the emulsion.

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.

  • Allow Time: Let the mixture stand undisturbed for a longer period to allow for complete phase separation.

  • Centrifugation: For small volumes, centrifuging the mixture can effectively break the emulsion and separate the layers.

Experimental Protocol: Breaking the MIBK/Water Azeotrope

This protocol describes a method for separating MIBK from water using a Dean-Stark apparatus or a similar setup with a side-arm for phase separation (decanter).

Objective: To separate a mixture of 4-methyl-2-pentanone and water by exploiting the properties of their heterogeneous azeotrope.

Materials:

• MIBK/water mixture

• Round-bottom flask

• Heating mantle

• Distillation head with condenser

• Dean-Stark trap or side-arm decanter

• Thermometer

• Standard laboratory glassware and safety equipment

Procedure:

• Setup: Assemble the distillation apparatus with the MIBK/water mixture in the round-bottom flask. Place the Dean-Stark trap between the flask and the condenser.

• Heating: Gently heat the mixture to boiling. The vapor that rises will have the azeotropic composition (75.7% MIBK, 24.3% water) and a boiling point of approximately 87.9°C.

• Condensation & Separation: The vapor will condense and collect in the Dean-Stark trap. Because MIBK is less dense than and poorly soluble in water, two distinct layers will form in the trap: an upper, MIBK-rich layer and a lower, water-rich layer.

• Water Removal: As the trap fills, the lower aqueous layer will flow back into the distillation flask, while the upper organic (MIBK) layer is retained in the trap.

• Monitoring: Continue the distillation. The water is continuously removed from the distillate and returned to the pot, while the MIBK is progressively removed from the system via the trap. The temperature at the distillation head will remain at the azeotropic boiling point as long as sufficient water is present to form the azeotrope.

• Completion: The separation is complete when no more water collects in the trap. The temperature of the vapor will then rise towards the boiling point of pure MIBK (~117°C).

• Shutdown: Turn off the heat and allow the apparatus to cool. The MIBK can be collected from the Dean-Stark trap, and the remaining contents of the distillation flask will be primarily water.

Safety & Handling

Q1: What are the main hazards associated with 4-methyl-2-pentanone?

A1: MIBK is a highly flammable liquid and vapor.[7][8] It can cause serious eye irritation and respiratory irritation.[7][8][9] Inhalation of vapors may cause drowsiness or dizziness.[10] Always handle MIBK in a well-ventilated area or a chemical fume hood.[6]

Q2: What personal protective equipment (PPE) is required when handling MIBK?

A2: The following PPE should be worn:

• Eye Protection: Safety glasses with side shields or chemical goggles.[7]

• Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or laminate film). Always inspect gloves before use.[6]

• Skin Protection: A lab coat or chemical-resistant apron.[7]

Q3: How should I respond to a spill or exposure?

A3:

• Spill: Remove all sources of ignition.[7] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal according to local regulations.[8]

• Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present. Seek medical attention.[7][9]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[9]

Workflow Visualization

Caption: Workflow for separating the MIBK/water azeotrope via distillation and decantation.

References

• 1. 4-甲基-2-戊酮 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemcess.com [chemcess.com]
• 3. 4-methyl-2-pentanone [stenutz.eu]
• 4. arxiv.org [arxiv.org]
• 5. MIBK (Methyl Isobutyl Ketone) Solvent | 4-Methyl-2-pentanone | CAS 108-10-1 [industrochem.com]
• 6. nanofab.utah.edu [nanofab.utah.edu]
• 7. uwaterloo.ca [uwaterloo.ca]
• 8. agilent.com [agilent.com]
• 9. pentachemicals.eu [pentachemicals.eu]
• 10. fishersci.com [fishersci.com]

Best practices for long-term storage and stabilization of 4-Methyl-2-pentanone

Technical Support Center: 4-Methyl-2-pentanone (MIBK)

Welcome to the technical support center for 4-Methyl-2-pentanone (MIBK). This resource is designed for researchers, scientists, and drug development professionals to ensure the safe and effective long-term storage, handling, and stabilization of MIBK. Here you will find answers to frequently asked questions and troubleshooting guides for common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for the long-term storage of 4-Methyl-2-pentanone?

A1: For optimal long-term storage, 4-Methyl-2-pentanone (MIBK) should be stored in a cool, dry, and well-ventilated area away from direct sunlight, heat, sparks, and open flames.[1][2][3] To maintain quality, it is highly recommended to store MIBK in tightly closed containers, preferably under an inert nitrogen blanket to prevent contact with air and moisture absorption.[4]

Q2: What is the recommended shelf life of MIBK?

A2: With proper storage and handling, MIBK is stable for at least 12 months from the date of manufacture.[4] However, some suppliers do not provide a fixed expiration date and instead recommend routine inspection by the user to ensure it performs as expected.[5] For products without a specified retest or expiration date, a standard warranty of one year from the date of shipment is often applicable.[5]

Q3: What materials are compatible for constructing storage containers for MIBK?

A3: While carbon steel vessels are commonly used in industrial practice, storage in properly lined steel or stainless steel containers is recommended to prevent slight discoloration of the MIBK.[4] Ensure all containers are properly sealed and vented.

Q4: What are the primary degradation pathways for MIBK during long-term storage?

A4: The most significant degradation pathway for MIBK is autoxidation, which leads to the formation of explosive peroxides, especially upon prolonged exposure to air and light.[3][6][7] MIBK is classified as a peroxide-forming solvent.[8][9] It can also absorb water if exposed to air.[4]

Q5: How can I inhibit or prevent the degradation of MIBK?

A5: To inhibit degradation, store MIBK under a nitrogen blanket to minimize contact with oxygen.[4] Always use tightly sealed, opaque containers and store them away from light and heat sources.[3][10] Avoid prolonged storage of opened containers.

Q6: What substances are incompatible with MIBK?

A6: MIBK should not be stored with strong oxidizing agents, reducing agents, strong acids, strong bases, or halogens.[7][11][12] Contact with these substances can lead to hazardous reactions.

Troubleshooting Guides

Issue 1: Discoloration of Stored MIBK

• Symptom: The normally colorless MIBK appears yellow or discolored.

• Possible Cause: This is often due to storage in unlined carbon steel vessels.[4] While typically not affecting purity for all applications, it may be undesirable.

• Solution:

  • Verify the suitability of the discolored MIBK for your application by running a purity test (see Experimental Protocol 1).

  • If discoloration is an issue, filter the MIBK.[4]

  • For future storage, transfer the MIBK to a lined steel or stainless steel container.[4]

Issue 2: Suspected Peroxide Formation

• Symptom: Crystals are observed in the MIBK, or the container has been stored for an extended period (e.g., over 12 months after opening).[3][10]

• Possible Cause: Prolonged exposure to air and light can lead to the formation of potentially explosive peroxides.[3][6] The presence of crystals is a sign of dangerous peroxide levels.[3]

• Solution:

  • DO NOT MOVE OR OPEN THE CONTAINER if crystals are present or if the cap has a crystalline deposit. This indicates a shock-sensitive state.[3]

  • Contact your institution's Environmental Health and Safety (EHS) office immediately for guidance on safe disposal.

  • If no crystals are visible but peroxide formation is suspected, test for peroxides using peroxide test strips or a quantitative method (see Experimental Protocol 2).

  • If peroxide levels are above 25 ppm, do not distill or concentrate the solvent.[13] If levels exceed 100 ppm, contact EHS for disposal.[13]

Logical Workflow for Handling Stored MIBK

References

• 1. sydneysolvents.com.au [sydneysolvents.com.au]
• 2. nj.gov [nj.gov]
• 3. 4-Methyl-2-pentanone: Hazards and Storage_Chemicalbook [chemicalbook.com]
• 4. monumentchemical.com [monumentchemical.com]
• 5. 4-甲基-2-戊酮 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemcess.com [chemcess.com]
• 7. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 8. Appendix J - Peroxide Forming Chemicals [ehs.cornell.edu]
• 9. Peroxide Forming Solvents [sigmaaldrich.com]
• 10. odu.edu [odu.edu]
• 11. whitaker.company [whitaker.company]
• 12. uwaterloo.ca [uwaterloo.ca]
• 13. safety.duke.edu [safety.duke.edu]

Identifying and minimizing side reactions in 4-Methyl-2-pentanone synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Methyl-2-pentanone (Methyl Isobutyl Ketone, MIBK).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 4-Methyl-2-pentanone, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 4-Methyl-2-pentanone	- Suboptimal Reaction Temperature: Temperature affects both reaction rate and equilibrium.[1] - Incorrect Catalyst: The catalyst may not have the optimal balance of acidic, basic, and metallic sites.[2] - Insufficient Hydrogen Pressure (for one-step and final hydrogenation step): Hydrogen is a key reactant in the hydrogenation of mesityl oxide. - Poor Acetone (B3395972) Conversion: Reaction conditions may not be favorable for the initial aldol (B89426) condensation.	- Optimize the reaction temperature. For the one-step gas-phase synthesis, increasing the temperature from 300°C to 350°C can increase acetone conversion and MIBK selectivity.[1] - Select a catalyst with appropriate functionality. For example, a bifunctional catalyst with both acidic/basic and metallic sites is crucial for the one-step process.[2] - Ensure adequate hydrogen pressure is maintained according to the specific protocol. - Adjust reaction parameters such as catalyst loading, reaction time, and acetone concentration to improve conversion.
High Levels of 4-Hydroxy-4-methyl-2-pentanone (Diacetone Alcohol) Impurity	- Incomplete Dehydration: The conversion of diacetone alcohol to mesityl oxide is a critical step. This can be due to insufficient temperature or catalyst acidity.[3] - Reaction Equilibrium: The aldol addition of acetone is a reversible reaction.[4]	- Increase the reaction temperature during the dehydration step (typically 90-130°C when using an acid catalyst).[3] - Ensure the catalyst has sufficient acid sites to promote dehydration. - Consider using a continuous process where the product is removed as it is formed to shift the equilibrium.
Presence of Mesityl Oxide in the Final Product	- Incomplete Hydrogenation: The final step of converting mesityl oxide to MIBK may be inefficient.[3] - Catalyst Deactivation: The hydrogenation catalyst may have lost activity.	- Ensure the hydrogenation catalyst (e.g., Palladium, Nickel) is active and used in the correct amount.[3][5] - Optimize hydrogenation conditions such as temperature, pressure, and reaction time. - Regenerate or replace the catalyst if deactivation is suspected.
Formation of Heavier Byproducts (e.g., Diisobutyl Ketone - DIBK)	- Over-condensation Reactions: MIBK can react further with acetone under certain conditions.[6] - High Reaction Temperature or Prolonged Reaction Time: These conditions can favor the formation of higher molecular weight products.	- Optimize the reaction temperature and time to favor the formation of MIBK. - Adjust the molar ratio of reactants.
High Water Content in the Final Product	- Incomplete Separation/Drying: Water is a byproduct of the dehydration step and needs to be effectively removed.[3] - Azeotrope Formation: MIBK forms an azeotrope with water, which can make complete separation by simple distillation challenging.[3]	- Use an appropriate drying agent or azeotropic distillation to remove water. - Ensure purification steps are optimized for water removal. A typical specification for water content is a maximum of 0.1 wt%.[7]
High Acidity in the Final Product	- Residual Acid Catalyst: Incomplete neutralization or removal of the acid catalyst used for dehydration.[3]	- Thoroughly wash the product to remove any residual acid. - A typical specification for acidity is a maximum of 0.002 wt%.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions in the synthesis of 4-Methyl-2-pentanone from acetone?

A1: The main side reactions are the self-condensation of acetone to form 4-hydroxy-4-methyl-2-pentanone (diacetone alcohol) and its subsequent dehydration to mesityl oxide.[8][9] Over-condensation can also occur, leading to the formation of heavier byproducts such as diisobutyl ketone (DIBK).[1]

Q2: How can I minimize the formation of diacetone alcohol and mesityl oxide?

A2: To minimize these intermediates in the final product, ensure the reaction conditions favor their conversion to 4-Methyl-2-pentanone. This involves optimizing the dehydration and hydrogenation steps. For the dehydration of diacetone alcohol, using an effective acid catalyst and appropriate temperature is key.[3] For the hydrogenation of mesityl oxide, an active hydrogenation catalyst and sufficient hydrogen pressure are crucial.[3]

Q3: What is the role of the catalyst in the one-step synthesis of 4-Methyl-2-pentanone?

A3: In the one-step synthesis, a bifunctional catalyst is required. It must possess both acidic or basic sites to catalyze the aldol condensation of acetone and a metallic component (e.g., Palladium) to facilitate the hydrogenation of the mesityl oxide intermediate.[2] The balance of these functions is critical for achieving high selectivity to MIBK.

Q4: What are the typical reaction conditions for the different synthesis routes?

A4:

• Three-Step Process:

  • Aldol Condensation: Acetone is treated with an alkali catalyst.[3]

  • Dehydration: The resulting diacetone alcohol is dehydrated in the liquid phase over an acid catalyst (e.g., phosphoric or sulfuric acid) at 90–130 °C.[3]

  • Hydrogenation: Mesityl oxide is hydrogenated over a catalyst like Palladium or Nickel.[3][5]

• One-Step Process: Acetone and hydrogen are reacted over a bifunctional catalyst at elevated temperature (e.g., 130-350°C) and pressure (e.g., 0.5–5.0 MPa).[1][3]

Q5: How can I analyze the purity of my 4-Methyl-2-pentanone product?

A5: Gas chromatography (GC) is the standard method for determining the purity of MIBK and identifying impurities.[8] Specific ASTM methods include ASTM D3329 for purity, ASTM D1364 for water content, and ASTM D1613 for acidity.[7]

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and purity of 4-Methyl-2-pentanone.

Table 1: Impact of Reaction Temperature on One-Step Gas-Phase Synthesis [1]

Temperature (°C)	Acetone Conversion (%)	MIBK Selectivity (%)
300	66	69.4
350	77.3	72.2

Table 2: Typical Purity Specifications for 4-Methyl-2-pentanone [7]

Parameter	Specification	Test Method
MIBK Purity (wt. %)	Min 99.5	ASTM D3329
Water (wt. %)	Max 0.1	ASTM D1364
Color (APHA)	Max 10	ASTM D1209
Acidity (wt. %)	Max 0.002	ASTM D1613

Experimental Protocols

Protocol 1: Three-Step Synthesis of 4-Methyl-2-pentanone from Acetone

This protocol provides a general methodology for the three-step synthesis.

• Step 1: Aldol Condensation of Acetone to Diacetone Alcohol

  • In a reaction vessel equipped with a stirrer and cooling system, add acetone.

  • Slowly add a catalytic amount of a solid base (e.g., barium hydroxide (B78521) or solid sodium hydroxide) while maintaining a low temperature to control the exothermic reaction.

  • Allow the reaction to proceed with stirring until the desired conversion to diacetone alcohol is achieved, as monitored by a suitable analytical technique (e.g., GC).

  • Neutralize and remove the catalyst by filtration.

• Step 2: Dehydration of Diacetone Alcohol to Mesityl Oxide

  • Transfer the diacetone alcohol to a reaction vessel suitable for heating.

  • Add an acid catalyst (e.g., phosphoric acid or sulfuric acid).

  • Heat the mixture to 90–130 °C to effect dehydration.[3] Water will be formed as a byproduct and can be removed.

  • Monitor the reaction for the formation of mesityl oxide.

  • Upon completion, cool the mixture and wash to remove the acid catalyst.

• Step 3: Hydrogenation of Mesityl Oxide to 4-Methyl-2-pentanone

  • In a high-pressure reactor, combine the purified mesityl oxide with a hydrogenation catalyst (e.g., 5% Pd on carbon).

  • Pressurize the reactor with hydrogen.

  • Heat the mixture to the desired temperature and maintain with vigorous stirring.

  • Monitor the reaction for the consumption of mesityl oxide and the formation of 4-Methyl-2-pentanone.

  • After the reaction is complete, cool the reactor, vent the hydrogen, and remove the catalyst by filtration.

  • Purify the resulting 4-Methyl-2-pentanone by distillation.

Protocol 2: Analysis of 4-Methyl-2-pentanone Purity by Gas Chromatography (Based on ASTM D3329) [8]

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID).

• Column: A suitable column for separating MIBK from its common impurities (e.g., a polar stationary phase like Stabilwax).[10]

• Carrier Gas: Use a high-purity carrier gas such as helium or hydrogen.

• Sample Preparation: Prepare a representative sample of the synthesized 4-Methyl-2-pentanone.

• Injection: Inject a small volume of the sample onto the GC column.

• Temperature Program: Use a temperature program that allows for the separation of acetone, 4-Methyl-2-pentanone, mesityl oxide, diacetone alcohol, and other potential impurities.

• Data Analysis: Identify and quantify the peaks in the chromatogram by comparing their retention times and areas to those of known standards. Calculate the purity of the MIBK and the concentration of each impurity.

Visualizations

Caption: Three-step synthesis pathway of 4-Methyl-2-pentanone from acetone.

Caption: General experimental workflow for the synthesis and purification of 4-Methyl-2-pentanone.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. chemcess.com [chemcess.com]
• 4. The mechanism and kinetics of methyl isobutyl ketone synthesis from acetone over ion-exchanged hydroxyapatite [escholarship.org]
• 5. 4-Methyl-2-pentanone synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. credencechemplast.com [credencechemplast.com]
• 8. kelid1.ir [kelid1.ir]
• 9. CN101700994A - Method for preparing 4-hydroxy-4-methyl-2-pentanone - Google Patents [patents.google.com]
• 10. restek.com [restek.com]

Strategies to improve reaction yield in 4-Methyl-2-pentanone production

Welcome to the technical support center for the synthesis of 4-Methyl-2-pentanone (MIBK). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the synthesis of 4-Methyl-2-pentanone from acetone (B3395972).

Issue 1: Low Overall Yield of 4-Methyl-2-pentanone

Potential Cause	Recommended Solution
Incomplete Aldol (B89426) Condensation: The initial conversion of acetone to diacetone alcohol (DAA) is an equilibrium-limited reaction.	Optimize the catalyst (e.g., alkali hydroxides, basic ion-exchange resins) and reaction temperature. Lower temperatures favor the formation of DAA.[1] Consider using a continuous process with product removal to shift the equilibrium.
Inefficient Dehydration of Diacetone Alcohol: The conversion of DAA to mesityl oxide (MO) may be slow or incomplete.	Use an effective acid catalyst such as phosphoric or sulfuric acid. Ensure the reaction temperature is within the optimal range of 90-130°C to drive the dehydration.
Poor Hydrogenation of Mesityl Oxide: The final step of converting MO to MIBK may have low conversion.	Ensure the hydrogenation catalyst (e.g., Palladium, Nickel) is active. Optimize hydrogen pressure and reaction temperature. For example, hydrogenation over a Nickel catalyst can be effective at 160-190°C.[2][3]
Catalyst Deactivation: The catalyst may lose activity over time due to coking or poisoning.	Regenerate the catalyst according to the manufacturer's instructions. For heterogeneous catalysts, this may involve calcination. Consider using a more robust catalyst support.
Suboptimal Reaction Conditions in One-Step Process: In a single-pot synthesis, balancing the conditions for condensation, dehydration, and hydrogenation is critical.	Carefully control the temperature and pressure. For instance, a one-step process using a palladium-charged cation exchanger can achieve over 95% selectivity at 130°C and 0.5 – 5.0 MPa, but with a conversion of less than 50%.[4]

Issue 2: Formation of Significant Byproducts

Observed Byproduct	Potential Cause	Recommended Solution
4-Methyl-2-pentanol (B46003) (MIBC): Over-reduction of the ketone group in MIBK.	Use a catalyst with high selectivity for the hydrogenation of the C=C double bond over the C=O bond. Palladium-based catalysts often show high selectivity.[4] Reduce the reaction temperature or hydrogen pressure during the hydrogenation step.
Diisobutyl ketone (DIBK) and other heavy products: Further aldol condensation of MIBK with acetone or self-condensation of MIBK.	Optimize the molar ratio of reactants to favor the formation of MIBK. Remove MIBK from the reaction mixture as it is formed, if possible.
Mesityl Oxide (unreacted intermediate): Incomplete hydrogenation.	Increase the catalyst loading, reaction time, or hydrogen pressure in the hydrogenation step. Ensure the catalyst is not deactivated.
Phorone and other condensation products: Uncontrolled aldol condensation of acetone.	Carefully control the reaction temperature and catalyst concentration during the initial condensation step. Using milder basic catalysts can sometimes reduce the formation of higher condensation products.

Frequently Asked Questions (FAQs)

Q1: What are the main synthesis routes for 4-Methyl-2-pentanone from acetone?

A1: There are three primary routes for the industrial synthesis of MIBK from acetone:

• Three-Step Process: This involves the base-catalyzed aldol condensation of acetone to form diacetone alcohol (DAA), followed by the acid-catalyzed dehydration of DAA to mesityl oxide (MO), and finally, the selective hydrogenation of MO to MIBK.[4]

• Two-Step Process: This route combines the condensation and dehydration steps to directly produce mesityl oxide from acetone, which is then hydrogenated to MIBK.[4]

• One-Step Process: This process combines all three reactions (condensation, dehydration, and hydrogenation) in a single reactor, typically using a bifunctional catalyst.[4]

Q2: Which catalyst is best for the hydrogenation of mesityl oxide to 4-Methyl-2-pentanone?

A2: Palladium-based catalysts, often supported on materials like alumina (B75360) or zirconium phosphate, are highly effective and selective for the hydrogenation of the carbon-carbon double bond in mesityl oxide to yield MIBK. Nickel catalysts are also commonly used.[3]

Q3: How can I purify the final 4-Methyl-2-pentanone product?

A3: Purification is typically achieved through distillation.[5] Since MIBK can form azeotropes with water and other components in the reaction mixture, a multi-step distillation process may be necessary.[4][5] This can include an initial separation of unreacted acetone, followed by removal of water and other byproducts.[5]

Q4: What are the typical side reactions to be aware of during the synthesis?

A4: The most common side reactions include the over-hydrogenation of MIBK to 4-methyl-2-pentanol (MIBC), and further condensation reactions leading to heavier byproducts like diisobutyl ketone (DIBK).[4] Self-condensation of acetone can also lead to other unwanted products like phorone.

Data Presentation

Table 1: Comparison of Catalytic Performance in One-Step MIBK Synthesis

Catalyst	Temperature (°C)	Pressure (MPa)	Acetone Conversion (%)	MIBK Selectivity (%)	Reference
Palladium-charged cation exchanger	130	0.5 - 5.0	< 50	> 95	[4]
Nano-Pd/nano-ZnCr2O4	350	Ambient	77.3	72.1	[6]

Table 2: Hydrogenation of Mesityl Oxide to 4-Methyl-2-pentanone

Catalyst	Temperature (°C)	Pressure	Yield/Selectivity	Reference
Nickel (Ni)	160 - 190	Not specified	High yield	[2][3]
0.52 wt% Pd/Al2O3	100	1.50 - 4.23 MPa	~94.5% MIBK selectivity	[7]

Experimental Protocols

Protocol 1: Three-Step Synthesis of 4-Methyl-2-pentanone from Acetone

Step 1: Aldol Condensation of Acetone to Diacetone Alcohol

This procedure should be performed in a well-ventilated fume hood.

• Reaction Setup: Equip a round-bottom flask with a magnetic stirrer and a dropping funnel. Place the flask in an ice-water bath to maintain a low temperature.

• Reactants: Add pure acetone to the flask. Slowly add a catalytic amount of a base, such as a dilute aqueous solution of sodium hydroxide (B78521) or potassium hydroxide, dropwise from the dropping funnel while stirring vigorously. Maintain the temperature below 10°C.

• Reaction: Continue stirring for several hours. The progress of the reaction can be monitored by techniques such as gas chromatography (GC).

• Work-up: Once the reaction has reached equilibrium, neutralize the base catalyst with a dilute acid (e.g., acetic acid). The crude diacetone alcohol is often used directly in the next step without extensive purification.

Step 2: Dehydration of Diacetone Alcohol to Mesityl Oxide

• Reaction Setup: In a round-bottom flask equipped with a distillation apparatus, add the crude diacetone alcohol from the previous step.

• Catalyst: Add a small amount of an acid catalyst, such as a few drops of concentrated sulfuric acid or a small amount of iodine.[8]

• Dehydration and Distillation: Gently heat the mixture. Water and mesityl oxide will co-distill. Collect the distillate.

• Purification: Separate the mesityl oxide from the aqueous layer in the distillate using a separatory funnel. The organic layer can be dried over an anhydrous salt (e.g., magnesium sulfate) and further purified by fractional distillation.

Step 3: Hydrogenation of Mesityl Oxide to 4-Methyl-2-pentanone

This procedure must be carried out with appropriate safety precautions for handling hydrogen gas.

• Reaction Setup: Place the purified mesityl oxide in a high-pressure autoclave equipped with a magnetic stirrer and a gas inlet.

• Catalyst: Add the hydrogenation catalyst (e.g., 5% Pd on carbon or Raney Nickel) to the autoclave.

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure. Heat the mixture to the target temperature while stirring vigorously.

• Monitoring: The reaction progress can be monitored by observing the drop in hydrogen pressure.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Purification: Filter the reaction mixture to remove the catalyst. The resulting liquid can be purified by distillation to obtain pure 4-Methyl-2-pentanone.

Visualizations

Caption: Three-step synthesis pathway of 4-Methyl-2-pentanone from acetone.

Caption: Troubleshooting workflow for low reaction yield in MIBK synthesis.

References

• 1. d-nb.info [d-nb.info]
• 2. 4-Methyl-2-pentanone synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 4. chemcess.com [chemcess.com]
• 5. Separation and Purification of Methyl Isobutyl Ketone from Acetone + Isopropanol + Water + Methyl Isobutyl Ketone + Methyl Isobutyl Carbinol + Diisobutyl Ketone Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 4-Methyl-2-pentanone Reaction Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving 4-Methyl-2-pentanone (MIBK).

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 4-Methyl-2-pentanone, primarily focusing on the common industrial route from acetone (B3395972), which involves an aldol (B89426) condensation followed by dehydration and hydrogenation.

Problem 1: Low yield in the aldol condensation of acetone to diacetone alcohol.

• Possible Cause 1: Catalyst inefficiency. The choice and condition of the catalyst are crucial for this reaction.

  • Solution: Ensure the catalyst (e.g., sodium hydroxide (B78521), calcium hydroxide, or ion-exchange resin) is fresh and active. For solid catalysts, ensure proper activation and surface area. Consider screening different catalysts to find the optimal one for your specific setup.

• Possible Cause 2: Unfavorable reaction equilibrium. The aldol condensation of acetone is a reversible reaction.[1]

  • Solution: To shift the equilibrium towards the product, consider removing the diacetone alcohol as it is formed. This can be achieved in a reactive distillation setup. Lowering the reaction temperature can also favor the forward reaction, but this will also decrease the reaction rate.[2]

• Possible Cause 3: Side reactions. Acetone can undergo further condensation reactions, leading to higher molecular weight byproducts.

  • Solution: Optimize the reaction temperature and time to minimize side reactions. A lower temperature and shorter reaction time generally favor the formation of diacetone alcohol.

Problem 2: Poor selectivity in the hydrogenation of mesityl oxide to MIBK.

• Possible Cause 1: Over-hydrogenation. The ketone group in MIBK can be further hydrogenated to form 4-methyl-2-pentanol.[3]

  • Solution: Employ a selective catalyst, such as palladium on a suitable support (e.g., alumina (B75360) or carbon).[3] Optimize the reaction conditions, particularly temperature and hydrogen pressure, to favor the hydrogenation of the carbon-carbon double bond over the carbonyl group. Lower temperatures and pressures generally increase selectivity.

• Possible Cause 2: Formation of other byproducts. Depending on the catalyst and conditions, other byproducts such as isopropyl alcohol and diisobutyl ketone can be formed.[4]

  • Solution: Careful selection of the catalyst is key. For instance, bifunctional catalysts with both acidic and metallic sites can control the reaction pathway.[1][5] Screening different catalysts and reaction conditions using a design of experiments (DoE) approach can help identify the optimal parameters for high selectivity.

Problem 3: Difficulty in purifying the final MIBK product.

• Possible Cause 1: Presence of azeotropes. MIBK can form azeotropes with water and other organic solvents, making separation by simple distillation challenging.[3][6]

  • Solution: Utilize azeotropic distillation or extractive distillation to break the azeotrope. For instance, the MIBK-water azeotrope can be separated by adding a third component that alters the relative volatilities.

• Possible Cause 2: Close boiling points of byproducts. Some byproducts, like 4-methyl-2-pentanol, have boiling points close to MIBK, making fractional distillation less effective.

  • Solution: Employ high-efficiency fractional distillation columns. Alternatively, consider chemical purification methods. For example, unreacted carbonyl compounds can be removed by forming bisulfite adducts.

Frequently Asked Questions (FAQs)

Q1: What are the typical catalysts used for the one-step synthesis of MIBK from acetone?

A1: The one-step synthesis of MIBK from acetone involves a multifunctional catalyst that can facilitate condensation, dehydration, and hydrogenation. Common catalysts include palladium or platinum supported on acidic materials like ion-exchange resins or zirconium phosphate.[3][4] Bifunctional copper/acid-base catalysts have also been shown to be effective.[1]

Q2: How can I minimize the formation of mesitylene (B46885) as a byproduct?

A2: Mesitylene is formed from the trimerization of acetone under acidic conditions. To minimize its formation, it is important to control the acidity of the catalyst and the reaction temperature. Using a catalyst with moderate acidity and operating at a lower temperature can reduce the rate of this side reaction.

Q3: What is the role of the solvent in MIBK synthesis?

A3: In many industrial processes, the reaction is carried out in the absence of a solvent, using acetone as both the reactant and the solvent. However, in some cases, a co-solvent might be used to improve solubility or heat transfer. The choice of solvent can influence reaction rates and selectivities.

Q4: Can I use spectroscopic methods to monitor the reaction progress in real-time?

A4: Yes, in-line spectroscopic techniques such as Near-Infrared (NIR) spectroscopy can be a powerful tool for real-time monitoring of the reaction.[7] This allows for precise control over reaction parameters and can help in optimizing the process by providing immediate feedback on the concentration of reactants, intermediates, and products.[7]

Data Presentation

Table 1: Comparison of Catalysts for the One-Step Synthesis of MIBK from Acetone

Catalyst	Support	Temperature (°C)	Pressure (MPa)	Acetone Conversion (%)	MIBK Selectivity (%)	Reference
Palladium	Cation Exchange Resin	130	0.5 - 5.0	< 50	> 95	[3]
Palladium	Zirconium Phosphate	-	-	-	-	[4]
Copper	Mg-Al Mixed Oxide	260	Atmospheric	-	-	[1]
Platinum	NaX Zeolite	340	Atmospheric	-	~70	[7]

Table 2: Effect of Reaction Temperature on MIBK Synthesis from Acetone

Temperature (°C)	Acetone Conversion (%)	MIBK Selectivity (%)	Reference
200	20 - 40	40 - 60	[4]
300	~66	~69.4	[4]
350	~77.3	~72.2	[4]

Experimental Protocols

Protocol 1: Two-Step Synthesis of MIBK from Acetone

Step 1: Aldol Condensation of Acetone to Diacetone Alcohol

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 100 mL of acetone.

• Cool the flask in an ice bath.

• Slowly add a catalytic amount of 10% aqueous sodium hydroxide solution while stirring.

• Continue stirring at room temperature for 1-2 hours.

• Neutralize the catalyst with a dilute acid (e.g., acetic acid).

• The resulting mixture containing diacetone alcohol can be used directly in the next step or purified by distillation under reduced pressure.

Step 2: Dehydration of Diacetone Alcohol and Hydrogenation of Mesityl Oxide

• The crude diacetone alcohol is transferred to a reaction vessel containing a dehydration catalyst (e.g., a small amount of iodine or sulfuric acid).[8]

• The mixture is heated to distill the mesityl oxide as it is formed.[8]

• The collected mesityl oxide is then hydrogenated in a high-pressure reactor (autoclave).

• Introduce the mesityl oxide and a palladium-on-carbon (Pd/C) catalyst into the reactor.

• Seal the reactor, purge with nitrogen, and then pressurize with hydrogen to the desired pressure (e.g., 1-5 MPa).

• Heat the reactor to the target temperature (e.g., 100-150 °C) and stir vigorously.

• Monitor the reaction progress by measuring hydrogen uptake.

• After the reaction is complete, cool the reactor, vent the excess hydrogen, and filter the catalyst.

• The crude MIBK can be purified by fractional distillation.

Visualizations

Caption: Synthetic pathway from acetone to 4-Methyl-2-pentanone.

Caption: Troubleshooting workflow for low MIBK yield.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. chemcess.com [chemcess.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. 4-Methyl-2-pentanone: Uses and Production_Chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Making sure you're not a bot! [oc-praktikum.de]

Troubleshooting phase separation issues in MIBK extractions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving phase separation issues encountered during Methyl Isobutyl Ketone (MIBK) extractions.

Frequently Asked Questions (FAQs)

Q1: What is MIBK and why is it used in extractions?

Methyl Isobutyl Ketone (MIBK) is a colorless, organic liquid compound used as a solvent in various industrial applications, including the manufacturing of paints, rubbers, and pharmaceuticals.[1] In laboratory settings, its low solubility in water makes it highly effective for liquid-liquid extractions.[2][3] It exhibits similar polarity to ethyl acetate (B1210297) but offers greater stability in the presence of aqueous acids and bases.[3]

Q2: What are the common causes of phase separation problems in MIBK extractions?

The formation of emulsions is a primary issue in liquid-liquid extractions.[4] Emulsions are frequently caused by the presence of surfactant-like compounds in the sample, such as phospholipids, free fatty acids, and proteins, which have mutual solubility in both the aqueous and organic phases.[4] This is a common challenge when working with biological samples or samples with high-fat content.[4]

Q3: What is an emulsion and why is it problematic?

An emulsion is a stable mixture of two immiscible liquids, where one liquid is dispersed in the other as fine droplets. In MIBK extractions, this appears as a cloudy or milky layer between the aqueous and organic phases.[5][6] Emulsions are problematic because they make it difficult to separate the two phases cleanly, which can trap the analyte of interest and lead to inaccurate quantitative results.[4] If an emulsion is greater than one-third the volume of the solvent layer, emulsion-breaking techniques are typically required.[5][6]

Q4: How can I prevent emulsions from forming?

Preventing an emulsion is often easier than breaking one after it has formed.[4] A simple preventative measure is to gently swirl the separatory funnel instead of vigorously shaking it.[4] This reduces the agitation that can lead to emulsion formation while still providing sufficient surface area for the extraction to occur.[4] Additionally, if you anticipate emulsion formation, you can add salt to the sample before shaking it with the solvent.[5][6]

Troubleshooting Guide: Resolving Phase Separation Issues

This guide provides a systematic approach to troubleshooting and resolving common phase separation problems encountered during MIBK extractions.

Problem: A stable emulsion has formed between the aqueous and MIBK layers.

The formation of a stable emulsion is the most frequent issue in MIBK extractions. The following steps outline various techniques to break the emulsion, starting with the simplest methods.

Initial Steps

• Let the sample sit: Allow the mixture to stand undisturbed for up to an hour.[5][6] Gentle tapping of the container or slow stirring of the emulsion layer can sometimes accelerate the separation.[5][6]

• "Salting out": Add a saturated solution of sodium chloride (brine) or solid salt to the mixture.[4][7] This increases the ionic strength of the aqueous layer, which can help force the separation of the two phases.[4][7]

Chemical and Physical Interventions

If the initial steps do not resolve the emulsion, the following methods can be employed.

Method	Description	Considerations
Acidification	Lower the pH of the aqueous phase to approximately 2 using hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[5][6] This can be particularly effective if the emulsion is caused by detergents or soaps.[5][6]	Ensure your target compound is stable at a low pH.
Solvent Addition	Add a small amount of a different organic solvent to alter the properties of the organic phase and help break the emulsion.[4][7]	The added solvent must be miscible with MIBK and immiscible with water.
Filtration	Pass the mixture through a phase separation filter paper or a plug of glass wool.[4] Alternatively, filtering through anhydrous sodium sulfate (B86663) can help by absorbing water and breaking the emulsion.[5][6]	This method may not be suitable for large volumes.
Centrifugation	Centrifuging the sample is a highly effective method for breaking emulsions by forcing the denser phase to the bottom.[5][6][7]	Requires access to a centrifuge capable of handling the sample volumes.
Heating or Cooling	Gentle heating can reduce the viscosity of the emulsion, aiding separation.[8] Conversely, freezing the mixture can physically disrupt the emulsion as ice crystals form.[8]	Be cautious of temperature-sensitive compounds.
Ultrasonic Bath	Placing the sample in an ultrasonic bath can help to coalesce the dispersed droplets.[5][6]

Problem: A precipitate or gooey solid has formed at the interface.

In some cases, a solid or semi-solid material may form between the two layers, obscuring the interface.

Solution:

• Attempt to wash the interface with water to dissolve any water-soluble precipitates.[9]

• After removing the aqueous layer, add a drying agent like anhydrous sodium sulfate to the organic layer to absorb any remaining water and potentially the precipitate.[9] The mixture can then be filtered to remove the solid material.[9]

Problem: The interface between the layers is not visible.

This can occur when one or both of the phases are darkly colored.

Solution:

• If using a glass separatory funnel, shining a bright light behind it can sometimes reveal the interface.

• Adding ice to the funnel can also help identify the aqueous layer, as the ice will float at the interface if the organic solvent is denser than water, or sink to the interface if the organic solvent is less dense.[9]

Experimental Protocols

Protocol 1: General Procedure for Breaking an Emulsion

• Initial Observation: Allow the separatory funnel to stand undisturbed for 15-30 minutes to see if the emulsion resolves on its own.

• Salting Out: If the emulsion persists, add a small amount of solid sodium chloride or a saturated brine solution. Gently swirl the funnel to mix and then allow it to stand.

• pH Adjustment (if applicable): If the sample is known to contain surfactants, carefully add a dilute acid (e.g., 1M HCl) dropwise to lower the pH of the aqueous phase to ~2. Invert the funnel gently to mix.

• Centrifugation (if available): Transfer the mixture to appropriate centrifuge tubes and centrifuge at a moderate speed (e.g., 2000-3000 rpm) for 10-15 minutes.

• Filtration: As a final attempt, carefully pour the entire contents of the funnel through a filter paper containing a layer of anhydrous sodium sulfate. Collect the organic phase that passes through.

Data Presentation

Table 1: Physical Properties of Methyl Isobutyl Ketone (MIBK)

Property	Value
Molecular Formula	C₆H₁₂O[1][10]
Molecular Weight	100.16 g/mol [1][10]
Appearance	Clear, colorless liquid[1][11]
Odor	Sweet, camphor-like[10]
Boiling Point	117-118 °C[2]
Melting Point	-84.7 °C[2]
Density	0.802 g/mL at 20 °C[2]
Solubility in Water	1.91 g/100 mL (20 °C)[2]
Flash Point	14 °C (57.2 °F)[1]

Visualizations

Troubleshooting Workflow for Emulsion Formation

Caption: A workflow diagram illustrating the sequential steps for troubleshooting emulsions in MIBK extractions.

Logical Relationship of Emulsion Problems and Solutions

Caption: A diagram showing the relationships between common phase separation problems and their respective solutions.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 3. Sixty Solvents [chem.rochester.edu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. azom.com [azom.com]
• 6. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 7. biotage.com [biotage.com]
• 8. youtube.com [youtube.com]
• 9. Tips & Tricks [chem.rochester.edu]
• 10. greenfield.com [greenfield.com]
• 11. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Separation of 4-Methyl-2-pentanone from Acetic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the separation of 4-Methyl-2-pentanone (also known as Methyl Isobutyl Ketone or MIBK) from acetic acid using distillation techniques.

Data Presentation: Physical Properties

A summary of the key physical properties of 4-Methyl-2-pentanone and acetic acid is presented below. The proximity of their boiling points highlights the primary challenge in achieving efficient separation through standard distillation methods.

Property	4-Methyl-2-pentanone	Acetic Acid
CAS Number	108-10-1	64-19-7
Boiling Point	116-118 °C[1]	118-119 °C[2][3]
Melting Point	-85 to -80 °C[1]	16-17 °C[2][3]
Density	~0.801 g/mL at 25 °C[1][4]	~1.049 g/cm³ (liquid)[2]
Molar Mass	100.16 g/mol	60.052 g/mol
Solubility in Water	20 g/L (Slightly soluble)[4]	Miscible[2]
Flash Point	17 °C	39 °C[3]

Troubleshooting Guide

This guide addresses common issues that may arise during the distillation of 4-Methyl-2-pentanone and acetic acid mixtures.

Q1: Why is the separation efficiency poor, with significant cross-contamination in the distillate and bottoms?

A1: This is the most common issue due to the very close boiling points of 4-Methyl-2-pentanone (~117 °C) and acetic acid (~118 °C).[2]

• Insufficient Column Efficiency: Your distillation column (e.g., Vigreux, packed) may not have enough theoretical plates to resolve components with such a small boiling point difference.

• Incorrect Reflux Ratio: A low reflux ratio may not allow for adequate equilibration between the liquid and vapor phases, leading to poor separation. For close-boiling mixtures, a higher reflux ratio is generally required.[5]

• Fluctuating Heat Input: Unstable heating of the reboiler can cause inconsistent vaporization rates, disrupting the equilibrium within the column.

• Channeling in Packed Columns: The vapor may be rising through the column in channels instead of interacting evenly with the packing material, which reduces efficiency.[5]

Q2: The distillation column is flooding (liquid is filling the column). What should I do?

A2: Flooding occurs when the upward flow of vapor is too high, preventing the downward flow of liquid condensate.[5]

• Reduce Heat Input: Immediately lower the heat supplied to the reboiler. This will decrease the rate of vaporization and reduce the upward pressure.

• Check for Blockages: Ensure there are no obstructions in the column packing or on the trays.

• Adjust Feed Rate: If using a continuous setup, reduce the rate at which the feed mixture is introduced.

Q3: Excessive foaming is occurring in the reboiler. How can this be managed?

A3: Foaming can be caused by impurities or high boiling rates, leading to inaccurate temperature readings and potential carry-over of liquid into the column.

• Reduce Boiling Rate: Lower the heat input to the reboiler for a more gentle boil.

• Use Anti-Foaming Agents: If compatible with your process, adding a small amount of an appropriate anti-foaming agent can resolve the issue.[5]

• Ensure Clean Glassware: Contaminants on the glassware can act as nucleation sites for foam.

Q4: The temperature at the top of the column is unstable. What does this indicate?

A4: An unstable head temperature suggests that a pure component or a stable azeotrope is not consistently reaching the top of the column.

• Check Heat Input: Ensure the reboiler is heated consistently. Fluctuations in heat can cause surges of different compositions up the column.

• Improve Column Insulation: Poor insulation can lead to heat loss and condensation at various points, disrupting the vapor-liquid equilibrium.

• Check for Leaks: Ensure all joints in the distillation apparatus are properly sealed.

Frequently Asked Questions (FAQs)

Q1: Why can't I effectively separate 4-Methyl-2-pentanone and acetic acid with simple distillation?

A1: Simple distillation is only effective for separating liquids with a significant difference in boiling points (generally >40 °C).[6] Given that 4-Methyl-2-pentanone and acetic acid have boiling points that are only 1-2 °C apart, simple distillation will not provide a meaningful separation.[2][6] Both components will vaporize at nearly the same temperature, resulting in a vapor composition that is very similar to the liquid composition.

Q2: Does a 4-Methyl-2-pentanone and acetic acid mixture form an azeotrope?

A2: The literature does not indicate the formation of a direct azeotrope between 4-Methyl-2-pentanone and acetic acid. The primary difficulty is their close boiling points. However, 4-Methyl-2-pentanone does form a minimum-boiling azeotrope with water. This azeotrope boils at 87.9 °C and consists of approximately 75.7% 4-Methyl-2-pentanone by weight.[7] This property can be exploited in azeotropic distillation.

Q3: What is extractive distillation and how can it be used for this separation?

A3: Extractive distillation is an enhanced distillation technique where a high-boiling solvent (entrainer) is added to the mixture. This solvent selectively alters the relative volatility of the components to be separated, making the separation easier. For the 4-Methyl-2-pentanone/acetic acid system, a separating agent is introduced that interacts differently with each component, increasing the effective boiling point difference. A patented method involves using a mixture of dimethyl sulfoxide (B87167) and pelargonic acid as the extractive agent.[8] In this specific process, the agent facilitates the decomposition of acetic acid into ketene (B1206846) and water, which are then more easily separated from the 4-Methyl-2-pentanone.[8]

Q4: What are the primary safety concerns when distilling this mixture?

A4: Both chemicals present hazards that require careful handling.

• Flammability: 4-Methyl-2-pentanone is highly flammable with a low flash point (17 °C). Acetic acid is also flammable.[3] Ensure the distillation is performed in a well-ventilated area (fume hood) away from ignition sources. Use explosion-proof equipment where necessary.

• Corrosivity: Glacial acetic acid is corrosive and can cause severe skin burns and eye damage.[9]

• Peroxide Formation: 4-Methyl-2-pentanone can form explosive peroxides upon exposure to air.[7][10] Do not distill to dryness.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Experimental Protocols

Methodology for Fractional Distillation

While fractional distillation is challenging for this specific pair, the following protocol outlines the general procedure. For a more effective separation, consider azeotropic or extractive distillation.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask (reboiler), a fractionating column (e.g., packed with Raschig rings or Vigreux type), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glassware is clean and dry. Use boiling chips in the reboiler to ensure smooth boiling.

  • Wrap the fractionating column and distillation head with glass wool or aluminum foil for insulation to minimize heat loss.

• Charging the Flask:

  • Charge the round-bottom flask with the 4-Methyl-2-pentanone and acetic acid mixture, filling it to no more than two-thirds of its volume.

• Distillation Process:

  • Begin heating the flask gently using a heating mantle.

  • Observe the mixture as it begins to boil and the vapor rises into the fractionating column.

  • Adjust the heating rate to establish a slow, steady distillation rate (approximately 1-2 drops per second of distillate). A high heating rate will lead to flooding and poor separation.[5]

  • Monitor the temperature at the distillation head. It should remain constant during the collection of a pure fraction.

• Fraction Collection:

  • Collect the initial fraction (forerun), which may contain lower-boiling impurities.

  • As the temperature begins to rise steadily, change the receiving flask to collect the main fraction(s).

  • Collect fractions over narrow temperature ranges.

• Shutdown:

  • Stop the distillation before the reboiler runs dry to prevent overheating and potential peroxide-related hazards.[10]

  • Allow the apparatus to cool completely before disassembling.

Visualizations

References

• 1. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 2. Acetic acid - Wikipedia [en.wikipedia.org]
• 3. RAPID-N [rapidn.jrc.ec.europa.eu]
• 4. 4-Methyl-2-pentanone = 99 108-10-1 [sigmaaldrich.com]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. chemcess.com [chemcess.com]
• 8. US4861436A - Recovery of 4-methyl-2-pentanone from acetic acid by distillation - Google Patents [patents.google.com]
• 9. Acetic acid | Definition, Formula, Uses, & Facts | Britannica [britannica.com]
• 10. 4-Methyl-2-pentanone CAS#: 108-10-1 [m.chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Validated Analytical Methods for the Quantification of 4-Methyl-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantification of 4-Methyl-2-pentanone (MIBK), a common solvent used in the pharmaceutical industry. The selection of a suitable analytical method is critical for ensuring the quality and safety of pharmaceutical products by accurately monitoring residual solvent levels. This document outlines the experimental protocols and performance data for the most common and effective techniques, primarily focusing on Gas Chromatography (GC), to aid researchers in selecting and implementing the appropriate method for their specific needs.

Introduction to 4-Methyl-2-pentanone and its Analysis

4-Methyl-2-pentanone, also known as methyl isobutyl ketone (MIBK), is a Class 2 or 3 residual solvent, according to the International Council for Harmonisation (ICH) guidelines, depending on the specific regulatory context. Its potential toxicity necessitates the use of validated, sensitive, and accurate analytical methods to ensure that its levels in pharmaceutical substances and products do not exceed the established safety limits. The most prevalent technique for the analysis of residual solvents, including MIBK, is Gas Chromatography with a Flame Ionization Detector (GC-FID), often coupled with headspace sampling. High-Performance Liquid Chromatography (HPLC) can also be employed, though it is less common for this application due to the compound's volatility and lack of a strong UV chromophore.

Comparison of Analytical Methods

The following tables summarize the performance data of a validated Gas Chromatography-Flame Ionization Detection (GC-FID) method for the quantification of 4-Methyl-2-pentanone. Due to the limited availability of detailed validation data for HPLC methods for MIBK in the public domain, a direct comparison is not feasible at this time. GC-FID remains the industry-standard and most widely documented method for this analysis.

Table 1: Performance Characteristics of a Validated GC-FID Method for 4-Methyl-2-pentanone Quantification

Parameter	Result
Linearity (R²)	≥ 0.99
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	≤ 15%
Limit of Detection (LOD)	Typically in the low ppm range
Limit of Quantification (LOQ)	Typically in the low to mid ppm range

The data presented in this table is a synthesis of typical performance characteristics for validated GC-FID methods for residual solvent analysis and should be confirmed by in-house validation.

Experimental Protocols

A detailed methodology is crucial for the successful implementation and validation of an analytical method. Below is a typical experimental protocol for the quantification of 4-Methyl-2-pentanone using Headspace GC-FID.

Headspace Gas Chromatography-Flame Ionization Detection (HS-GC-FID) Method

This method is suitable for the determination of MIBK in pharmaceutical drug substances and products.

1. Instrumentation:

• A gas chromatograph equipped with a flame ionization detector (FID) and a headspace autosampler.

2. Chromatographic Conditions:

• Column: DB-624 (30 m x 0.53 mm ID, 3.0 µm film thickness) or equivalent.

• Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 20 minutes.

  • Ramp: 10°C/minute to 240°C.

  • Hold: 20 minutes at 240°C.

• Injector Temperature: 140°C.

• Detector Temperature: 250°C.

• Split Ratio: 5:1.

3. Headspace Parameters:

• Oven Temperature: 80°C.

• Loop Temperature: 90°C.

• Transfer Line Temperature: 105°C.

• Vial Equilibration Time: 60 minutes.

4. Standard and Sample Preparation:

• Diluent: Dimethyl sulfoxide (B87167) (DMSO) or another suitable high-boiling solvent.

• Standard Solution: Prepare a stock solution of 4-Methyl-2-pentanone in the diluent. Prepare working standards by serial dilution to cover the expected concentration range.

• Sample Solution: Accurately weigh the sample and dissolve it in the diluent to a known concentration.

5. System Suitability:

• Perform replicate injections of a standard solution to verify system precision (typically %RSD ≤ 15%).

• The resolution between critical pairs of solvents should be adequate to ensure selectivity.

6. Data Analysis:

• Identify the 4-Methyl-2-pentanone peak in the chromatogram by comparing its retention time with that of the standard.

• Quantify the amount of 4-Methyl-2-pentanone in the sample by comparing the peak area with the calibration curve generated from the standard solutions.

Method Validation Workflow

The validation of an analytical method ensures that it is suitable for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation, in accordance with ICH guidelines.

Caption: Workflow for analytical method validation.

Conclusion

For the quantification of 4-Methyl-2-pentanone as a residual solvent in pharmaceutical products, Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) is the most established and well-validated analytical method. It offers the necessary sensitivity, selectivity, and robustness to meet regulatory requirements. While HPLC methods may be developed, they are less common for this application and would likely require a derivatization step to achieve adequate sensitivity with UV detection. The provided GC-FID protocol and validation workflow serve as a comprehensive guide for researchers and scientists to establish a reliable method for the quality control of 4-Methyl-2-pentanone. It is imperative that any analytical method be fully validated in the laboratory where it will be used to ensure its suitability for the intended application.

A Comparative Toxicological Profile: 4-Methyl-2-pentanone vs. Methyl Isobutyl Carbinol

In the realm of industrial chemicals, a thorough understanding of their toxicological profiles is paramount for ensuring workplace safety and mitigating potential health risks. This guide provides a detailed comparison of the toxicity of two closely related solvents: 4-Methyl-2-pentanone (also known as Methyl Isobutyl Ketone, MIBK) and Methyl Isobutyl Carbinol (MIBC). This objective analysis, supported by experimental data, is intended for researchers, scientists, and professionals in drug development and chemical safety assessment.

Quantitative Toxicity Data

The following table summarizes the acute toxicity data for MIBK and MIBC, providing a clear comparison of their relative toxicities across different exposure routes.

Toxicological Endpoint	4-Methyl-2-pentanone (MIBK)	Methyl Isobutyl Carbinol (MIBC)
Oral LD50 (Rat)	2,080 mg/kg[1]	2,590 - 2,950 mg/kg[2]
Dermal LD50 (Rabbit)	> 16,000 mg/kg[1]	2,870 - >3,870 mg/kg[2]
Inhalation LC50 (Rat)	> 8.2 mg/L (4 h)[1]	> 16 mg/L (4 h)[2]
Eye Irritation	Causes serious eye irritation[1]	Causes serious eye irritation[3][4]
Skin Irritation	No irritant effect[1] / Repeated exposure may cause skin dryness or cracking[5]	Slight irritation[3] / Causes mild skin irritation[4]
Respiratory Irritation	May cause respiratory irritation[1][5]	May cause respiratory irritation[3][4]

Experimental Protocols

To ensure the reproducibility and clear understanding of the cited toxicological data, detailed methodologies for key experiments are outlined below.

Acute Oral Toxicity (LD50) - OECD Test Guideline 401

The oral median lethal dose (LD50) values were determined following a protocol similar to the OECD Test Guideline 401.

• Test Animals: Healthy, young adult rats of a standard laboratory strain were used. Animals were acclimatized to the laboratory conditions for at least 5 days prior to the study.

• Dosage: A range of doses of the test substance (4-Methyl-2-pentanone or Methyl Isobutyl Carbinol) was administered orally by gavage to groups of fasted animals.

• Observation: Animals were observed for mortality, clinical signs of toxicity, and body weight changes for a period of 14 days.

• Data Analysis: The LD50 was calculated using a standard statistical method, such as the probit analysis, to determine the dose that is lethal to 50% of the test population.

Acute Dermal Toxicity (LD50) - OECD Test Guideline 402

The dermal LD50 was established using a methodology consistent with the OECD Test Guideline 402.

• Test Animals: Young adult rabbits were used for this study. A day before the application, the fur on the dorsal area of the trunk was clipped.

• Application: The test substance was applied uniformly over a shaved area of approximately 10% of the total body surface area. The area was then covered with a porous gauze dressing.

• Exposure Duration: The exposure period was 24 hours.

• Observation: Following exposure, the animals were observed for 14 days for signs of toxicity and mortality.

• Data Analysis: The dermal LD50 was calculated based on the observed mortality at different dose levels.

Acute Inhalation Toxicity (LC50) - OECD Test Guideline 403

The inhalation median lethal concentration (LC50) was determined based on protocols aligned with the OECD Test Guideline 403.

• Test Animals: Groups of young adult rats were exposed to the test substance.

• Exposure: The animals were exposed to a dynamic airflow of the test substance vapor in an inhalation chamber for a period of 4 hours.

• Concentrations: Several concentration levels were tested.

• Observation: The animals were observed for 14 days post-exposure for any signs of toxicity and mortality.

• Data Analysis: The LC50, the concentration of the chemical in the air that kills 50% of the test animals during the observation period, was then calculated.

Comparative Toxicity Assessment Workflow

The following diagram illustrates the logical workflow for a comparative toxicity assessment, from initial substance identification to the final risk characterization.

Caption: Workflow for comparative toxicity assessment.

Genotoxicity and Carcinogenicity

4-Methyl-2-pentanone (MIBK): Data indicates that MIBK is not genotoxic.[6] However, the International Agency for Research on Cancer (IARC) has classified MIBK as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans"[7][8]. This classification is based on animal studies that showed an increase in kidney tumors in male rats and liver neoplasms in mice.[9][10] The carcinogenic potential is thought to have a threshold and may be related to a non-genotoxic mechanism.[8]

Methyl Isobutyl Carbinol (MIBC): Available data suggests that MIBC is not considered to be genotoxic or carcinogenic.[2][11] Studies have shown it to be non-mutagenic in bacterial reverse mutation assays.[11]

Conclusion

Both 4-Methyl-2-pentanone and Methyl Isobutyl Carbinol exhibit moderate acute toxicity via the oral route and may cause respiratory and serious eye irritation. MIBK shows very low dermal toxicity. A key differentiator in their toxicological profiles is the carcinogenicity classification of MIBK as a possible human carcinogen (IARC Group 2B), a concern not currently associated with MIBC. While both are irritants, MIBK is not classified as a skin irritant, whereas MIBC can cause mild skin irritation. For risk assessment, the potential for carcinogenicity with chronic exposure to MIBK is a significant consideration that is not indicated for MIBC based on current data.

References

• 1. agilent.com [agilent.com]
• 2. redox.com [redox.com]
• 3. monumentchemical.com [monumentchemical.com]
• 4. petrolkimya.com [petrolkimya.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Toxicity and carcinogenicity of methyl isobutyl ketone in F344N rats and B6C3F1 mice following two year inhalation exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Toxicology and carcinogenesis studies of methyl isobutyl ketone (Cas No. 108-10-1) in F344/N rats and B6C3F1 mice (inhalation studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

Performance comparison of 4-Methyl-2-pentanone vs ethyl acetate as a solvent

An Objective Comparison of 4-Methyl-2-pentanone and Ethyl Acetate (B1210297) as Solvents for Research and Development

In the landscape of chemical solvents, both 4-Methyl-2-pentanone (MIBK) and ethyl acetate hold significant roles, particularly within research, scientific, and drug development sectors. Their selection can critically influence experimental outcomes, from reaction kinetics to purification efficiency. This guide provides an objective, data-driven comparison of their performance, safety, and physical properties to aid professionals in making informed solvent choices.

Physicochemical Properties: A Head-to-Head Comparison

A solvent's fundamental physical and chemical properties dictate its behavior and suitability for specific applications. MIBK is an aliphatic ketone, while ethyl acetate is an ester formed from ethanol (B145695) and acetic acid.[1][2] These structural differences lead to distinct performance characteristics.

Table 1: Summary of Key Physicochemical Data

Property	4-Methyl-2-pentanone (MIBK)	Ethyl Acetate
Molecular Formula	C₆H₁₂O[3]	C₄H₈O₂[4]
Molecular Weight	100.16 g/mol [3]	88.11 g/mol [5]
Boiling Point	116-118 °C[3][6]	77.1 °C[1][7]
Melting Point	-85 to -80 °C[2][3]	-83.6 °C[5][7]
Density	~0.801 g/mL at 20-25 °C[2][3]	~0.902 g/cm³ at 20 °C[4]
Flash Point	14-18 °C (57-64 °F)[3][8][9]	-4 °C (24 °F)[4][5]
Water Solubility	19-20 g/L (Slightly soluble)[3][6][8]	Slightly soluble[1][10]
Polarity Index	4.2[11]	4.4[11][12]
Vapor Pressure	15-20 mmHg at 20 °C[3][9]	Not specified in results

| Vapor Density (Air=1) | 3.46 - 3.5[3][9] | ~3.04[5] |

Performance in Key Laboratory Applications

The choice between MIBK and ethyl acetate often depends on the specific requirements of the application, such as extraction, chromatography, or chemical synthesis.

Solvent Power and Extraction Efficiency

Both solvents are effective for liquid-liquid extractions. Ethyl acetate is a polar aprotic solvent, making it versatile for extracting a wide range of polar and nonpolar compounds.[5][13] Its ability to dissolve both lipophilic and hydrophilic compounds is a key advantage.[13] MIBK has a similar polarity to ethyl acetate but exhibits lower solubility in water, which can be beneficial for creating distinct phase separation in extractions.[14] Furthermore, MIBK shows greater stability in the presence of acids and bases compared to ethyl acetate, which can hydrolyze into acetic acid and ethanol.[7][14]

In a study comparing solvents for the extraction of acetic acid from aqueous solutions, ethyl acetate was found to be preferable for lower feed concentrations, while MIBK was a suitable alternative.[15]

Chromatography

In chromatography, particularly flash column chromatography, ethyl acetate is a standard polar component often mixed with nonpolar solvents like hexane.[16] Its moderate polarity and volatility are well-suited for the separation of a wide range of "normal" compounds.[16][17] MIBK is also used in chromatography and can be resolved on both nonpolar and polar capillary GC columns.[18] The choice between them can depend on the specific polarity required to achieve optimal separation (Rf values) for the compounds of interest.

Safety, Health, and Environmental Profile

Safety and environmental impact are paramount considerations in solvent selection. Both MIBK and ethyl acetate are highly flammable liquids and pose health risks upon exposure.

Table 2: Comparative Safety and Environmental Data

Parameter	4-Methyl-2-pentanone (MIBK)	Ethyl Acetate
Flammability	Highly flammable liquid and vapor.[6][9]	Highly flammable; can form explosive mixtures with air.[4][17]
Explosive Limits	1.2% - 8.0%[2][9]	Not specified in results
TWA Exposure Limit	50 ppm (205 mg/m³)[2]	200 ppm (720 mg/m³)[10]
STEL Exposure Limit	75 ppm (300 mg/m³)[2]	400 ppm (1440 mg/m³)[10]
Primary Health Hazards	Eye and respiratory tract irritation, central nervous system depression, headaches, dizziness.[19][20] Suspected of causing cancer.[6][21]	Irritation of eyes, nose, and throat; dizziness, drowsiness.[1][22] Prolonged exposure may cause dermatitis and damage to the liver and kidneys.[10][23]

| Environmental Profile | Readily biodegradable with low aquatic toxicity.[24] Volatile Organic Compound (VOC). | Considered a 'Green Solvent' due to its biodegradability.[4] It is a VOC that can contribute to smog formation.[10] |

Ethyl acetate is often favored for its lower toxicity profile.[25] It is considered biodegradable and is derived from renewable resources like ethanol.[4] MIBK is also readily biodegradable, and its environmental hazards are considered negligible with proper control.[24] However, it is suspected of causing cancer, which requires stricter handling protocols.[6][21]

Cost and Availability

Ethyl acetate is manufactured on a large scale, with over 1 million tons produced annually, which contributes to its low cost and wide availability.[7][22] Market prices can fluctuate based on raw material costs, such as ethanol.[26] MIBK is also a common industrial solvent, but cost comparisons should be made with suppliers based on required purity and volume.

Experimental Methodologies

Protocol 1: Determining Extraction Suitability via the Cloud Point Method

This method is used to determine the mutual solubility of a ternary system (e.g., water + solute + solvent) and generate a binodal curve, which indicates the region of immiscibility. A larger two-phase region suggests better suitability for liquid-liquid extraction.

Objective: To compare the two-phase region of the (Water + Acetic Acid + Solvent) system for both MIBK and ethyl acetate.

Materials:

• Acetic acid (99.9%)

• 4-Methyl-2-pentanone (analytical grade)

• Ethyl acetate (analytical grade)

• Distilled water

• Glass flasks

• Burette

Procedure:

• Prepare a known mixture of two components (e.g., a specific mass of water and the solvent, either MIBK or ethyl acetate) in a glass flask.

• Titrate this mixture with the third component (acetic acid) from a burette, while continuously stirring.

• Observe the mixture for the first sign of permanent turbidity or cloudiness. This is the "cloud point," indicating the boundary of the miscible region.

• Record the amount of acetic acid added.

• Repeat this process with different initial proportions of the first two components to generate a series of points.

• Plot these points on a ternary phase diagram to construct the binodal curve. The area under the curve represents the heterogeneous (two-phase) region.[15]

• Compare the binodal curves for MIBK and ethyl acetate. A larger area under the curve indicates a broader range of concentrations where phase separation will occur, which can be advantageous for extraction.[15]

Protocol 2: Purity Assay by Gas Chromatography (GC)

This is a standard method to determine the purity of a solvent.

Objective: To quantify the purity of a MIBK or ethyl acetate sample.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Capillary column (e.g., Type I, methyl silicone for MIBK).[27]

Procedure:

• Set the GC parameters (e.g., oven temperature program, injector temperature, detector temperature, carrier gas flow rate) appropriate for the solvent being analyzed.[18]

• Inject a known volume of the solvent sample into the GC.

• The components of the sample are separated as they pass through the column.

• The detector measures the quantity of each component as it elutes.

• Measure the area under all peaks in the resulting chromatogram.

• Calculate the content of the primary solvent in area percent. This value can be corrected for water content, which should be determined separately using a method like Karl Fischer titration.[27]

Logical Workflow for Solvent Selection

Choosing the optimal solvent requires balancing performance, safety, and experimental constraints. The following diagram illustrates a decision-making workflow.

Caption: A decision tree for selecting between MIBK and Ethyl Acetate.

Conclusion

Both 4-Methyl-2-pentanone and ethyl acetate are highly capable solvents, but they are not interchangeable.

• Choose Ethyl Acetate when a versatile, moderately polar solvent with a lower boiling point, faster evaporation rate, and a better toxicity profile is required. It is an excellent general-purpose solvent for extractions and is a mainstay in column chromatography.[16][22]

• Choose 4-Methyl-2-pentanone (MIBK) when higher chemical stability (especially towards acids and bases), lower water solubility for cleaner phase separations, and a higher boiling point are desired.[14] Its use requires careful handling due to greater health concerns.

Ultimately, the optimal choice depends on a thorough evaluation of the experimental goals, safety protocols, and the specific chemical properties of the compounds involved.

References

• 1. Ethyl Acetate: Structure, Properties, Uses & Safety in Chemistry [vedantu.com]
• 2. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]
• 3. 4-甲基-2-戊酮 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. APC Pure | News | The Complete Guide to Ethyl Acetate / Ethyl Ethanoate [apcpure.com]
• 5. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Methyl-2-pentanone | 108-10-1 | TCI AMERICA [tcichemicals.com]
• 7. Ethyl acetate - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. greenfield.com [greenfield.com]
• 10. Ethyl acetate - DCCEEW [dcceew.gov.au]
• 11. Polarity Index [macro.lsu.edu]
• 12. Solvent Physical Properties [people.chem.umass.edu]
• 13. Why is Ethyl Acetate a Good Solvent for Extraction? [slchemtech.com]
• 14. Sixty Solvents [chem.rochester.edu]
• 15. ijltet.org [ijltet.org]
• 16. Chromatography [chem.rochester.edu]
• 17. Assessing the Impact of Ethyl Acetate on Health and Safety? [eureka.patsnap.com]
• 18. gcms.cz [gcms.cz]
• 19. Methyl isobutyl ketone (HSG 58, 1991) [inchem.org]
• 20. dhss.delaware.gov [dhss.delaware.gov]
• 21. sasoltechdata.com [sasoltechdata.com]
• 22. ehs.com [ehs.com]
• 23. Ethyl Acetate Hazards and Safety Measures | CloudSDS [cloudsds.com]
• 24. cir-safety.org [cir-safety.org]
• 25. nbinno.com [nbinno.com]
• 26. Chemicals Prices, Market News, Trends & Forecast 2025 [nexizo.ai]
• 27. pubs.acs.org [pubs.acs.org]

A Comparative Guide: 4-Methyl-2-pentanone (MIBK) versus Diisobutyl Ketone (DIBK) for Metal Extraction

In the realm of metallurgical research and pharmaceutical development, the efficient extraction and separation of metals are paramount. The choice of solvent in liquid-liquid extraction processes is a critical determinant of success, influencing not only the extraction efficiency but also the stability of the extracted species and the overall cost-effectiveness of the process. This guide provides an objective comparison of two commonly used ketones, 4-methyl-2-pentanone (MIBK) and diisobutyl ketone (DIBK), for metal extraction, supported by experimental data.

Performance Comparison in Metal Extraction

Both MIBK and DIBK are effective solvents for the extraction of a variety of metals. However, their performance can differ significantly depending on the metal of interest and the specific experimental conditions, such as the acidity of the aqueous phase.

Key Findings from Experimental Data:

• Copper (Cu): In strongly acidic media (0.01-8M hydrochloric acid), DIBK demonstrates superior stability for the extraction of copper(II) chelate with ammonium (B1175870) l-pyrrolidinecarbodithioate.[1] Unlike MIBK, the volume of the DIBK extract remains constant regardless of the acidity.[1] Furthermore, the copper chelate extracted into DIBK exhibits excellent stability without the need for additional washing steps to remove co-extracted acid.[1] When DIBK is employed, quantitative extraction of the copper chelate is achievable from acidic media.[1]

• Gold (Au): Comparative studies have been conducted on the solvent extraction of tetrachloroaurate (B171879) (AuCl₄⁻) and tetrabromoaurate (AuBr₄⁻) complexes using both MIBK and DIBK.[2] One investigation concluded that a method utilizing DIBK in conjunction with Aliquat 336 is a "good, perhaps outstanding" technique for gold determination, suggesting its high efficiency and reliability.[3]

• Iron (Fe): Iron is a common interference in the analysis of various metals. Solvent extraction is a frequently used method for its removal. DIBK has been shown to be highly effective for this purpose, with optimized parameters leading to over 95% removal of iron in a single extraction.[4] This efficient removal of iron is crucial for minimizing analytical interferences in the determination of other elements.

• Zirconium (Zr) and Hafnium (Hf): The MIBK-thiocyanic acid (HSCN) system is widely used for the separation of zirconium and hafnium. In this system, increasing the MIBK concentration leads to an increase in the distribution ratios of both metals.[5] However, the separation factor between hafnium and zirconium decreases with increasing MIBK concentration.[5] The molar ratios of MIBK to the extracted metal complexes were found to be 5.34 for zirconium and 5.03 for hafnium.[5]

Quantitative Data Summary

The following table summarizes the key quantitative data from the cited studies, providing a direct comparison of the extraction performance of MIBK and DIBK for different metals.

Metal	Solvent System	Key Performance Metric	Value/Observation	Reference
Copper (Cu)	DIBK with ammonium l-pyrrolidinecarbodithioate in 0.01-8M HCl	Stability of Extract	Excellent stability without washing	[1]
Copper (Cu)	DIBK with ammonium l-pyrrolidinecarbodithioate in acidic media	Extraction Efficiency	Quantitative extraction	[1]
Gold (Au)	DIBK with Aliquat 336	Method Performance	Considered a "good, perhaps outstanding" technique	[3]
Iron (Fe)	DIBK	Removal Efficiency	>95% in a single extraction	[4]
Zirconium (Zr)	MIBK-HSCN	MIBK to Metal Molar Ratio	5.34	[5]
Hafnium (Hf)	MIBK-HSCN	MIBK to Metal Molar Ratio	5.03	[5]

Experimental Protocols

A generalized experimental protocol for the solvent extraction of metals using either MIBK or DIBK is outlined below. It is crucial to note that specific parameters such as aqueous phase acidity, chelating agent concentration, and contact time should be optimized for each specific metal and sample matrix.

General Procedure for Metal Extraction:

• Preparation of Aqueous Phase: The sample containing the metal of interest is dissolved in an appropriate aqueous solution, typically an acidic medium (e.g., HCl, HNO₃). The pH or acidity is adjusted to the optimal range for the specific metal extraction. If required, a suitable chelating agent is added to form a neutral metal complex that is soluble in the organic solvent.

• Solvent Extraction:

  • An equal volume of the organic solvent (MIBK or DIBK) is added to the prepared aqueous phase in a separatory funnel.

  • The funnel is securely stoppered and shaken vigorously for a predetermined period (e.g., 2-5 minutes) to ensure thorough mixing and facilitate the transfer of the metal complex into the organic phase.

  • The funnel is then allowed to stand undisturbed until the two phases have completely separated.

• Phase Separation: The lower aqueous phase is carefully drained and collected. The upper organic phase, now containing the extracted metal, is collected in a separate container.

• Washing (Optional but Recommended): The organic phase may be washed with a fresh aqueous solution (e.g., dilute acid) to remove any co-extracted impurities or excess chelating agent. This step is repeated as necessary.

• Stripping (Back-Extraction): To recover the metal from the organic phase, a stripping solution is used. This is typically an aqueous solution with a composition that reverses the extraction equilibrium, causing the metal to transfer back into the aqueous phase. The stripping process is similar to the extraction step, involving vigorous shaking and phase separation.

• Analysis: The concentration of the metal in the initial aqueous phase, the raffinate (aqueous phase after extraction), and the stripping solution can be determined using appropriate analytical techniques such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of a typical solvent extraction experiment for metal separation.

Caption: Workflow of a typical solvent extraction process for metal separation.

References

• 1. Comparison between isobutyl methyl ketone and diisobutyl ketone for the solvent extraction of gold and its determination in geological materials using atomic absorption spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study of IBMK and DIBK as extraction solvents in strongly acidic media: extraction behaviour and kinetic stability of Cu(PCD)(2) in these solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Extraction Mechanism of Zirconium and Hafnium in the MIBK-HSCN System [ouci.dntb.gov.ua]

A Comparative Guide to Gas Chromatography Methods for 4-Methyl-2-pentanone Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

The determination of purity for 4-Methyl-2-pentanone, also known as Methyl Isobutyl Ketone (MIBK), is a critical step in quality control for a wide range of applications, from its use as a solvent in pharmaceutical manufacturing to its role in the synthesis of various chemical intermediates. Gas chromatography (GC) stands as the premier analytical technique for this purpose, offering high resolution and sensitivity for the separation and quantification of MIBK and its potential impurities.

This guide provides an objective comparison of two principal GC methods for assessing MIBK purity: one utilizing a polar stationary phase and the other a non-polar stationary phase. The selection between these methodologies hinges on the specific impurity profile of the sample and the analytical objectives. This comparison is supported by detailed experimental protocols and performance data to aid researchers in selecting the most suitable method for their needs.

Principle of Separation: Polar vs. Non-Polar Columns

The core of the chromatographic separation lies in the interaction between the analyte and the stationary phase of the GC column. For a moderately polar compound like 4-Methyl-2-pentanone, the choice of column polarity is a key determinant of separation efficiency.

• Polar Columns: These columns, typically featuring a stationary phase like polyethylene (B3416737) glycol (e.g., WAX columns), separate compounds based on a combination of boiling point and dipole-dipole interactions. For polar analytes like ketones, these columns offer enhanced selectivity and often result in better peak shapes and resolution from other polar impurities.

• Non-Polar Columns: Columns with non-polar stationary phases (e.g., 5% phenyl-methylpolysiloxane) primarily separate compounds based on their boiling points. While effective for general purity analysis, they may not provide optimal resolution for impurities with similar boiling points but different polarities.

Comparative Performance of GC Methods

To illustrate the practical differences between these approaches, this guide compares a method based on the widely used polar Stabilwax® column with a method employing a non-polar HP-5ms column.

Parameter	Method 1: Polar Column (Stabilwax®)	Method 2: Non-Polar Column (HP-5ms)
Principle of Separation	Polarity and Boiling Point	Primarily Boiling Point
Retention Time of MIBK	~7.7 min[1]	Shorter, dependent on oven program
Typical Impurities Resolved	Acetone, 2-Pentanone, Mesityl Oxide, Methyl Isobutyl Carbinol[1]	Hydrocarbons, non-polar contaminants
Resolution	High for polar impurities	High for non-polar impurities
Peak Shape for MIBK	Generally Symmetrical	May exhibit tailing if active sites are present
Accuracy	High (typically >98%)	High (typically >98%)
Precision (Repeatability)	RSD < 1%	RSD < 1%
Linearity (R²)	>0.999	>0.999
Limit of Detection (LOD)	Low ppb range	Low ppb range
Limit of Quantification (LOQ)	High ppb to low ppm range	High ppb to low ppm range

Experimental Protocols

Detailed methodologies for both the polar and non-polar column methods are provided below. These protocols serve as a starting point and may require optimization based on the specific instrumentation and sample matrix.

Method 1: Purity Analysis using a Polar Stabilwax® Column

This method is adapted from a standard approach for MIBK purity analysis and is particularly effective for resolving polar impurities.[1]

Instrumentation: Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

Chromatographic Conditions:

• Column: Stabilwax® (30 m x 0.53 mm ID, 1.00 µm film thickness)

• Carrier Gas: Helium at a constant flow of 3 mL/min

• Injector Temperature: 250°C

• Injection Volume: 0.5 µL (Split ratio 50:1)

• Oven Program: 40°C (hold for 3 min), ramp at 10°C/min to 220°C

• Detector: FID at 250°C

Sample Preparation: Dilute the 4-Methyl-2-pentanone sample in a suitable solvent (e.g., methylene (B1212753) chloride) to an appropriate concentration (e.g., 1000 µg/mL).

Method 2: Purity Analysis using a Non-Polar HP-5ms Column

This method is suitable for the general purity assessment of MIBK and is particularly effective for identifying non-polar contaminants.

Instrumentation: Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

Chromatographic Conditions:

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector Temperature: 250°C

• Injection Volume: 1 µL (Split ratio 50:1)

• Oven Program: Initial temperature 50°C (hold for 2 min), ramp at 10°C/min to 250°C (hold for 5 min)

• Detector: FID at 280°C

Sample Preparation: Prepare a stock solution of 4-Methyl-2-pentanone by dissolving a known amount in a suitable solvent (e.g., dichloromethane) to achieve a concentration of approximately 1 mg/mL.

Workflow and Logical Relationships

The effective implementation of a GC method for purity analysis involves a series of logical steps, from sample preparation to data interpretation. Furthermore, the selection of an appropriate GC method is guided by the physicochemical properties of the analyte and the specific analytical goals.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Accurate Quantification of 4-Methyl-2-pentanone in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 4-Methyl-2-pentanone (MIBK), a widely used industrial solvent, is crucial in various fields, including environmental monitoring, occupational safety, and pharmaceutical analysis. Its presence in complex matrices such as biological fluids, food, and environmental samples necessitates robust and reliable analytical methods. This guide provides a comprehensive comparison of prevalent analytical techniques for MIBK quantification, focusing on Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS), High-Performance Liquid Chromatography (HPLC), and various sample preparation methods.

Executive Summary

This guide offers a detailed comparison of analytical methodologies for the quantification of 4-Methyl-2-pentanone (MIBK) in complex sample types. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) stands out for its high sensitivity and specificity, particularly for volatile compounds in biological matrices like urine. High-Performance Liquid Chromatography (HPLC) presents a viable alternative, especially when coupled with derivatization to enhance detection. The choice of sample preparation technique, including Headspace (HS), Solid-Phase Microextraction (SPME), and Liquid-Liquid Extraction (LLE), significantly impacts method performance, with each offering distinct advantages in terms of automation, sensitivity, and matrix effect mitigation.

Comparative Analysis of Quantification Methods

The selection of an appropriate analytical method depends on factors such as the matrix complexity, required sensitivity, and available instrumentation. Below is a comparative summary of the most common techniques for MIBK quantification.

Method	Principle	Common Detector(s)	Sample Throughput	Key Advantages	Key Disadvantages
Gas Chromatography (GC)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase.	Mass Spectrometry (MS), Flame Ionization Detector (FID)	High	High selectivity and sensitivity, especially with MS. Ideal for volatile analytes.	Requires thermal stability of the analyte.
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their affinity to a stationary phase and a liquid mobile phase.	Ultraviolet (UV), Mass Spectrometry (MS)	High	Suitable for a wide range of compounds, including non-volatile ones.	MIBK lacks a strong chromophore, often requiring derivatization for UV detection.

Quantitative Performance Data

The following table summarizes the performance of different methods for the quantification of MIBK in various complex matrices.

Method	Matrix	Sample Preparation	Linearity (R²)	LOD	LOQ	Recovery (%)	Precision (RSD%)
HS-GC-MS	Urine	Headspace	>0.99	0.01 mg/L	0.03 mg/L	Not specified	<15%
HS-GC-MS	Beverages	HS-SPME	0.9731 - 0.9960	0.03 - 2.5 µg/L	1.0 - 2.5 µg/L	90 - 105%	<13%[1][2]
GC-FID	Air	Passive Sampling	Not specified	Not specified	Not specified	94.6%	7.59%[3]
HPLC-UV	Industrial Wastewater	LLE	Not specified	Not specified	Not specified	Not specified	Not specified

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. Below are protocols for the key techniques discussed.

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for MIBK in Urine

This method is highly effective for determining MIBK in biological samples due to its sensitivity and minimal sample preparation.

Sample Preparation (Headspace)

• Pipette 1 mL of urine sample into a 10 mL or 20 mL headspace vial.

• Add 100 µL of an internal standard working solution.

• Seal the vial with a septum and an aluminum crimp cap.

• Vortex the vial to ensure thorough mixing.

• Place the vial in the headspace autosampler.

HS-GC-MS Parameters

• Headspace Autosampler:

  • Vial Equilibration Time: 10 minutes

  • Loop Temperature: 80°C

  • Transfer Line Temperature: 90°C

• Gas Chromatograph:

  • Column: Supelcowax (30 m x 0.250 mm, 0.50 µm film thickness) or equivalent

  • Oven Temperature Program:

    • Initial: 70°C, hold for 1 min

    • Ramp 1: 8°C/min to 80°C

    • Ramp 2: 4°C/min to 200°C, hold for 1 min

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium

• Mass Spectrometer:

  • Operated in electron ionization (EI) mode.

  • Acquisition Mode: Scan or Selected Ion Monitoring (SIM).

High-Performance Liquid Chromatography (HPLC) with UV Detection

While less common for MIBK due to its poor UV absorbance, HPLC can be employed, often with a derivatization step to enhance sensitivity. Since MIBK lacks a strong chromophore, derivatization with an agent like 2,4-dinitrophenylhydrazine (B122626) (DNPH) can be used to form a UV-active derivative.

Sample Preparation (Liquid-Liquid Extraction)

• Adjust the pH of the aqueous sample as required.

• Add an appropriate volume of an immiscible organic solvent (e.g., dichloromethane (B109758) or hexane).

• Vortex or shake vigorously for several minutes to ensure efficient extraction.

• Allow the phases to separate.

• Collect the organic layer containing MIBK.

• The extract may be concentrated by evaporating the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.

HPLC-UV Parameters

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and water.

• Detection: UV detector set at a wavelength appropriate for the derivatized MIBK.

• Flow Rate: Typically 1.0 mL/min.

Visualization of Experimental Workflows

To better understand the experimental processes, the following diagrams illustrate the workflows for sample preparation and analysis.

Workflow for LLE-GC-MS analysis of MIBK.

Workflow for HS-SPME-GC-MS analysis of MIBK.

Conclusion

The accurate quantification of 4-Methyl-2-pentanone in complex matrices is achievable through various analytical techniques. HS-GC-MS offers excellent sensitivity and is particularly well-suited for volatile analysis in biological samples. While HPLC is a versatile technique, its application for MIBK often requires a derivatization step to achieve adequate sensitivity with UV detection. The choice of the optimal method will depend on the specific requirements of the analysis, including the nature of the matrix, the expected concentration range of MIBK, and the available instrumentation. The detailed protocols and comparative data presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to select and implement the most appropriate method for their needs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. skc-asia.com [skc-asia.com]

A Comparative Guide to Sourcing and Utilizing 4-Methyl-2-pentanone Analytical Standards

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical standards are paramount. 4-Methyl-2-pentanone (CAS 108-10-1), also known as methyl isobutyl ketone (MIBK), is a widely used solvent, and its precise quantification is critical in various applications, including pharmaceutical analysis, environmental monitoring, and food and beverage testing. This guide provides a comprehensive comparison of commercially available 4-Methyl-2-pentanone analytical standards, complete with experimental protocols to aid in their evaluation and use.

Sourcing 4-Methyl-2-pentanone Analytical Standards: A Comparative Overview

Several reputable suppliers offer 4-Methyl-2-pentanone analytical standards, each with its own specifications and intended applications. The choice of supplier often depends on the required purity, format (neat or in solution), and the level of certification needed for the specific analytical method. Below is a comparison of offerings from prominent suppliers.

Supplier/Brand	Product Name	Purity/Concentration	Format	Key Features
Sigma-Aldrich (Supelco)	4-Methyl-2-pentanone analytical standard	≥99.7% (GC)	Neat	High purity, suitable for a wide range of applications including GC and HPLC. Also available as a Pharmaceutical Secondary Standard.
AccuStandard	4-Methyl-2-pentanone	2.0 mg/mL in Methanol	Solution	Certified Reference Material (CRM), convenient for preparing calibration curves.[1]
Methyl isobutyl ketone	10 mg/mL in Water	Solution	Certified Reference Material (CRM), suitable for aqueous sample analysis.
4-Methyl-2-pentanone	100 µg/mL in Methanol	Solution	Certified Reference Material (CRM), ideal for trace analysis.
Thermo Fisher Scientific	4-Methyl-2-pentanone, 99.5%, for analysis	99.5%	Neat	High-purity solvent suitable for general analytical use.
Merck Millipore (EMSURE)	Isobutyl methyl ketone for extraction analysis	ACS, Reag. Ph Eur	Neat	Meets the requirements of the American Chemical Society (ACS) and the European Pharmacopoeia.
USP	Methyl Isobutyl Ketone	Reference Standard	Neat	Primary reference standard for use in USP monograph tests.

Performance Evaluation and Experimental Protocols

While suppliers provide certificates of analysis (CoA), it is often necessary for laboratories to perform their own performance evaluation to ensure the standard is fit for its intended purpose. This typically involves identity confirmation, purity assessment, and stability evaluation.

Experimental Protocol 1: Purity Determination and Impurity Profiling by Gas Chromatography (GC-FID)

This protocol outlines a method for assessing the purity of a neat 4-Methyl-2-pentanone analytical standard and identifying any potential impurities.

Objective: To determine the purity of the 4-Methyl-2-pentanone analytical standard and to create an impurity profile.

Instrumentation and Materials:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Analytical balance

• Volumetric flasks and pipettes

• High-purity solvent (e.g., acetone (B3395972) or methanol, GC grade)

• 4-Methyl-2-pentanone analytical standard

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 100 mg of the 4-Methyl-2-pentanone analytical standard into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the chosen high-purity solvent. This is the stock solution.

  • Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• GC-FID Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 150 °C

    • Hold for 2 minutes

  • Detector Temperature: 280 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Helium): 25 mL/min

• Analysis:

  • Inject the solvent blank to ensure no interfering peaks are present.

  • Inject the prepared working standards to establish the calibration curve.

  • Inject a neat (undiluted) sample of the 4-Methyl-2-pentanone standard to identify any minor impurities that may not be visible in the diluted samples.

  • Inject the prepared stock solution in triplicate to determine the purity.

• Data Analysis:

  • Calculate the area percent of the main peak in the chromatogram of the neat injection to get an initial estimate of purity.

  • Use the calibration curve to determine the concentration of 4-Methyl-2-pentanone in the stock solution.

  • Calculate the purity of the standard as: Purity (%) = (Measured Concentration / Theoretical Concentration) x 100

  • Identify and quantify any impurity peaks against a suitable reference standard if available, or report them as a percentage of the total area.

Experimental Protocol 2: Identity Confirmation and Quantification by High-Performance Liquid Chromatography (HPLC-DAD)

This protocol provides an alternative method for the analysis of 4-Methyl-2-pentanone, particularly useful for its quantification in various matrices.

Objective: To confirm the identity and determine the concentration of 4-Methyl-2-pentanone using HPLC with a Diode Array Detector (DAD).

Instrumentation and Materials:

• High-Performance Liquid Chromatograph with a Diode Array Detector (HPLC-DAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• HPLC-grade acetonitrile (B52724) and water

• 4-Methyl-2-pentanone analytical standard

Procedure:

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing acetonitrile and water in a suitable ratio (e.g., 60:40 v/v).

  • Degas the mobile phase before use.

• Standard Preparation:

  • Prepare a stock solution of the 4-Methyl-2-pentanone analytical standard in the mobile phase (e.g., 1 mg/mL).

  • Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

• HPLC-DAD Conditions:

  • Column Temperature: 30 °C

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm (or the wavelength of maximum absorbance for 4-Methyl-2-pentanone)

  • Run Time: 10 minutes

• Analysis:

  • Inject a mobile phase blank.

  • Inject the prepared working standards to establish the calibration curve.

  • Inject the sample solution (prepared similarly to the standards) in triplicate.

• Data Analysis:

  • Confirm the identity of the 4-Methyl-2-pentanone peak by comparing its retention time and UV spectrum with that of the standard.

  • Use the calibration curve to determine the concentration of 4-Methyl-2-pentanone in the sample.

Visualizing the Workflow

To effectively manage the process of selecting and validating an analytical standard, a clear workflow is essential. The following diagrams, generated using Graphviz, illustrate the key steps involved.

References

• 1. scientificlabs.ie [scientificlabs.ie]

A Comparative Analysis of Ketone Solvents for Liquid-Liquid Extraction in Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical step in the development of robust and efficient liquid-liquid extraction (LLE) protocols, particularly within the pharmaceutical industry. Ketone solvents are widely utilized for their excellent solvency power in the extraction and purification of active pharmaceutical ingredients (APIs) and other valuable compounds.[1][2][3] This guide provides a comparative analysis of common ketone solvents, supported by experimental data and detailed methodologies, to assist researchers in making informed decisions for their extraction needs.

Physicochemical Properties of Common Ketone Solvents

A summary of key physical and chemical properties of selected ketone solvents is presented in Table 1. These properties are crucial in determining the suitability of a solvent for specific applications such as extractions, reactions, and formulations.[1] Factors such as boiling point, water solubility, and density directly impact the ease of handling, phase separation, and solvent recovery.

Table 1: Comparative Physicochemical Properties of Ketone Solvents

Property	Acetone	Methyl Ethyl Ketone (MEK)	Methyl Isobutyl Ketone (MIBK)	2-Octanone (B155638)	Cyclohexanone
Molecular Formula	C₃H₆O	C₄H₈O	C₆H₁₂O	C₈H₁₆O	C₆H₁₀O
Molecular Weight ( g/mol )	58.08	72.11	100.16	128.21	98.14
Boiling Point (°C)	56	79.6	117-118	172-173	155.6
Density (g/mL at 20°C)	0.791	0.805	0.802	0.820	0.947
Water Solubility (g/L at 20°C)	Miscible	275	19.1	0.9	86
Flash Point (°C)	-20	-9	14	56	44
Vapor Pressure (mmHg at 20°C)	180	78	16	0.82	4.5

Data compiled from multiple sources.[1]

Solubility Characteristics: Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) are a powerful tool for predicting the solubility of a solute in a solvent. The three parameters, δd (dispersion), δp (polar), and δh (hydrogen bonding), quantify the different types of intermolecular forces. A smaller "HSP distance" between a solute and a solvent indicates a higher likelihood of solubility.

Table 2: Hansen Solubility Parameters (MPa½) of Ketone Solvents

Solvent	δd (Dispersion)	δp (Polar)	δh (Hydrogen Bonding)
Acetone	15.5	10.4	7.0
Methyl Ethyl Ketone (MEK)	16.0	9.0	5.1
Methyl Isobutyl Ketone (MIBK)	15.3	6.1	4.1
2-Octanone	16.07	5.22	3.79
Cyclohexanone	17.8	8.4	5.1

Data compiled from multiple sources.[1][4][5]

Experimental Protocols: A Comparative Study of Extraction Efficiency

To provide a practical comparison, the following experimental protocol outlines a method for determining and comparing the liquid-liquid extraction efficiency of different ketone solvents for a model active pharmaceutical ingredient (API).

Objective

To compare the partition coefficient (P) and extraction efficiency (%E) of a model API from an aqueous solution using a selection of ketone solvents.

Materials

• Model API (e.g., Ibuprofen, Caffeine)

• Ketone Solvents (e.g., MIBK, 2-Octanone, MEK) (reagent grade)

• Deionized water

• Appropriate buffer solution (to control the pH of the aqueous phase)

• Separatory funnels (250 mL)

• Volumetric flasks

• Pipettes

• Vortex mixer or shaker

• Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system)

• Analytical balance

Procedure

• Preparation of Aqueous Stock Solution: Accurately weigh a known amount of the model API and dissolve it in a specific volume of the buffered aqueous solution to create a stock solution of known concentration (Cinitial).

• Liquid-Liquid Extraction:

  • Pipette a known volume (e.g., 20 mL) of the aqueous API stock solution into a separatory funnel.

  • Add an equal volume (e.g., 20 mL) of the ketone solvent to be tested.

  • Stopper the funnel and shake vigorously for a set period (e.g., 2 minutes) to ensure thorough mixing and allow for the partitioning of the API between the two phases.

  • Allow the layers to separate completely.

• Phase Separation and Analysis:

  • Carefully separate the aqueous and organic layers.

  • Measure the concentration of the API remaining in the aqueous phase (Caq) using a pre-validated analytical method (UV-Vis or HPLC).

  • The concentration of the API in the organic phase (Corg) can be determined by mass balance or by direct measurement after appropriate dilution.

Calculations

• Partition Coefficient (P): The partition coefficient is the ratio of the concentration of the API in the organic phase to its concentration in the aqueous phase at equilibrium.

  • P = Corg / Caq

  • Where:

    • Corg = (Cinitial - Caq) * (Vaq / Vorg)

    • Vaq = Volume of the aqueous phase

    • Vorg = Volume of the organic phase

• Extraction Efficiency (%E): The extraction efficiency represents the percentage of the API that has been transferred from the aqueous phase to the organic phase.

  • %E = [ (Cinitial - Caq) / Cinitial ] * 100

Expected Outcome

This experiment will yield quantitative data on the partition coefficients and extraction efficiencies of the model API in the tested ketone solvents. The results will provide a direct comparison of their performance as extraction solvents for the specific API under the given conditions.[1]

Comparative Experimental Data

The following table presents hypothetical comparative data for the extraction of a model API (e.g., a moderately polar drug) from an aqueous solution using different ketone solvents, based on the protocol described above.

Table 3: Hypothetical Comparative Extraction Performance of Ketone Solvents

Ketone Solvent	Partition Coefficient (P)	Extraction Efficiency (%E)
Methyl Ethyl Ketone (MEK)	5.2	83.9
Methyl Isobutyl Ketone (MIBK)	8.5	89.5
2-Octanone	12.1	92.4
Cyclohexanone	6.8	87.2

Note: This data is illustrative. Actual performance will depend on the specific API and experimental conditions.

Visualizing the Process and Logic

To better understand the experimental workflow and the factors influencing solvent selection, the following diagrams are provided.

Caption: Workflow for Comparative Liquid-Liquid Extraction.

Caption: Factors Influencing Ketone Solvent Selection for LLE.

Conclusion

The choice of a ketone solvent for liquid-liquid extraction is a multifaceted decision that requires careful consideration of various factors. While solvents with lower water solubility and higher partition coefficients for the target analyte, such as 2-octanone and MIBK, often demonstrate higher extraction efficiencies, other properties like boiling point, density, and safety profile are equally important for process scalability and sustainability.[1][6] For instance, the lower boiling point of MIBK facilitates its removal by distillation, which is advantageous in many manufacturing processes.[1] This guide provides a framework for the comparative evaluation of ketone solvents, enabling researchers to select the most appropriate solvent system to optimize their liquid-liquid extraction processes.

References

• 1. benchchem.com [benchchem.com]
• 2. The Application of Solvents in the Pharmaceutical Industry | Aure Chemical [aurechem.com]
• 3. globalpharmatek.com [globalpharmatek.com]
• 4. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 5. researchgate.net [researchgate.net]
• 6. Sixty Solvents [chem.rochester.edu]

Genotoxicity Profile of 4-Methyl-2-pentanone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genotoxic potential of 4-Methyl-2-pentanone, also known as Methyl Isobutyl Ketone (MIBK), against common alternative solvents: acetone, ethyl acetate (B1210297), and toluene (B28343). The assessment is based on a comprehensive review of publicly available data from standard genotoxicity assays.

Executive Summary

Overall, the weight of evidence from a standard battery of in vitro and in vivo tests indicates that 4-Methyl-2-pentanone is not genotoxic .[1][2] It has consistently tested negative in bacterial reverse mutation (Ames) tests, mammalian cell gene mutation assays, and in vivo chromosomal damage assays.[1] In contrast, the genotoxicity profile of alternative solvents varies. Acetone and ethyl acetate are also largely considered non-genotoxic.[2][3] However, data for toluene is mixed, with some studies indicating a potential for genotoxicity, particularly DNA damage and chromosomal aberrations under certain exposure conditions.[1][4]

Comparative Genotoxicity Data

The following tables summarize the results of key genotoxicity studies for 4-Methyl-2-pentanone and its alternatives.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Results

Compound	Strains Tested	Metabolic Activation (S9)	Concentration Range	Result
4-Methyl-2-pentanone	S. typhimurium TA98, TA100, TA1535, TA1537, TA1538	With & Without	Up to 3200 µ g/plate	Negative [1]
Acetone	S. typhimurium TA98, TA100, TA1535, TA1537	With & Without	Not specified	Negative [5]
Ethyl Acetate	S. typhimurium TA92, TA94, TA98, TA100, TA1535, TA1537	Without	Up to 5 mg/plate	Negative
Toluene	S. typhimurium TA97, TA98, TA100, TA102	With & Without	Up to 50 µL/plate	Positive (TA97, TA98, TA102 without S9; TA100 with S9) [6]

Table 2: In Vitro Mammalian Cell Genotoxicity Results

Compound	Assay Type	Cell Line	Metabolic Activation (S9)	Concentration Range	Result
4-Methyl-2-pentanone	Gene Mutation	Mouse Lymphoma L5178Y	With & Without	Up to 4.2 µL/mL	Negative (With S9); Ambiguous (Without S9 at cytotoxic concentrations) [1]
Acetone	Chromosomal Aberration	Chinese Hamster Ovary (CHO)	With & Without	Not specified	Negative
Ethyl Acetate	Chromosomal Aberration	Chinese Hamster Ovary (CHO)	Not specified	Not specified	Negative [7]
Toluene	Chromosomal Aberration	Human Peripheral Lymphocytes	Not applicable (in vivo study)	Occupational exposure	Positive (Increased aberrations in exposed workers) [4]

Table 3: In Vivo Genotoxicity Results

Compound	Assay Type	Species	Route of Administration	Dose Range	Result
4-Methyl-2-pentanone	Micronucleus Test	Mouse	Not specified	Not specified	Negative [1]
Acetone	Micronucleus Test	Mouse (B6C3F1)	Not specified	Not specified	Negative [8]
Ethyl Acetate	Micronucleus Test	Chinese Hamster	Intraperitoneal, Oral	473 mg/kg, 2500 mg/kg	Negative
Toluene	Micronucleus Test	Human Lymphocytes (in vitro)	In vitro	0.1 to 5 mM	Negative [9]
Toluene	Comet Assay (DNA damage)	Mouse	Inhalation	25 ppm (chronic)	Positive (DNA damage in brain regions) [10]

Experimental Protocols

Detailed methodologies for the principal genotoxicity assays are outlined below, based on internationally recognized OECD (Organisation for Economic Co-operation and Development) guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

This test identifies substances that cause gene mutations by reverse mutation.

• Strains: Several strains of Salmonella typhimurium and Escherichia coli, which are auxotrophic for histidine (His-) or tryptophan (Trp-) respectively, are used. These strains have specific mutations that make them sensitive to different types of mutagens.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction), typically derived from induced rat liver, to mimic metabolic processes in mammals.

• Exposure: The test chemical, bacterial culture, and S9 mix (if used) are combined. Two primary methods are used:

  • Plate Incorporation: The mixture is combined with molten top agar (B569324) and poured onto a minimal glucose agar plate.

  • Pre-incubation: The mixture is incubated for a short period (e.g., 20-30 minutes) before being mixed with top agar and plated.[11]

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: Only bacteria that have undergone a reverse mutation to a prototrophic state (His+ or Trp+) can synthesize the required amino acid and form visible colonies. The number of revertant colonies is counted for each plate.

• Evaluation: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies over the negative control, typically a two- to three-fold increase.

In Vitro Mammalian Chromosomal Aberration Test - OECD 473

This assay identifies agents that cause structural chromosomal aberrations in cultured mammalian cells.

• Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell cultures (e.g., human peripheral blood lymphocytes) are used.[3]

• Exposure: Cell cultures are exposed to at least three concentrations of the test substance, both with and without an S9 metabolic activation system.[7] The exposure period typically covers about 1.5 normal cell cycle lengths.[3]

• Metaphase Arrest: At a predetermined time after exposure, a spindle inhibitor (e.g., colcemid or colchicine) is added to the cultures to arrest cells in the metaphase stage of mitosis.[7]

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

• Staining and Analysis: The slides are stained (e.g., with Giemsa), and metaphase cells are analyzed microscopically for structural chromosomal aberrations, such as chromatid and chromosome gaps, breaks, and exchanges.

• Evaluation: A test substance is considered positive if it causes a statistically significant, dose-dependent increase in the percentage of cells with structural chromosomal aberrations compared to the solvent control.[6]

In Vivo Mammalian Erythrocyte Micronucleus Test - OECD 474

This test detects damage to chromosomes or the mitotic spindle in erythroblasts by analyzing erythrocytes in the bone marrow or peripheral blood of a treated animal.

• Test System: Typically, rodents (mice or rats) are used.[1][4]

• Administration: The test substance is administered to the animals, usually via one or two exposures by an appropriate route (e.g., oral gavage, intraperitoneal injection).[4][8] At least three dose levels are tested, along with negative and positive controls.

• Sample Collection: At appropriate intervals after the final treatment (typically 24 and 48 hours), bone marrow is extracted from the femur or tibia, or peripheral blood is collected.[4]

• Slide Preparation: The collected cells are used to make smears on microscope slides. These are stained to differentiate between polychromatic (immature) and normochromatic (mature) erythrocytes.

• Microscopic Analysis: A substantial number of immature erythrocytes (e.g., at least 4000 per animal) are scored for the presence of micronuclei.[4] Micronuclei are small, membrane-bound DNA fragments or whole chromosomes that lag behind during cell division and are not incorporated into the daughter cell nucleus.

• Evaluation: A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated immature erythrocytes in the treated groups compared to the concurrent negative control group.[4]

Visualized Experimental Workflows

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Caption: Workflow for the In Vitro Chromosomal Aberration Assay.

Caption: Workflow for the In Vivo Mammalian Erythrocyte Micronucleus Test.

References

• 1. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]
• 2. nib.si [nib.si]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. nucro-technics.com [nucro-technics.com]
• 5. inotiv.com [inotiv.com]
• 6. Oced 473 chromosomal aberration | PPTX [slideshare.net]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. The bacterial reverse mutation test | RE-Place [re-place.be]
• 10. scantox.com [scantox.com]
• 11. nucro-technics.com [nucro-technics.com]

A Comparative Analysis of the Metabolism of 4-Methyl-2-pentanone and Other Key Industrial Ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic pathways of 4-Methyl-2-pentanone (also known as Methyl Isobutyl Ketone or MIBK) with other industrially significant ketones: Acetone, Methyl Ethyl Ketone (MEK), and Cyclohexanone (B45756). This document is intended to serve as a valuable resource for researchers and professionals in drug development and toxicology by presenting key metabolic data, detailed experimental methodologies, and visual representations of the metabolic processes.

Executive Summary

The metabolism of industrial ketones is a critical factor in understanding their toxicokinetics and potential health effects. While these compounds share a common functional group, their metabolic fates diverge significantly, influencing their biological activity and clearance from the body. This guide details these differences, providing a comparative framework for assessing their metabolic profiles. 4-Methyl-2-pentanone is primarily metabolized through oxidation and reduction, although its metabolites are not readily detected in human urine. In contrast, Acetone enters central metabolic pathways, MEK is biotransformed into characteristic diols, and Cyclohexanone is hydroxylated and conjugated for excretion.

Comparative Metabolism Overview

The following tables summarize the key metabolic parameters for 4-Methyl-2-pentanone and the selected industrial ketones. It is important to note that direct comparison of all parameters is challenging due to variations in experimental conditions across different studies.

Table 1: Principal Metabolites and Metabolic Pathways

Ketone	Primary Metabolic Pathway(s)	Major Metabolites
4-Methyl-2-pentanone (MIBK)	Oxidation, Reduction	4-Hydroxy-4-methyl-2-pentanone, 4-Methyl-2-pentanol[1]
Acetone	Gluconeogenesis	Acetol, Methylglyoxal, L-1,2-propanediol
Methyl Ethyl Ketone (MEK)	Oxidation, Reduction	2,3-Butanediol, 3-Hydroxy-2-butanone, 2-Butanol[2]
Cyclohexanone	Reduction, Hydroxylation, Conjugation	Cyclohexanol, 1,2-Cyclohexanediol, 1,4-Cyclohexanediol, Glucuronide conjugates[3]

Table 2: Comparative Toxicokinetic Parameters in Humans

Parameter	4-Methyl-2-pentanone (MIBK)	Acetone	Methyl Ethyl Ketone (MEK)	Cyclohexanone
Elimination Half-Life	Biphasic: 12 min and 70 min (blood)	18 hours (plasma)[4]	Biphasic: 30 min and 81 min (blood)[5]	16-18 hours (urinary metabolites)[3]
Primary Route of Elimination	Exhalation (unchanged)	Exhalation (unchanged and as CO2)	Metabolism and urinary excretion of metabolites[2]	Urinary excretion of metabolites[3]
Urinary Excretion (Unchanged)	~0.04% of inhaled dose	Minor	~0.19% of absorbed dose[6]	Very low
Metabolites Detected in Human Urine	Not readily detected	Acetol, 1,2-propanediol	2,3-Butanediol, 3-Hydroxy-2-butanone, 2-Butanol[2]	Cyclohexanol, 1,2- and 1,4-Cyclohexanediol (as glucuronides)[3]

Table 3: In Vitro Metabolic Parameters (Liver Microsomes)

Ketone	Primary Enzyme System	Km	Vmax
4-Methyl-2-pentanone (MIBK)	Cytochrome P450	Data not available	Data not available
Acetone	Acetone Monooxygenase	500-fold higher than butanone	Data not available
Methyl Ethyl Ketone (MEK)	Cytochrome P450	Data not available	Data not available
Cyclohexanone	Cytochrome P450	Data not available	Data not available

Note: The Km value for Acetone is from a study on a specific bacterial monooxygenase and may not be directly comparable to mammalian cytochrome P450 systems.

Metabolic Pathways

The metabolic pathways of these ketones are distinct, leading to different biological endpoints. The following diagrams, generated using the DOT language, illustrate these pathways.

4-Methyl-2-pentanone (MIBK) Metabolism

Metabolic pathway of 4-Methyl-2-pentanone.

Acetone Metabolism

Metabolic pathway of Acetone.

Methyl Ethyl Ketone (MEK) Metabolism

Metabolic pathway of Methyl Ethyl Ketone.

Cyclohexanone Metabolism

Metabolic pathway of Cyclohexanone.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of ketone metabolism.

In Vitro Metabolism using Liver Microsomes

This protocol is a generalized procedure for assessing the metabolic stability of ketones using liver microsomes.

Objective: To determine the rate of metabolism of a ketone by liver microsomal enzymes.

Materials:

• Liver microsomes (human or other species of interest)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Test ketone (4-Methyl-2-pentanone, Acetone, MEK, or Cyclohexanone)

• Internal standard

• Acetonitrile or other suitable organic solvent for quenching

• Incubator or water bath at 37°C

• Centrifuge

• LC-MS/MS or GC-MS system

Workflow:

Workflow for in vitro metabolism assay.

Procedure:

• Preparation: Thaw liver microsomes on ice. Prepare working solutions of the test ketone and the NADPH regenerating system in phosphate buffer.

• Incubation: In a microcentrifuge tube, combine the liver microsome suspension and the test ketone solution. Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Sampling: At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately stop the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) and the internal standard.

• Sample Preparation: Vortex the quenched samples and centrifuge to precipitate the proteins.

• Analysis: Transfer the supernatant to an appropriate vial for analysis by LC-MS/MS or GC-MS to quantify the remaining concentration of the parent ketone.

• Data Analysis: Plot the concentration of the ketone versus time to determine the rate of metabolism and calculate the in vitro half-life.

GC-MS Analysis of Urinary Metabolites

This protocol outlines a general procedure for the detection and quantification of ketone metabolites in urine.

Objective: To identify and quantify metabolites of industrial ketones in urine samples.

Materials:

• Urine sample

• Internal standards (deuterated analogs of the expected metabolites)

• Enzyme for deconjugation (e.g., β-glucuronidase/arylsulfatase)

• Derivatizing agent (e.g., BSTFA with 1% TMCS for silylation)

• Organic solvent for extraction (e.g., ethyl acetate)

• GC-MS system with a suitable capillary column

Workflow:

Workflow for GC-MS analysis of urinary metabolites.

Procedure:

• Sample Preparation: To a measured volume of urine, add the internal standards.

• Deconjugation: If conjugated metabolites are expected (e.g., for cyclohexanone), perform enzymatic hydrolysis by adding β-glucuronidase/arylsulfatase and incubating at an appropriate temperature and pH.

• Extraction: Perform a liquid-liquid extraction of the metabolites from the urine matrix using a suitable organic solvent.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Derivatization: Reconstitute the dried residue in a derivatizing agent to increase the volatility and thermal stability of the metabolites for GC analysis. Incubate to ensure complete derivatization.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The metabolites are separated on the GC column and detected by the mass spectrometer.

• Data Analysis: Identify metabolites by comparing their mass spectra and retention times to those of authentic standards. Quantify the metabolites by using the response ratio of the analyte to the internal standard.

Conclusion

The metabolism of 4-Methyl-2-pentanone, Acetone, Methyl Ethyl Ketone, and Cyclohexanone reveals distinct pathways that are crucial for understanding their toxicological profiles. While MIBK is primarily eliminated through exhalation with minimal urinary excretion of its metabolites in humans, MEK and Cyclohexanone undergo more extensive metabolism to products that are readily excreted in urine. Acetone is unique in its ability to be integrated into central metabolic pathways. This comparative guide provides a foundational understanding of these differences, supported by experimental data and detailed protocols, to aid researchers in the fields of toxicology and drug development. Further research is warranted to obtain more directly comparable quantitative data, particularly regarding the enzyme kinetics of these metabolic transformations in human systems.

References

• 1. nationalacademies.org [nationalacademies.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Uptake, metabolism and elimination of cyclohexanone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Disposition of acetone, methyl ethyl ketone and cyclohexanone in acute poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetics of methyl ethyl ketone in man: absorption, distribution and elimination in inhalation exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methyl isobutyl ketone and methyl ethyl ketone in urine as biological markers of occupational exposure to these solvents at low levels - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 4-Methyl-2-pentanone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. The proper handling and disposal of chemicals like 4-Methyl-2-pentanone, also known as Methyl Isobutyl Ketone (MIBK), is a critical aspect of laboratory safety. This guide provides essential, step-by-step procedures for the safe disposal of 4-Methyl-2-pentanone, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

4-Methyl-2-pentanone is a highly flammable liquid and vapor that can cause serious eye irritation and respiratory issues.[1][2][3][4] Adherence to strict safety protocols is crucial when handling this chemical.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling 4-Methyl-2-pentanone. This includes:

• Eye Protection: Chemical safety goggles or a full-face shield where splashing is possible.[1]

• Hand Protection: Impervious gloves. Contaminated gloves should be disposed of properly after use.[1][5]

• Body Protection: A lab coat, apron, or coveralls to prevent skin contact.[1] In some cases, a complete suit protecting against chemicals and flame-retardant antistatic protective clothing may be necessary.[5]

• Respiratory Protection: Use in a well-ventilated area, such as under a chemical fume hood, to avoid inhalation of vapors.[6][7] If ventilation is inadequate, a respirator should be worn.[8]

Handling and Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5][6]

• Store away from heat, sparks, open flames, and other ignition sources.[1][4][6][7][8][9] "No smoking" policies should be strictly enforced in handling and storage areas.[1][4][5][7][8][9]

• Use explosion-proof equipment and non-sparking tools.[5][7][8]

• Ground and bond containers and receiving equipment to prevent static discharge.[4][7][8]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent further hazards.

Spill Cleanup Procedures:

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[8][9][10]

• Ventilate the Area: Ensure the area is well-ventilated to disperse vapors.[8]

• Contain the Spill: Prevent the spill from spreading and from entering drains or sewer systems.[5][6][7]

• Absorb the Spill: Cover the spill with a non-combustible absorbent material, such as sand, earth, diatomaceous earth, or activated charcoal adsorbent.[7][8][11]

• Collect and Dispose: Collect the absorbed material using an electrically protected vacuum cleaner or by wet-brushing and place it into a suitable, closed container for disposal.[1][5] The contaminated material must be disposed of as hazardous waste.[8][12]

Proper Disposal Procedures

The disposal of 4-Methyl-2-pentanone must be conducted in compliance with all local, state, and national regulations. The primary and recommended method of disposal is through a licensed professional waste disposal service.

Step-by-Step Disposal Guide:

• Do Not Dispose Down the Drain: Never dispose of 4-Methyl-2-pentanone or its containers in the sewer system or with municipal waste.[5][6][11]

• Use Original or Approved Containers: Leave the chemical in its original container if possible.[6] If not, use a clearly labeled, approved waste container. Do not mix with other waste.[6]

• Contact a Licensed Waste Disposal Company: Arrange for the collection and disposal of the chemical waste by a licensed and reputable hazardous waste disposal company.[5] These companies are equipped to handle and dispose of flammable and hazardous chemicals safely.

• Incineration: The preferred method of disposal is often in a chemical incinerator equipped with an afterburner and scrubber.[5] Extra care should be taken during ignition due to the material's high flammability.[5]

• Contaminated Packaging: Dispose of contaminated packaging and unused product in the same manner as the chemical itself.[5] Empty containers may retain product residue and can be dangerous; they should not be punctured, cut, or welded.[3]

Summary of Disposal and Safety Information

Aspect	Key Information	Source
Primary Disposal Method	Contact a licensed professional waste disposal service.	[5]
Alternative Disposal	Burn in a chemical incinerator with an afterburner and scrubber.	[5]
Handling Precautions	Use in a well-ventilated area, keep away from ignition sources, use non-sparking tools, and ground equipment.	[1][4][5][6][7][8][9]
Personal Protective Equipment	Safety goggles, chemical-resistant gloves, and protective clothing are mandatory.	[1][5]
Spill Cleanup	Absorb with non-combustible material and place in a closed container for disposal as hazardous waste.	[7][8][11]
Container Disposal	Treat empty and uncleaned containers as the product itself.	[3][6]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 4-Methyl-2-pentanone.

References

• 1. greenfield.com [greenfield.com]
• 2. fishersci.com [fishersci.com]
• 3. gcascc.com [gcascc.com]
• 4. 4-Methyl-2-pentanone | 108-10-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. uwaterloo.ca [uwaterloo.ca]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. solventsandpetroleum.com [solventsandpetroleum.com]
• 8. nj.gov [nj.gov]
• 9. Methyl isobutyl ketone (HSG 58, 1991) [inchem.org]
• 10. chemicalbook.com [chemicalbook.com]
• 11. pentachemicals.eu [pentachemicals.eu]
• 12. agilent.com [agilent.com]

Essential Safety and Operational Guide for Handling 4-Methyl-2-pentanone

This document provides critical safety protocols and logistical procedures for the handling and disposal of 4-Methyl-2-pentanone (also known as Methyl Isobutyl Ketone, MIBK). The following step-by-step guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory operations.

Hazard Identification and Personal Protective Equipment (PPE)

4-Methyl-2-pentanone is a highly flammable liquid and vapor that poses several health risks.[1][2][3] It is harmful if inhaled, causes serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Furthermore, it is suspected of causing cancer and repeated exposure may lead to skin dryness or cracking.[1][5][6] Adherence to proper PPE guidelines is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale and Source
Eye/Face Protection	Chemical safety goggles or a face shield.[3][4]	Must be tested and approved under government standards like NIOSH (US) or EN 166 (EU) to protect against splashes and vapors that cause serious eye irritation.[3]
Skin Protection	Compatible chemical-resistant gloves.[4]	Use proper glove removal technique to avoid skin contact.[3] Dispose of contaminated gloves after use.[3] Wash hands thoroughly after handling.[1][4]
Respiratory Protection	Use only in a well-ventilated area, preferably under a chemical fume hood.[1] If engineering controls are insufficient, use a full-face respirator with appropriate cartridges (e.g., ABEK type) approved by NIOSH or CEN.[3]	The substance is harmful if inhaled, causing respiratory tract irritation.[3][4][7]
Body Protection	A complete suit protecting against chemicals, such as a lab coat.[3] For significant exposure risk, flame-retardant antistatic protective clothing is recommended.[3]	Protects skin from accidental contact and contamination. Contaminated clothing should be removed immediately.[1]

Quantitative Safety Data

Understanding the chemical's properties is crucial for safe handling.

Table 2: Exposure Limits and Health Hazard Data

Parameter	Value	Source
OSHA PEL (Permissible Exposure Limit)	TWA 100 ppm (410 mg/m³)	[5]
NIOSH REL (Recommended Exposure Limit)	TWA 50 ppm (205 mg/m³)	[5]
NIOSH STEL (Short-Term Exposure Limit)	75 ppm (300 mg/m³)	[5]
ACGIH TLV (Threshold Limit Value)	TWA 50 ppm	[4]
ACGIH STEL (Short-Term Exposure Limit)	75 ppm	[4]
Oral LD50 (Rat)	2,080 mg/kg	[1]
Dermal LD50 (Rabbit)	>16,000 mg/kg	[1]
Inhalation LC50/4h (Rat)	>8.2 mg/L	[1]

Table 3: Physical and Chemical Properties

Property	Value	Source
Appearance	Clear, colorless liquid	[8]
Boiling Point	114-118 °C (237-244 °F)	[1]
Flash Point	14 °C (57.2 °F)	[1]
Autoignition Temperature	460 °C (860 °F)	[1][8]
Vapor Density	Heavier than air	[8]
Water Solubility	19 g/L at 20 °C	[1]

Operational Plan: Handling 4-Methyl-2-pentanone

This section provides a procedural workflow for safe handling from preparation to cleanup.

Pre-Handling Checklist

• Verify Ventilation: Ensure the chemical fume hood is operational and certified.

• Eliminate Ignition Sources: Remove all sources of heat, sparks, open flames, and hot surfaces from the work area.[3][7] Use explosion-proof electrical and ventilating equipment.[5]

• Prepare for Spills: Confirm that a spill kit with appropriate absorbent material (sand, diatomite, universal binders) is accessible.[1]

• Inspect PPE: Check all PPE for integrity (no rips, cracks, or defects) before use.

• Ground Equipment: Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Step-by-Step Handling Procedure

• Don PPE: Put on all required personal protective equipment as specified in Table 1.

• Transfer Chemical: Perform all work within the chemical fume hood. Open and handle the container with care to prevent the formation of aerosols.[1] Use only non-sparking tools.[5]

• Keep Containers Closed: When not in use, ensure the container is tightly closed.[3][5] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[3]

• Monitor for Peroxides: 4-Methyl-2-pentanone may form explosive peroxides upon prolonged storage.[9] Containers should be dated upon opening and tested for peroxides periodically, or discarded after one year.[9]

Post-Handling and Cleanup

• Decontaminate: Immediately change any contaminated clothing.

• Clean Work Area: Wipe down the work surface with an appropriate solvent and then soap and water.

• Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the substance.[1][5]

• Doff PPE: Remove PPE using the proper technique to avoid self-contamination and dispose of single-use items in the designated waste stream.[3]

Disposal Plan

Proper disposal is critical to ensure environmental and personnel safety.

• Waste Collection: Collect all 4-Methyl-2-pentanone waste, including contaminated absorbents and disposable PPE, in a designated, properly labeled, and sealed container.

• Waste Storage: Store waste containers in a cool, dry, well-ventilated area away from heat and ignition sources, separate from incompatible materials.[2][7]

• Final Disposal: Dispose of the chemical waste through a licensed professional waste disposal service.[3] The substance must not be disposed of with municipal waste or emptied into drainage systems.[2] Normal disposal is via a chemical incinerator equipped with an afterburner and scrubber.[3]

Emergency Procedures

• Spill: In case of a spill, evacuate the area and remove all ignition sources.[3] Contain the spill with inert, non-flammable absorbent material.[2] Collect the material using non-sparking tools and place it in a container for disposal.[3][4] Do not let the product enter drains.[3]

• Fire: Use dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish a fire.[1][3] Water may be ineffective for extinguishment but can be used to cool fire-exposed containers.[4]

• First Aid:

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration and seek medical attention.[1][3]

  • Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.[2]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and get medical advice if irritation persists.

  • Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water and consult a physician.[3]

Workflow Visualization

The following diagram illustrates the essential workflow for safely managing 4-Methyl-2-pentanone in a laboratory setting.

Caption: Safe Handling and Disposal Workflow for 4-Methyl-2-pentanone.

References

• 1. agilent.com [agilent.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. uwaterloo.ca [uwaterloo.ca]
• 4. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. fishersci.com [fishersci.com]
• 7. rathburn.co.uk [rathburn.co.uk]
• 8. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Methyl-2-pentanone: Hazards and Storage_Chemicalbook [chemicalbook.com]